Idesin

Core Science & Biosynthesis

what is the chemical structure of Idesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin is a natural product found in the plant Idesia polycarpa.[1] This document provides a technical summary of its core chemical structure and properties based on available data. It is intended to serve as a foundational resource for researchers and professionals in the field of drug discovery and development.

Chemical Structure and Properties

The fundamental chemical identity of Idesin is well-established. Its structure is characterized by a substituted phenoxy group linked to a hexose (B10828440) moiety.

Chemical Formula: C₁₃H₁₈O₈[1]

IUPAC Name: (2S,3R,4S,5S,6R)-2-[2-hydroxy-6-(hydroxymethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[1]

2D Structure:

Caption: 2D Chemical Structure of Idesin.

A summary of key physicochemical properties is provided in the table below. These values are computationally derived and sourced from the PubChem database.

Property	Value	Source
Molecular Weight	302.28 g/mol	PubChem[1]
XLogP3	-1.6	PubChem[1]
Hydrogen Bond Donor Count	6	PubChem
Hydrogen Bond Acceptor Count	8	PubChem
Rotatable Bond Count	4	PubChem
Exact Mass	302.10016753	PubChem[1]
Monoisotopic Mass	302.10016753	PubChem[1]
Topological Polar Surface Area	140 Ų	PubChem[1]
Heavy Atom Count	21	PubChem
Complexity	327	PubChem[1]

Biological Activity and Signaling Pathways

As of the date of this document, there is no publicly available data on the biological activity, mechanism of action, or associated signaling pathways of Idesin. Further research is required to elucidate its pharmacological profile.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of Idesin are not currently available in the public domain.

Conclusion

Idesin is a chemically defined natural product. While its structure is known, its biological function remains to be explored. This presents an opportunity for the research community to investigate its potential therapeutic applications. The data presented in this guide is intended to provide a starting point for such investigations.

References

• 1. Idesin | C13H18O8 | CID 21591972 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Imlifidase: Discovery, Origin, and Core Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imlifidase is a pioneering, first-in-class therapeutic agent that is reshaping the landscape of organ transplantation and has potential applications in the management of antibody-mediated autoimmune diseases. This document provides a comprehensive technical overview of imlifidase, including its discovery, origin, and core mechanism of action. It details the methodologies of key experiments used to characterize its function and summarizes critical data from seminal clinical trials. This guide is intended to serve as a valuable resource for researchers, clinicians, and professionals involved in drug development who are interested in the science and application of this innovative IgG-degrading enzyme.

Introduction: The Challenge of Antibody-Mediated Barriers in Medicine

Pathogenic immunoglobulin G (IgG) antibodies are central to the pathology of numerous diseases and pose significant challenges in clinical medicine. In the context of solid organ transplantation, pre-existing donor-specific antibodies (DSAs) in highly sensitized patients can lead to hyperacute or acute antibody-mediated rejection (AMR), often precluding transplantation. Similarly, in a range of autoimmune disorders, autoantibodies of the IgG isotype are the primary drivers of tissue damage and disease progression. The rapid and effective neutralization or removal of these pathogenic IgGs is a critical therapeutic goal. Imlifidase has emerged as a novel and powerful tool to address this unmet need.

Discovery and Origin of Imlifidase

Imlifidase is a cysteine protease derived from the bacterium Streptococcus pyogenes.[1] This bacterium has evolved sophisticated mechanisms to evade the host immune system, one of which is the production of an enzyme that specifically targets and degrades IgG antibodies. This enzyme, known as the Immunoglobulin G-degrading enzyme of S. pyogenes (IdeS), is the foundation of imlifidase.

For therapeutic use, imlifidase is produced recombinantly in Escherichia coli. This method allows for the large-scale production of a highly purified and well-characterized enzyme, ensuring consistency and safety for clinical applications. The recombinant production also eliminates the risks associated with sourcing the enzyme from its native bacterial origin.

Mechanism of Action: A Precise Molecular Scissor

Imlifidase exerts its therapeutic effect through a highly specific proteolytic cleavage of all four human IgG subclasses.[2] It targets a specific site in the lower hinge region of the IgG heavy chain, precisely at the Gly236 residue. This single cleavage event results in the separation of the IgG molecule into a F(ab')₂ fragment and an Fc fragment.

The generation of these fragments has profound immunological consequences:

• Abrogation of Fc-Mediated Effector Functions: The Fc fragment is crucial for mediating the effector functions of IgG, such as the activation of the complement cascade and the engagement of Fcγ receptors on immune cells. By cleaving off the Fc portion, imlifidase effectively disarms the IgG antibody, preventing it from triggering complement-dependent cytotoxicity (CDC) and antibody-dependent cellular cytotoxicity (ADCC).[1]

• Preservation of Antigen Binding: The F(ab')₂ fragment retains its ability to bind to its target antigen. However, without the Fc region, this binding does not lead to the downstream inflammatory and cytotoxic events that cause tissue damage.

This precise and rapid inactivation of IgG is the cornerstone of imlifidase's therapeutic utility.

Signaling Pathway of Imlifidase Action

Imlifidase cleaves IgG, preventing ADCC and CDC.

Key Experimental Protocols

The characterization of imlifidase's activity and its effects on the immune system relies on a suite of specialized in vitro and ex vivo assays. Detailed methodologies for these key experiments are provided below.

In Vitro IgG Cleavage Assay

This assay is fundamental to confirming the enzymatic activity of imlifidase and determining its efficiency in cleaving IgG.

Objective: To visually and quantitatively assess the cleavage of human IgG by imlifidase.

Methodology:

• Reagents and Materials:

  • Purified human IgG (all subclasses)

  • Recombinant imlifidase

  • Phosphate-buffered saline (PBS)

  • SDS-PAGE gels (e.g., 4-12% Bis-Tris)

  • SDS-PAGE running buffer

  • Protein loading buffer with reducing agent (e.g., DTT or β-mercaptoethanol)

  • Coomassie Brilliant Blue or silver stain

  • Western blot apparatus and reagents (optional, for higher specificity)

  • Anti-human IgG (Fc specific) and anti-human F(ab')₂ antibodies for Western blotting (optional)

• Procedure:

  • Prepare a stock solution of human IgG in PBS (e.g., 1 mg/mL).

  • Prepare serial dilutions of imlifidase in PBS to test a range of enzyme-to-substrate ratios.

  • In microcentrifuge tubes, mix a fixed amount of IgG with the different concentrations of imlifidase. Include a control with IgG and PBS only (no imlifidase).

  • Incubate the reactions at 37°C for a specified time course (e.g., 15, 30, 60 minutes).

  • Stop the reaction by adding protein loading buffer with a reducing agent and boiling for 5-10 minutes.

  • Load the samples onto an SDS-PAGE gel and run at a constant voltage until the dye front reaches the bottom.

  • Stain the gel with Coomassie Brilliant Blue or silver stain to visualize the protein bands.

• Data Analysis:

  • Intact IgG will appear as heavy and light chains at approximately 50 kDa and 25 kDa, respectively, under reducing conditions.

  • Successful cleavage will result in the disappearance of the 50 kDa heavy chain band and the appearance of new bands corresponding to the F(ab')₂ and Fc fragments.

  • The degree of cleavage can be quantified by densitometry of the protein bands.

Experimental Workflow for In Vitro IgG Cleavage Assay

References

• 1. researchgate.net [researchgate.net]
• 2. stemcell.com [stemcell.com]

Unveiling Idesin (IdeS): A Technical Guide to its Natural Source, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the Immunoglobulin G-degrading enzyme of Streptococcus pyogenes (Idesin or IdeS), a cysteine proteinase with significant implications for research and therapeutic development. This document details its natural origin, methodologies for its isolation and purification, and key biochemical characteristics.

Executive Summary

Idesin (IdeS) is not a naturally occurring small molecule compound, but a highly specific 34 kDa cysteine proteinase secreted by the human pathogen Streptococcus pyogenes.[1] It plays a crucial role in the bacterium's ability to evade the host immune system by specifically cleaving the heavy chains of Immunoglobulin G (IgG) antibodies.[2][3] This unique activity has garnered significant interest in its potential applications, including in antibody research and as a therapeutic agent to overcome antibody-mediated pathologies. This guide outlines the procedures for the cultivation of S. pyogenes, and the subsequent purification of both native and recombinantly expressed IdeS, along with a summary of its known quantitative properties.

Natural Source and Biosynthesis

The exclusive natural source of Idesin is the bacterium Streptococcus pyogenes, also known as Group A Streptococcus (GAS).[1] Unlike secondary metabolites, Idesin is a protein product of direct gene expression.

Genetic Locus and Regulation: The synthesis of Idesin is encoded by the ideS gene. The expression of ideS is subject to regulation by various factors, including the carbon catabolite control protein A (CcpA). CcpA is a global regulator in Gram-positive bacteria that modulates the expression of numerous genes, including virulence factors, in response to carbohydrate availability.[4][5][6] CcpA can act as both a repressor and an activator of gene transcription, and it has been shown to directly bind to the promoter region of genes it regulates.[4][5] In the context of S. pyogenes pathogenesis, CcpA plays a critical role in coordinating the expression of virulence genes with the metabolic state of the bacterium.[6]

Experimental Protocols

Cultivation of Streptococcus pyogenes for Native IdeS Production

This protocol is adapted from methodologies described for the growth of S. pyogenes for protein expression.[3][7][8]

Materials:

• Streptococcus pyogenes strain (e.g., AP1)

• Todd-Hewitt Broth supplemented with Yeast Extract (THY)

• Blood Agar (B569324) Plates (for initial culture)

• Incubator (37°C, 5% CO₂)

• Centrifuge and sterile centrifuge tubes

Procedure:

• Initial Culture: Streak the S. pyogenes strain onto a blood agar plate and incubate overnight at 37°C in a 5% CO₂ atmosphere to obtain isolated colonies.

• Starter Culture: Inoculate a single colony into 10 mL of THY broth in a 15 mL conical tube. Incubate overnight at 37°C without shaking.

• Production Culture: Inoculate 1 L of THY broth in a suitable flask with the overnight starter culture. Incubate at 37°C.

• Growth Monitoring: Monitor the bacterial growth by measuring the optical density at 620 nm (OD₆₂₀). IdeS is a secreted protein, and its expression can be growth-phase dependent.[2] Collection of the supernatant is typically performed in the late exponential or early stationary phase (e.g., OD₆₂₀ of ~0.4 or higher).[3]

• Harvesting the Supernatant: Pellet the bacterial cells by centrifugation (e.g., 10,000 x g for 20 minutes at 4°C).

• Supernatant Collection: Carefully decant and collect the supernatant, which contains the secreted IdeS protein. The supernatant can be stored at -20°C or processed immediately for purification. For some applications, it is advisable to sterile-filter the supernatant through a 0.22 µm membrane.[3]

Purification of Native IdeS from Culture Supernatant

This protocol is a composite of described methods for purifying secreted proteins from bacterial cultures.[3]

Materials:

• S. pyogenes culture supernatant

• Ammonium (B1175870) sulfate (B86663)

• Dialysis tubing (e.g., 10 kDa MWCO)

• Chromatography system (e.g., FPLC or HPLC)

• Ion-exchange chromatography column (e.g., Q-Sepharose)

• Gel filtration chromatography column (e.g., Superdex 75)

• Appropriate buffers (e.g., Tris-HCl, PBS)

• SDS-PAGE analysis equipment

Procedure:

• Ammonium Sulfate Precipitation: While stirring the culture supernatant on ice, slowly add solid ammonium sulfate to a final saturation of 50%. Allow the protein to precipitate for at least 1 hour.

• Collection of Precipitate: Centrifuge at 12,000 x g for 30 minutes at 4°C to pellet the precipitated proteins. Discard the supernatant.

• Resuspension and Dialysis: Resuspend the pellet in a minimal volume of a suitable buffer (e.g., 20 mM Tris-HCl, pH 8.0). Dialyze the protein solution extensively against the same buffer to remove excess ammonium sulfate.

• Ion-Exchange Chromatography: Load the dialyzed sample onto a pre-equilibrated anion-exchange column (e.g., Q-Sepharose). Wash the column with the starting buffer and then elute the bound proteins with a linear gradient of increasing salt concentration (e.g., 0-1 M NaCl in the starting buffer).

• Fraction Analysis: Collect fractions and analyze them for the presence of IdeS (34 kDa) using SDS-PAGE. Pool the fractions containing the purified protein.

• Gel Filtration Chromatography (Optional): For higher purity, the pooled fractions can be concentrated and further purified by size-exclusion chromatography on a gel filtration column (e.g., Superdex 75) equilibrated with a suitable buffer (e.g., PBS).

• Purity Assessment and Quantification: Assess the purity of the final protein preparation by SDS-PAGE. Determine the protein concentration using a standard method (e.g., Bradford assay or measuring absorbance at 280 nm).

Recombinant Expression and Purification of IdeS in E. coli

This protocol is based on standard methods for recombinant protein expression and purification in E. coli.[2][9][10][11][12]

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression vector containing the ideS gene (e.g., with a His-tag)

• Luria-Bertani (LB) medium

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Appropriate antibiotic for plasmid selection

• Cell lysis buffer (e.g., containing lysozyme, DNase, and a detergent)

• Immobilized Metal Affinity Chromatography (IMAC) resin (e.g., Ni-NTA)

• Wash and elution buffers for IMAC

• Dialysis equipment

Procedure:

• Transformation: Transform the E. coli expression strain with the IdeS expression plasmid. Plate on selective LB agar plates and incubate overnight at 37°C.

• Expression Culture: Inoculate a starter culture and grow overnight. The next day, inoculate a larger volume of LB medium with the starter culture and grow at 37°C with shaking to an OD₆₀₀ of 0.6-0.8.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM. Continue to incubate the culture, typically at a lower temperature (e.g., 18-30°C) for several hours to overnight to improve protein solubility.

• Cell Harvesting: Pellet the cells by centrifugation.

• Cell Lysis: Resuspend the cell pellet in lysis buffer and lyse the cells using sonication or a French press.

• Clarification: Centrifuge the lysate at high speed to pellet cell debris. Collect the clear supernatant.

• Affinity Chromatography: Load the supernatant onto a pre-equilibrated IMAC column. Wash the column with a buffer containing a low concentration of imidazole (B134444) to remove non-specifically bound proteins.

• Elution: Elute the His-tagged IdeS protein with a buffer containing a high concentration of imidazole.

• Dialysis and Storage: Dialyze the purified protein against a suitable storage buffer (e.g., PBS) and store at -80°C.

Data Presentation

Table 1: Physicochemical and Kinetic Properties of Idesin (IdeS)

Property	Value	Reference(s)
Molecular Weight
Native Protein	34 kDa	[1]
Enzymatic Activity
Optimal pH	6.6	[13]
Active pH Range	5.1 - 7.6	[13]
Optimal Temperature	~37°C	[13]
Thermal Stability	Decreased at 42°C	[13]
Substrate Specificity
Primary Substrate	Immunoglobulin G (IgG)	[2][3]
Cleavage Site	Glycine residue in the lower hinge region	[13]
Inactive Against	IgM, IgA, IgD, IgE, other plasma proteins	[3]
Inhibitors
Cysteine Protease Inhibitors	Iodoacetate, Iodoacetamide	[13]
Ineffective Inhibitors	E-64, Cystatin, Serine, Aspartic, and Metallo protease inhibitors	[13]
Kinetic Behavior
Velocity Curve	Sigmoidal at physiological IgG concentrations	[13]
Pseudoequilibrium Constant (Keq)	90 µM	[13]

Mandatory Visualizations

Signaling Pathway: IdeS Mechanism of Action on IgG

Caption: Mechanism of IgG cleavage by Idesin (IdeS).

Experimental Workflow: Purification of Native IdeS

Caption: Workflow for the purification of native Idesin.

Logical Relationship: Regulation of IdeS Expression

Caption: Simplified model of CcpA-mediated regulation of ideS.

References

• 1. diva-portal.org [diva-portal.org]
• 2. IdeS, a Highly Specific Immunoglobulin G (IgG)-Cleaving Enzyme from Streptococcus pyogenes, Is Inhibited by Specific IgG Antibodies Generated during Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IdeS, a novel streptococcal cysteine proteinase with unique specificity for immunoglobulin G - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CcpA and LacD.1 affect temporal regulation of Streptococcus pyogenes virulence genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CcpA and LacD.1 Affect Temporal Regulation of Streptococcus pyogenes Virulence Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CcpA Coordinates Growth/Damage Balance for Streptococcus pyogenes Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Genetic Manipulation of Streptococcus pyogenes (The Group A Streptococcus, GAS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Laboratory Growth and Maintenance of Streptococcus pyogenes (The Group A Streptococcus, GAS) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. E. coli protein expression and purification [protocols.io]
• 10. Expression and Purification of Recombinant Proteins in Escherichia coli with a His6 or Dual His6-MBP Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Expression of proteins in E coli [qiagen.com]
• 12. A generic protocol for the expression and purification of recombinant proteins in Escherichia coli using a combinatorial His6-maltose binding protein fusion tag - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Idesin in Idesia polycarpa: A Technical Guide for Researchers

An In-depth Whitepaper on the Chemistry, Biosynthesis, and Potential Biological Activities of a Phenolic Glycoside

Introduction

Idesia polycarpa Maxim., a deciduous tree native to East Asia, is gaining recognition for its rich phytochemical profile, which includes a variety of bioactive compounds.[1][2] The fruits and leaves of this plant are sources of valuable oils, fatty acids, tocopherols, flavonoids, and polyphenols.[3][4][5] Among the diverse array of molecules, the phenolic glycoside Idesin has been identified as a constituent of the plant's fruits and leaves.[6][7] Phenolic glycosides are a class of natural products known for their wide range of biological activities, making Idesin a compound of interest for further scientific investigation.

This technical guide provides a comprehensive overview of the current knowledge on Idesin. Due to the limited specific research on this particular compound, this document also draws upon information from structurally related phenolic glycosides isolated from Idesia polycarpa and the biological activities of extracts in which Idesin is a known component. This guide is intended for researchers, scientists, and drug development professionals interested in the natural products of Idesia polycarpa.

Chemical Profile of Idesin

Idesin is a phenolic glycoside with the chemical formula C13H18O8.[8] Its structure consists of a glucose molecule attached to a substituted phenol.

IUPAC Name: (2S,3R,4S,5S,6R)-2-[2-hydroxy-6-(hydroxymethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[8]

Chemical Structure:

Caption: 2D Chemical Structure of Idesin.

Proposed Biosynthesis of Idesin

The exact biosynthetic pathway of Idesin in Idesia polycarpa has not been elucidated. However, based on the general biosynthesis of phenolic glycosides, a plausible pathway can be proposed. The aglycone portion of Idesin is likely derived from the phenylpropanoid pathway, starting with the amino acid phenylalanine. The glycosylation step would then involve the transfer of a glucose moiety from a nucleotide sugar donor, such as UDP-glucose, to the phenolic aglycone.

References

• 1. indigobiosciences.com [indigobiosciences.com]
• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. Frontiers | A systematic study on composition and antioxidant of 15 varieties of wild Idesia polycarpa fruits in China [frontiersin.org]
• 4. Optimization of Phenolics Extracted from Idesia polycarpa Defatted Fruit Residue and Its Antioxidant and Depigmenting Activity In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. korambiotech.com [korambiotech.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability [jstage.jst.go.jp]

The Core Properties of Idesin (IdeS): A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the physical, chemical, and biological properties of Idesin, the Immunoglobulin G-degrading enzyme of Streptococcus pyogenes (IdeS). This document is intended for researchers, scientists, and drug development professionals, offering a consolidated resource of quantitative data, detailed experimental protocols, and a visual representation of its mechanism of action.

Executive Summary

Idesin (IdeS) is a secreted cysteine protease from Streptococcus pyogenes with remarkable specificity for human Immunoglobulin G (IgG).[1] It cleaves the heavy chains of all four human IgG subclasses at a single, highly conserved site in the lower hinge region.[2] This precise enzymatic activity generates one F(ab')₂ fragment and one intact Fc fragment, effectively separating the antigen-binding function from the Fc-mediated effector functions.[3] This unique property has positioned IdeS as a valuable tool in antibody research and as a therapeutic agent in antibody-mediated diseases. This guide summarizes its core characteristics, experimental methodologies for its study, and its impact on immune signaling pathways.

Physical and Chemical Properties

The recombinant IdeS enzyme is a single polypeptide chain with well-defined physical and chemical characteristics. These properties are crucial for its handling, storage, and application in various experimental and therapeutic settings.

Property	Value	Reference(s)
Enzyme Class	Cysteine Protease	[2]
Source Organism	Streptococcus pyogenes	[2]
Recombinant Source	Escherichia coli	[1]
Molecular Weight	Approx. 35-38 kDa	[1][4]
Optimal pH for Activity	6.6 (active in the range of 5.1-7.6)	[5]
Optimal Temperature	~37°C	[5]
Thermal Stability	Decreased stability observed at 42°C	[5]
pH Stability	Stable above pH 10, but not at acidic pH	[5]
Isoelectric Point (pI)	Not explicitly found in search results.

Table 1: Physical and Chemical Properties of Recombinant IdeS. This table summarizes the key physicochemical characteristics of the IdeS enzyme.

Substrate Specificity and Enzymatic Activity

IdeS exhibits an exceptionally high degree of substrate specificity, a characteristic that distinguishes it from many other proteases.

Substrate	Activity	Cleavage Site (Human IgG1)	Reference(s)
Human IgG1, IgG3, IgG4	+++	...ELLG/ GPS...	[6][7]
Human IgG2	+++	...PAPP/ VAG...	[2][6]
Humanized, Chimeric, Monkey, Rabbit, Sheep IgG	+++	Hinge Region	[6]
Mouse IgG2a, IgG3	+	Hinge Region	[8]
Mouse IgG1, IgG2b	-	N/A	[8]
Rat, Porcine, Bovine, Goat IgG	-	N/A	[8]
Human IgA, IgM, IgD, IgE	-	N/A	[9]
Other Human Plasma Proteins	-	N/A	[9]

Table 2: Substrate Specificity of IdeS. The enzyme's activity against various immunoglobulin types and species is indicated. '+++' denotes high activity, '+' denotes moderate or detectable activity, and '-' denotes no significant activity.

Mechanism of Action: Inhibition of Immune Signaling

IdeS exerts its immunomodulatory effects by physically severing the link between antigen recognition (Fab region) and effector cell engagement (Fc region). This has profound consequences for downstream signaling pathways initiated by both B-cell receptors (BCR) and Fc-gamma receptors (FcγRs).

Impact on B-Cell Receptor (BCR) Signaling

IdeS can cleave membrane-bound IgG on the surface of B-cells, which serves as the B-cell receptor.[5] This action effectively decapitates the receptor, releasing the antigen-binding F(ab')₂ portion and leaving the membrane-anchored Fc fragment. The consequence is a complete block of antigen-induced BCR signaling.[5] Key downstream signaling molecules such as Lyn, Syk, PLC-γ2, and ERK1/2 are not phosphorylated, preventing B-cell activation, proliferation, and differentiation into antibody-secreting cells.[5]

Impact on Fc-Gamma Receptor (FcγR) Signaling

By cleaving soluble IgG, IdeS prevents the formation of immune complexes that can cross-link activating FcγRs on the surface of innate immune cells like macrophages, neutrophils, and natural killer (NK) cells.[9] This prevents the phosphorylation of the Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) within the receptor complex, thereby blocking the activation of Src family kinases and Syk.[10] As a result, downstream events such as phagocytosis, antibody-dependent cell-mediated cytotoxicity (ADCC), and cytokine release are inhibited.[11]

Figure 1: Mechanism of IdeS-mediated immune suppression. This diagram illustrates how the IdeS enzyme cleaves both soluble and B-cell receptor-bound IgG, leading to the inhibition of FcγR- and BCR-mediated downstream signaling pathways.

Experimental Protocols

Standard IgG Cleavage Assay

This protocol is a standard method to assess the activity of IdeS on a purified IgG substrate.

Materials:

• Recombinant IdeS Protease

• Purified Human IgG (concentration range of 0.5–20 mg/ml)

• Digestion Buffer: 50mM Sodium Phosphate, 150mM NaCl, pH 6.6 (PBS or Tris buffers are also suitable)[1]

• SDS-PAGE loading buffer (non-reducing and reducing)

• SDS-PAGE gels (e.g., 4-20% gradient gels)

• Coomassie Blue or other protein stain

• Incubator or water bath at 37°C

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube. For a standard reaction, combine:

  • Purified IgG (e.g., 50 µg)

  • Digestion Buffer to a final volume of 50 µl (adjusting for enzyme volume).

• Add IdeS protease to the IgG sample. A standard ratio is 1 unit of IdeS per 1 µg of IgG.[1] For example, add 1 µl of a 50 unit/µl IdeS solution to digest 50 µg of IgG.

• Incubate the sample at 37°C for 30-60 minutes.[1] Complete digestion is typically achieved within 30 minutes.[6]

• Stop the reaction by adding SDS-PAGE loading buffer.

• Analyze the digestion products by SDS-PAGE.

  • Non-reducing conditions: The intact IgG will appear at ~150 kDa. Successful cleavage will result in a F(ab')₂ fragment (~100 kDa) and an Fc fragment (~50 kDa, which runs as two ~25 kDa chains under reducing conditions). A band at ~125 kDa may indicate single-cleaved IgG.

  • Reducing conditions: Intact IgG will show heavy chains (~50 kDa) and light chains (~25 kDa). Cleaved IgG will show one light chain band (~25 kDa) and two heavy chain fragment bands (~25 kDa each).[1]

• Stain the gel with Coomassie Blue and visualize the bands. The disappearance of the intact IgG heavy chain (under reducing conditions) or the full IgG band (under non-reducing conditions) and the appearance of cleavage fragments confirm enzyme activity.

Quantification of IdeS Activity in Complex Media (e.g., Plasma)

This protocol describes a method to measure IdeS activity in a more complex biological sample, such as human plasma, which may contain inhibitors.[12]

Materials:

• Recombinant IdeS Protease

• Heparinized human plasma

• Radiolabeled IgG (e.g., ¹²⁵I-IgG) as a tracer substrate

• Phosphate Buffered Saline (PBS), pH 7.4

• SDS-PAGE materials as described in 5.1

• Phosphorimager or autoradiography film

Procedure:

• In a microcentrifuge tube, incubate a defined amount of IdeS with human plasma (e.g., 5-10 µl) at 25°C for 10 minutes to allow for any potential interaction with plasma components.[12]

• Add the radiolabeled IgG substrate (~10⁵ cpm) to the mixture.[12]

• Adjust the final reaction volume with PBS and incubate at 37°C for a defined period (e.g., 45 minutes).[12]

• Stop the reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Separate the IgG chains and cleavage products on a 12% SDS-PAGE gel under reducing conditions.

• Dry the gel and visualize the radiolabeled bands using a phosphorimager or by exposing it to autoradiography film.

• Quantify the band intensities corresponding to the intact heavy chain and the cleaved heavy chain fragments. IdeS activity can be expressed as the percentage of cleaved IgG heavy chain relative to the total.[12]

Stability and Storage

Proper storage is critical to maintain the enzymatic activity of IdeS.

• Lyophilized Form: Store at –20°C to –10°C.[1]

• Reconstituted Enzyme: After reconstitution in deionized water, the enzyme solution can be stored at 2–10°C for up to 60 days. For long-term storage, it is recommended to aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1]

Conclusion

Idesin (IdeS) is a highly specific and efficient cysteine protease with significant applications in immunology and drug development. Its ability to precisely cleave IgG and abrogate its effector functions provides a powerful tool for studying antibody biology and a promising therapeutic strategy for managing antibody-mediated diseases. This guide provides core technical information to facilitate its effective use in a research setting.

References

• 1. promega.com [promega.com]
• 2. pnas.org [pnas.org]
• 3. IdeS Protease [promega.jp]
• 4. [PDF] Commentary: Fc Gamma Receptors are Expressed in the Developing Rat Brain and Activate Downstream Signaling Molecules upon Cross-Linking with Immune Complex | Semantic Scholar [semanticscholar.org]
• 5. The Bacterial Enzyme IdeS Cleaves the IgG-Type of B Cell Receptor (BCR), Abolishes BCR-Mediated Cell Signaling, and Inhibits Memory B Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IdeS Protease and IdeZ Protease [promega.com]
• 7. promegaconnections.com [promegaconnections.com]
• 8. yeasenbio.com [yeasenbio.com]
• 9. IdeS, a novel streptococcal cysteine proteinase with unique specificity for immunoglobulin G - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fc Gamma Receptors and Their Role in Antigen Uptake, Presentation, and T Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. IdeS, a Highly Specific Immunoglobulin G (IgG)-Cleaving Enzyme from Streptococcus pyogenes, Is Inhibited by Specific IgG Antibodies Generated during Infection - PMC [pmc.ncbi.nlm.nih.gov]

Idesin CAS number and molecular weight

For Immediate Release

Shanghai, China – December 15, 2025 – This document provides a concise technical summary of the chemical compound Idesin, including its key identifiers and physicochemical properties. This information is intended for researchers, scientists, and professionals in drug development.

Core Compound Information

A comprehensive search of chemical databases has yielded the following core information for Idesin.

Property	Value	Source
CAS Number	20331-85-5	PubChem[1]
Molecular Weight	302.28 g/mol	PubChem[1]
Molecular Formula	C13H18O8	PubChem[1]
PubChem CID	21591972	PubChem[1]
IUPAC Name	(2S,3R,4S,5S,6R)-2-[2-hydroxy-6-(hydroxymethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol	PubChem[1]
Synonyms	IDESIN, (2S,3R,4S,5S,6R)-2-(2-hydroxy-6-(hydroxymethyl)phenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol	PubChem[1]

Biological Activity and Experimental Data

Despite a thorough literature and database search for "Idesin," including its CAS number and various synonyms, no specific information regarding its mechanism of action, associated signaling pathways, or detailed experimental protocols could be retrieved from publicly available scientific resources.

The absence of such data suggests that Idesin may be a novel or less-studied compound. Therefore, the creation of in-depth technical documentation, including signaling pathway diagrams and experimental workflows as initially requested, is not feasible at this time due to the lack of foundational research data.

Logical Workflow for Future Research

For researchers interested in investigating Idesin, a logical experimental workflow would be necessary to elucidate its biological function. The following diagram outlines a potential high-level approach.

Caption: A generalized workflow for the investigation of a novel compound like Idesin.

This document serves as a foundational piece of information on Idesin. Further experimental investigation is required to understand its biological role and potential therapeutic applications.

References

• 1. Idesin | C13H18O8 | CID 21591972 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Biosynthesis of Idesin: An Uncharted Pathway

Despite significant interest in the discovery and characterization of novel biosynthetic pathways for natural products, a comprehensive search of available scientific literature and databases reveals a notable absence of information on the biosynthesis of the chemical compound Idesin (C13H18O8).

Currently, the scientific community has not publicly documented the enzymatic steps, genetic origins, or regulatory mechanisms involved in the natural production of Idesin. While the compound is cataloged in chemical databases such as PubChem, providing details on its molecular structure and properties, the crucial information regarding its biological synthesis remains elusive. This knowledge gap presents a significant challenge in providing an in-depth technical guide as requested.

For researchers, scientists, and drug development professionals, the lack of a known biosynthetic pathway for Idesin means that fundamental aspects required for a technical whitepaper—such as quantitative data on enzyme kinetics, precursor molecules, and product yields, as well as detailed experimental protocols for pathway elucidation—are not available. Consequently, the creation of signaling pathway diagrams, experimental workflows, or logical relationship models using tools like Graphviz is not feasible at this time.

It is important to note that the term "Idesin" also refers to a Polish company specializing in upholstery and decorative fabrics, and can occasionally be a misspelling of design-related software such as Adobe InDesign or other services with similar names. However, in the context of chemical compounds, the biosynthesis of Idesin remains an open area for future scientific investigation.

The discovery and elucidation of a novel biosynthetic pathway, such as that for Idesin, would be a significant contribution to the field of natural product chemistry and synthetic biology. Such research would likely involve a combination of genomic analysis of a potential producing organism, heterologous expression of candidate genes, and detailed biochemical characterization of the involved enzymes. Until such studies are conducted and their results published, a detailed technical guide on the biosynthesis of Idesin cannot be compiled.

Imlifidase (Idesin): A Technical Guide to Its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available data on the solubility and stability of Imlifidase, an IgG-degrading enzyme of Streptococcus pyogenes also referred to as Idesin. Imlifidase is a therapeutic cysteine protease used for the desensitization of highly sensitized adult kidney transplant patients.[1][2][3] This document is intended for researchers, scientists, and professionals involved in drug development, offering a consolidated resource on the core physicochemical characteristics of this innovative biologic.

Physicochemical and Formulation Data

Imlifidase is a recombinant protein produced in Escherichia coli.[1][4][5] It is supplied as a sterile, preservative-free, white, lyophilized powder for concentrate for solution for infusion.[1][4][6] The following tables summarize the key physicochemical and formulation details based on publicly available regulatory documents.

Table 1: Physicochemical Properties of Imlifidase

Property	Data	Source(s)
Molecular Formula	C₁₅₇₅H₂₄₀₀N₄₂₂O₄₇₇S₆	[3]
Molar Mass	35071.36 g·mol⁻¹	[3]
Therapeutic Class	Immunosuppressant, IgG-cleaving enzyme	[7][8]
Mechanism of Action	Cysteine protease that specifically cleaves the heavy chains of all four human IgG subclasses at Gly236 in the hinge region.[5][9]	[5][9]

Table 2: Formulation and Reconstitution Details for Idefirix® (Imlifidase)

Component	Quantity	Purpose	Source(s)
Active Substance	11 mg of Imlifidase per vial	Therapeutic Agent	[1][4]
Excipients	Mannitol, Polysorbate 80, Trometamol, Disodium edetate dihydrate, Hydrochloric acid (for pH adjustment)	Bulking agent, Surfactant, Buffering agent, Chelating agent, pH adjuster	[6]
Reconstitution Volume	1.2 mL of sterile water for injections	To dissolve the lyophilized powder	[6]
Final Concentration (after reconstitution)	10 mg/mL Imlifidase	For further dilution before infusion	[1][4]
Final Infusion Vehicle	50 mL of sodium chloride 9 mg/mL (0.9%) solution	For intravenous administration	[6]

Solubility Profile

Detailed quantitative solubility studies for Imlifidase across a range of pH values, buffer systems, and temperatures are not publicly available, as this information is often proprietary. However, the successful reconstitution of the lyophilized product to a 10 mg/mL solution in sterile water indicates good solubility under these conditions.[1][4][6] The formulation includes excipients such as trometamol (a buffer) and polysorbate 80 (a non-ionic surfactant), which are critical for maintaining the protein's solubility and preventing aggregation.[6]

Stability Profile

The stability of Imlifidase is crucial for its therapeutic efficacy. The following table summarizes the recommended storage conditions and in-use stability based on the European Medicines Agency (EMA) product information.

Table 3: Storage and Stability of Idefirix® (Imlifidase)

Condition	Storage Temperature	Shelf-Life	Source(s)
Unopened Vial (Lyophilized Powder)	Store in a refrigerator (2°C to 8°C). Do not freeze.	Refer to product expiry date.	[6]
Reconstituted Solution (10 mg/mL)	Use immediately.	Chemical and physical in-use stability has been demonstrated for 1 hour at 25°C. From a microbiological point of view, the product should be used immediately.	[6]
Diluted Solution for Infusion	Use immediately. Protect from light.	If not used immediately, in-use storage times and conditions prior to use are the responsibility of the user and would not normally be longer than 24 hours at 2°C to 8°C, unless dilution has taken place in controlled and validated aseptic conditions.	[6]

Experimental Protocols

The precise experimental protocols used for the characterization of Imlifidase are proprietary to the manufacturer. However, this section outlines standard methodologies that are typically employed in the pharmaceutical industry to determine the solubility and stability of therapeutic proteins.

Protein Solubility Assessment

The solubility of a protein like Imlifidase is a critical attribute that is assessed throughout its development. A common method to determine protein solubility is as follows:

• Preparation of Protein Solutions : A series of protein solutions are prepared by attempting to dissolve the lyophilized protein in various buffer systems (e.g., phosphate, citrate, Tris) across a range of pH values (e.g., pH 5.0 - 8.0).

• Equilibration : The solutions are gently agitated at a controlled temperature for a specific period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Soluble and Insoluble Fractions : The samples are centrifuged at high speed to pellet any insoluble protein aggregates.

• Quantification of Soluble Protein : The concentration of the protein in the supernatant (the soluble fraction) is determined using a validated analytical method, such as UV-Vis spectroscopy (measuring absorbance at 280 nm) or a specific HPLC method.

• Data Analysis : The solubility is reported as the maximum concentration of protein that remains in solution under the tested conditions (e.g., in mg/mL).

Protein Stability Testing

Stability testing for therapeutic proteins is a comprehensive process designed to evaluate how the quality of the drug substance varies over time under the influence of environmental factors such as temperature, humidity, and light.

• Forced Degradation Studies : To identify potential degradation pathways, the protein is subjected to stress conditions such as elevated temperatures, extreme pH, oxidation, and light exposure.

• Long-Term and Accelerated Stability Studies : Multiple batches of the drug product are stored at recommended storage conditions (e.g., 5°C ± 3°C) and under accelerated conditions (e.g., 25°C ± 2°C / 60% ± 5% RH). Samples are pulled at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).

• Analytical Methods : A suite of analytical techniques is used to monitor the protein's integrity:

  • Size Exclusion Chromatography (SEC-HPLC) : To detect and quantify aggregates and fragments.

  • Reverse Phase HPLC (RP-HPLC) : To detect chemical modifications such as oxidation or deamidation.

  • Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) : To assess purity and molecular weight.

  • Isoelectric Focusing (IEF) or Ion-Exchange Chromatography (IEX-HPLC) : To monitor changes in charge variants.

  • Potency Assay : A cell-based or enzymatic assay to ensure the biological activity of the protein is retained.

  • Visual Inspection : For clarity, color, and the presence of particulates.

  • pH Measurement : To ensure the pH of the formulation remains within specification.

Visualizations

Mechanism of Action of Imlifidase

The primary therapeutic action of Imlifidase is the specific cleavage of Immunoglobulin G (IgG) antibodies. This action removes the Fc portion of the antibody, thereby inhibiting both complement-dependent cytotoxicity (CDC) and antibody-dependent cell-mediated cytotoxicity (ADCC), which are key pathways in antibody-mediated rejection of a transplanted organ.[3][5][10]

Mechanism of Imlifidase in preventing antibody-mediated rejection.

General Experimental Workflow for Protein Stability Testing

The following diagram illustrates a typical workflow for assessing the stability of a therapeutic protein like Imlifidase.

A generalized workflow for conducting protein stability studies.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Idefirix | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Imlifidase - Wikipedia [en.wikipedia.org]
• 4. tga.gov.au [tga.gov.au]
• 5. Imlifidase in kidney transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medicines.org.uk [medicines.org.uk]
• 7. What is the therapeutic class of Imlifidase? [synapse.patsnap.com]
• 8. imlifidase (Idefirix®) - All Wales Therapeutics and Toxicology Centre [awttc.nhs.wales]
• 9. ncpe.ie [ncpe.ie]
• 10. Imlifidase: Is it the Magic Wand in Renal Transplantation? - PMC [pmc.ncbi.nlm.nih.gov]

The Potential Biological Activity of Idesin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin, a phenolic glycoside isolated from the fruits of Idesia polycarpa, has emerged as a compound of interest in biomedical research. Structurally characterized by a phenolic moiety linked to a glycoside, Idesin belongs to a class of natural products known for their diverse biological activities. This technical guide provides an in-depth overview of the current understanding of Idesin's potential biological activities, with a focus on its anti-inflammatory and anti-adipogenic properties. This document summarizes key quantitative data, details experimental protocols for cited studies, and visualizes relevant pathways and workflows to support further research and development.

Core Biological Activities

Current research indicates that Idesin exhibits two primary biological activities: anti-inflammatory and anti-adipogenic. These activities are supported by in vitro studies on relevant cell lines.

Anti-Inflammatory Activity

Idesin has been shown to possess anti-inflammatory properties by inhibiting the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated murine microglial cells (BV2). Overproduction of NO by activated microglia is associated with neuroinflammation and neurodegenerative diseases.

Anti-Adipogenic Activity

While direct quantitative data for Idesin is not yet available, a structurally similar compound, Idescarpin, also isolated from Idesia polycarpa, has demonstrated potent anti-adipogenic activity. Idescarpin inhibits the differentiation of 3T3-L1 preadipocytes into mature adipocytes, suggesting that Idesin may have similar potential in modulating adipogenesis.

Quantitative Data Summary

The following tables summarize the available quantitative data for the biological activities of Idesin and the related compound, Idescarpin.

Table 1: Anti-Inflammatory Activity of Idesin

Compound	Biological Activity	Cell Line	Method	Effective Concentration	IC₅₀ Value
Idesin	Inhibition of Nitric Oxide (NO) Production	BV2 Microglia	Griess Assay	1 µM - 100 µM	Not Reported

Table 2: Anti-Adipogenic Activity of Idescarpin (a related compound)

Compound	Biological Activity	Cell Line	Method	IC₅₀ Value
Idescarpin	Inhibition of Adipocyte Differentiation	3T3-L1 Preadipocytes	Oil Red O Staining	23.2 µM[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Inhibition of Nitric Oxide Production in BV2 Microglia

This protocol is adapted from studies on phenolic glycosides from Idesia polycarpa.

1. Cell Culture and Treatment:

• BV2 murine microglial cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified incubator.
• Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells/well and allowed to adhere for 24 hours.
• The culture medium is then replaced with fresh medium containing various concentrations of Idesin.
• After a 1-hour pre-incubation with Idesin, cells are stimulated with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce an inflammatory response. Control wells receive either no treatment, only LPS, or only Idesin.

2. Nitric Oxide Measurement (Griess Assay):

• After 24 hours of incubation with LPS and Idesin, the cell culture supernatant is collected.
• The concentration of nitrite (B80452) (a stable product of NO) in the supernatant is measured using the Griess reagent.
• Briefly, 100 µL of supernatant is mixed with 100 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).
• The mixture is incubated at room temperature for 10 minutes.
• The absorbance at 540 nm is measured using a microplate reader.
• A standard curve is generated using known concentrations of sodium nitrite to quantify the nitrite concentration in the samples.

3. Data Analysis:

• The percentage of NO production inhibition is calculated relative to the LPS-only treated cells.

Anti-Adipogenic Activity Assay in 3T3-L1 Cells

This protocol is based on the methodology used to evaluate the anti-adipogenic activity of Idescarpin.

1. Cell Culture and Differentiation:

• 3T3-L1 preadipocytes are cultured in DMEM with 10% bovine calf serum until confluent.
• Two days post-confluence (Day 0), adipocyte differentiation is induced by changing the medium to DMEM with 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin (B600854) (MDI medium).
• Idescarpin (or Idesin for future studies) is added to the MDI medium at various concentrations.
• On Day 2, the medium is replaced with DMEM containing 10% FBS and 10 µg/mL insulin.
• From Day 4 onwards, the medium is replaced with DMEM containing 10% FBS every two days until Day 8.

2. Lipid Accumulation Assessment (Oil Red O Staining):

• On Day 8, the differentiated adipocytes are washed with phosphate-buffered saline (PBS) and fixed with 10% formalin for 1 hour.
• After washing with water, the cells are stained with Oil Red O solution (0.5 g in 100 mL of isopropanol, diluted with water) for 1 hour to visualize intracellular lipid droplets.
• The stained cells are washed with water, and the stained lipid droplets are eluted with 100% isopropanol.
• The absorbance of the eluate is measured at 520 nm to quantify the extent of lipid accumulation.

3. Data Analysis:

• The percentage of adipogenesis inhibition is calculated relative to the MDI-only treated control cells. The IC₅₀ value is determined from the dose-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflows and a potential signaling pathway involved in the biological activities of compounds from Idesia polycarpa.

Caption: Workflow for Nitric Oxide Inhibition Assay.

Caption: Workflow for Anti-Adipogenesis Assay.

Caption: Potential Anti-Adipogenic Signaling Pathway of Idescarpin.

Disclaimer: The signaling pathway depicted above is based on data for Idescarpin, a compound structurally related to Idesin. Further research is required to confirm if Idesin acts via the same mechanism.

Conclusion and Future Directions

Idesin, a phenolic glycoside from Idesia polycarpa, demonstrates promising anti-inflammatory activity. While its anti-adipogenic potential is suggested by the activity of the related compound Idescarpin, direct evidence for Idesin is still needed. Future research should focus on:

• Determining the IC₅₀ values of Idesin for its anti-inflammatory and anti-adipogenic activities.

• Elucidating the precise molecular mechanisms and signaling pathways through which Idesin exerts its biological effects, particularly its influence on the NF-κB pathway in microglia and the PPARγ/C/EBPα axis in preadipocytes.

• Conducting in vivo studies to validate the therapeutic potential of Idesin in models of inflammatory and metabolic diseases.

This technical guide provides a foundation for researchers and drug development professionals to build upon in the exploration of Idesin as a potential therapeutic agent. The detailed protocols and visualized workflows are intended to facilitate the design and execution of further studies in this promising area of natural product research.

References

• 1. Anti-adipogenic activity of compounds isolated from Idesia polycarpa on 3T3-L1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Preclinical Studies of Idesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin (Immunoglobulin G-degrading enzyme of Streptococcus pyogenes), also known as Mac-1, is a secreted cysteine proteinase with highly specific enzymatic activity against human immunoglobulin G (IgG).[1][2][3] This unique specificity makes it a person of interest for various therapeutic applications, particularly in contexts where rapid elimination of pathogenic IgG is desired. This document provides a comprehensive overview of the preliminary studies on Idesin, focusing on its mechanism of action, enzymatic properties, and the methodologies used in its preclinical assessment.

Mechanism of Action

Idesin exerts its effect through the specific cleavage of the heavy chains of all four human IgG subclasses.[2] This proteolytic activity occurs in the lower hinge region of the IgG molecule, resulting in the generation of one F(ab')2 fragment and one Fc fragment. By cleaving IgG, Idesin effectively disarms the antibody-mediated immune response, as the Fc region, responsible for effector functions such as complement activation and binding to Fc receptors on phagocytic cells, is separated from the antigen-binding Fab fragments.[2][3] This mechanism allows S. pyogenes to evade opsonophagocytic killing by the host's immune system.[2][3]

Figure 1: Mechanism of Action of Idesin on IgG.

Enzymatic Properties

Idesin is a cysteine proteinase, a classification supported by its amino acid sequence characteristics and inhibition profile.[2][4] Key enzymatic properties are summarized in the table below.

Parameter	Value	Reference
Enzyme Class	Cysteine Proteinase	[2][4]
Optimal pH	~6.6	[4]
pH Range of Activity	5.1 - 7.6	[4]
Optimal Temperature	~37°C	[4]
Thermal Stability	Decreased at 42°C	[4]
Substrate Specificity	Human IgG (all subclasses)	[2]
Pseudoequilibrium Constant (Keq) for IgG Hydrolysis	90 µM	[4]

Table 1: Summary of Idesin Enzymatic Characteristics

Inhibition Profile

The enzymatic activity of Idesin can be inhibited by specific compounds and antibodies. This information is crucial for understanding its regulation and for the development of potential countermeasures.

Inhibitor	Effect	Reference
Iodoacetic acid	Inhibition	[2][4]
Iodoacetamide	Inhibition	[4]
Z-LVG-CHN2	Irreversible Inhibition	[2]
E-64	No Inhibition	[2][4]
Chicken cystatin	No Inhibition	[4]
Serine, Aspartic, and Metallo-protease inhibitors	No Inhibition	[4]
Specific IgG antibodies (from human convalescent-phase sera)	Neutralizing activity	[1][3]

Table 2: Inhibition Profile of Idesin

Experimental Protocols

Determination of IgG Cleavage Activity

A common method to assess the enzymatic activity of Idesin involves incubating the purified enzyme with human IgG followed by analysis using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

Figure 2: Workflow for Assessing IgG Cleavage.

Assay for Neutralizing Antibodies in Serum

To determine if antibodies present in patient serum can neutralize Idesin activity, a modified cleavage assay is used.

Methodology:

• Pre-incubation: Idesin is pre-incubated with patient serum (acute or convalescent phase) for a defined period (e.g., 10 minutes at 25°C) to allow for antibody binding.[3]

• Substrate Addition: A labeled substrate, such as 125I-labeled IgG, is added to the mixture.[3]

• Incubation: The reaction is allowed to proceed at 37°C for a specific duration (e.g., 45 minutes).[3]

• Analysis: The reaction is stopped, and the products are analyzed by SDS-PAGE and autoradiography to quantify the extent of IgG cleavage.[3]

• Comparison: The activity of Idesin in the presence of patient serum is compared to its activity in serum depleted of IgG to determine the degree of neutralization.[3]

Preclinical and Clinical Perspectives

While detailed preclinical data on pharmacokinetics and pharmacodynamics are not extensively covered in the provided search results, the unique enzymatic profile of Idesin has prompted its investigation as a therapeutic agent. For instance, its ability to rapidly clear pathogenic IgG has been explored in the context of antibody-mediated diseases. Clinical trials have been conducted to evaluate the safety and efficacy of Idesin in various conditions, although specific trial data is not available in the initial search results. The development of neutralizing antibodies in patients following S. pyogenes infection suggests that immunogenicity is a critical factor to consider in its therapeutic development.[1][3]

Conclusion

Idesin is a highly specific cysteine proteinase that represents a fascinating example of bacterial evolution to counteract the host immune system. Its well-defined mechanism of action and enzymatic properties have been characterized through a variety of in vitro assays. The preliminary studies summarized herein provide a solid foundation for further research and development of Idesin as a potential therapeutic agent. Future investigations will likely focus on optimizing its delivery, managing its immunogenicity, and fully elucidating its clinical potential in antibody-mediated pathologies.

References

• 1. IdeS, a highly specific immunoglobulin G (IgG)-cleaving enzyme from Streptococcus pyogenes, is inhibited by specific IgG antibodies generated during infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. IdeS, a novel streptococcal cysteine proteinase with unique specificity for immunoglobulin G - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IdeS, a Highly Specific Immunoglobulin G (IgG)-Cleaving Enzyme from Streptococcus pyogenes, Is Inhibited by Specific IgG Antibodies Generated during Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzymatic characterization of the streptococcal endopeptidase, IdeS, reveals that it is a cysteine protease with strict specificity for IgG cleavage due to exosite binding - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

An Application Note and Protocol for the Extraction of Idesin from Plant Material

Introduction

Idesin is a phenolic glycoside with the molecular formula C13H18O8.[1] As a member of the phenolic compound family, which are abundant secondary metabolites in plants, Idesin holds potential for investigation in drug development and other biomedical applications.[2][3][4] This document provides a detailed protocol for the extraction and purification of Idesin from plant material, specifically from Idesia polycarpa, in which its presence has been reported.[1] The methodologies outlined are based on established techniques for the isolation of phenolic glycosides from plant sources.[2][5][6]

Data Presentation

The efficiency of an extraction protocol can be influenced by various parameters. The following table summarizes typical ranges for these parameters in the extraction of phenolic glycosides, which can be optimized for Idesin extraction.

Parameter	Solvent Type	Solvent Concentration (%)	Temperature (°C)	Extraction Time (hours)	Solvent-to-Solid Ratio (mL/g)
Maceration	Methanol (B129727), Ethanol (B145695), Acetone	70-90 (in water)	25-40	24-72	10:1 to 20:1
Soxhlet Extraction	Methanol, Ethanol	80-95	Boiling point of solvent	6-24	10:1 to 20:1
Ultrasonic-Assisted Extraction (UAE)	Methanol, Ethanol	50-80 (in water)	40-60	0.5-2	15:1 to 30:1
Microwave-Assisted Extraction (MAE)	Ethanol, Water	50-70 (in water)	60-80	0.1-0.5	20:1 to 40:1

Experimental Protocols

This section details a comprehensive workflow for the extraction, purification, and analysis of Idesin from plant material.

1. Plant Material Preparation

• Collection and Identification: Collect fresh plant material from Idesia polycarpa. Ensure proper botanical identification.

• Drying: Air-dry the plant material in a well-ventilated area away from direct sunlight or use a plant dryer at a temperature of 40-50°C to prevent degradation of thermolabile compounds.[7]

• Grinding: Grind the dried plant material into a fine powder using a mechanical grinder to increase the surface area for efficient extraction.

2. Extraction of Idesin

A general method for the extraction of glycosides, known as the Stas-Otto method, can be adapted.[8] Solvent extraction is a common technique for isolating phenolic compounds.[4][9]

• Solvent Selection: Based on the polar nature of phenolic glycosides, solvents such as methanol, ethanol, or aqueous mixtures of these are recommended.[10][11] An 80% methanol or ethanol solution is a good starting point.

• Maceration Protocol:

  • Weigh the powdered plant material.

  • Place the powder in a large glass container with a lid.

  • Add the extraction solvent (e.g., 80% methanol) at a solvent-to-solid ratio of 10:1 (v/w).

  • Seal the container and keep it at room temperature for 24-48 hours with occasional shaking.

  • Filter the mixture through cheesecloth and then through Whatman No. 1 filter paper.

  • Collect the filtrate and repeat the extraction process with the residue two more times to ensure complete extraction.

  • Combine all the filtrates.

• Solvent Evaporation: Concentrate the combined filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

3. Purification of Idesin

The crude extract will contain a mixture of compounds. A multi-step purification process is necessary to isolate Idesin.

• Liquid-Liquid Partitioning:

  • Dissolve the crude extract in distilled water.

  • Perform successive liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297), to remove non-polar compounds and other impurities. Phenolic glycosides are expected to remain in the aqueous or ethyl acetate fraction.

• Column Chromatography:

  • Pack a glass column with a suitable stationary phase, such as silica (B1680970) gel or Sephadex LH-20. Sephadex LH-20 is particularly effective for separating phenolic compounds.[12]

  • Dissolve the concentrated ethyl acetate or aqueous fraction in a minimal amount of the mobile phase.

  • Load the sample onto the column.

  • Elute the column with a gradient of solvents, for example, a mixture of chloroform and methanol, with increasing polarity.

  • Collect fractions of the eluate using a fraction collector.

• High-Performance Liquid Chromatography (HPLC):

  • Monitor the collected fractions using Thin Layer Chromatography (TLC) to identify fractions containing the compound of interest.

  • Pool the fractions that show a similar TLC profile.

  • For final purification, use preparative High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and a mobile phase gradient (e.g., water and methanol).[5]

4. Identification and Characterization

• Spectroscopic Analysis: The structure of the purified Idesin can be confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared Spectroscopy (FTIR).[4]

Mandatory Visualization

Caption: Experimental workflow for the extraction and purification of Idesin.

Caption: Logical relationship of Idesin within plant-derived compounds.

References

• 1. Idesin | C13H18O8 | CID 21591972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Extraction and Isolation of Phenolic Compounds | Springer Nature Experiments [experiments.springernature.com]
• 3. Extraction and isolation of phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Chapter - Isolation, Identification and Characterization of Glycosides | Bentham Science [eurekaselect.com]
• 7. media.neliti.com [media.neliti.com]
• 8. youtube.com [youtube.com]
• 9. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmacycollege.uoanbar.edu.iq [pharmacycollege.uoanbar.edu.iq]
• 11. Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Idesin: Unraveling a Chemical Enigma

Despite a comprehensive search of available scientific literature and chemical databases, detailed information regarding the laboratory synthesis, biological activity, and associated signaling pathways of a compound identified as "Idesin" remains elusive. While a chemical entity with this name is cataloged, the lack of published research prevents the creation of in-depth application notes and protocols as requested.

A search of the PubChem database, a comprehensive repository of chemical information, identified a compound named Idesin with the molecular formula C₁₃H₁₈O₈.[1] The structure is defined as (2S,3R,4S,5S,6R)-2-[2-hydroxy-6-(hydroxymethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol.[1] However, beyond this basic chemical information, there is a notable absence of scientific literature detailing its synthesis, purification, or biological function.

Further inquiries into chemical and biological research databases for "Idesin" did not yield any established laboratory synthesis protocols, experimental workflows, or elucidated signaling pathways. The name "Idesin" or "iDesign" appears in various unrelated contexts, including software, a brand of organizational products, and a collaborative drug discovery project. However, none of these pertain to the specific chemical compound .

Researchers, scientists, and drug development professionals interested in this molecule would need to embark on foundational research to first develop a synthetic route, then purify and characterize the compound, and subsequently investigate its biological properties and potential mechanisms of action. This would involve:

• Retrosynthetic Analysis and Synthesis Route Development: Devising a novel chemical pathway to synthesize the molecule from commercially available starting materials.

• Purification and Characterization: Developing methods, such as chromatography, to isolate the pure compound and confirming its structure and purity using techniques like NMR spectroscopy and mass spectrometry.

• Biological Screening and Assay Development: Testing the compound in various biological assays to determine if it has any activity and to identify its molecular targets.

• Mechanism of Action and Signaling Pathway Elucidation: Investigating how the molecule exerts its biological effects at the cellular and molecular levels.

Until such fundamental research is conducted and published, detailed protocols and application notes for the laboratory synthesis and use of Idesin cannot be generated.

References

• 1. Idesin | C13H18O8 | CID 21591972 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Analysis of Idesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin, a phenolic glycoside with the molecular formula C13H18O8, has been identified as a natural product found in Idesia polycarpa.[1] This plant is noted for its rich composition of bioactive compounds, including unsaturated fatty acids, tocopherols, flavonoids, and polyphenols, and its extracts have demonstrated antioxidant activity.[1][2][3] While the specific biological activities and signaling pathways of Idesin are not yet extensively characterized, related compounds such as isatin (B1672199) derivatives have been shown to possess antiproliferative and proapoptotic properties, suggesting potential areas for future investigation into Idesin's therapeutic applications.[4]

Accurate and precise quantification of Idesin in various matrices is essential for pharmacokinetic studies, formulation development, and quality control. This document provides detailed application notes and experimental protocols for three key analytical methods for the quantification of Idesin: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Data Presentation: Comparison of Analytical Methods

The choice of analytical method for Idesin quantification will depend on the specific requirements of the study, including sensitivity, selectivity, sample matrix, and throughput. The following table summarizes the key quantitative parameters for each method.

Parameter	HPLC-UV	LC-MS/MS	Competitive ELISA
Principle	Separation by chromatography, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio.	Immunoassay based on antigen-antibody competition.
Selectivity	Moderate to High	Very High	High
Sensitivity (LOD/LOQ)	ng/mL to µg/mL range	pg/mL to ng/mL range	pg/mL to ng/mL range
**Linearity (R²) **	> 0.99	> 0.99	Typically sigmoidal, with a linear range
Sample Throughput	Moderate	Moderate	High
Instrumentation Cost	Moderate	High	Low to Moderate
Method Development	Relatively straightforward	Complex	Complex, requires antibody development

I. High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

Application Note

HPLC-UV is a robust and widely used technique for the quantification of phenolic compounds, including glycosides.[5][6][7] The method relies on the separation of Idesin from other components in the sample matrix using a reversed-phase C18 column, followed by detection based on its ultraviolet (UV) absorbance. Given the phenolic nature of Idesin, a detection wavelength in the range of 270-280 nm is expected to provide good sensitivity. This method is suitable for the analysis of Idesin in extracts from natural products and in pharmaceutical formulations where concentrations are relatively high.

Experimental Protocol

1. Sample Preparation (from Idesia polycarpa leaves)

• Extraction:

  • Air-dry and powder the plant material.

  • Extract the powder with 80% methanol (B129727) in water at room temperature with agitation for 24 hours.

  • Filter the extract and concentrate it under reduced pressure to obtain a crude extract.

  • For quantitative analysis, accurately weigh a portion of the crude extract and dissolve it in the mobile phase to a known concentration.

• Purification (Optional, for complex matrices):

  • The crude extract can be further purified using solid-phase extraction (SPE) with a C18 cartridge to remove interfering substances.

  • Condition the C18 cartridge with methanol followed by water.

  • Load the sample and wash with water to remove polar impurities.

  • Elute Idesin with methanol.

  • Evaporate the methanol and reconstitute the residue in the mobile phase.

2. HPLC-UV Conditions

• Instrument: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and acetonitrile (B52724) (Solvent B).

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10-40% B

  • 25-30 min: 40-90% B

  • 30-35 min: 90% B

  • 35-40 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 278 nm.[7]

• Injection Volume: 10 µL.

3. Calibration and Quantification

• Prepare a stock solution of purified Idesin standard of known concentration in the mobile phase.

• Prepare a series of calibration standards by serial dilution of the stock solution.

• Inject the calibration standards and the prepared samples into the HPLC system.

• Construct a calibration curve by plotting the peak area of Idesin against the concentration of the standards.

• Determine the concentration of Idesin in the samples by interpolating their peak areas on the calibration curve.

Visualization of HPLC-UV Workflow

Caption: HPLC-UV workflow for Idesin quantification.

II. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

Application Note

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the method of choice for quantifying Idesin in complex biological matrices such as plasma, urine, and tissue homogenates, where concentrations are expected to be low.[8][9][10] This technique couples the separation power of liquid chromatography with the high specificity of tandem mass spectrometry. By using Multiple Reaction Monitoring (MRM), specific precursor-to-product ion transitions for Idesin can be monitored, minimizing matrix interference and allowing for accurate quantification at very low levels.

Experimental Protocol

1. Sample Preparation (from plasma)

• Protein Precipitation:

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a structurally similar, stable isotope-labeled compound).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Centrifuge to remove any particulates before injection.

2. LC-MS/MS Conditions

• Instrument: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable C18 column for fast chromatography (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Gradient Program:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5-95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95-5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), negative mode is often suitable for phenolic compounds.

• MRM Transitions: These need to be determined by infusing a standard solution of Idesin into the mass spectrometer to identify the precursor ion ([M-H]⁻) and the most abundant and stable product ions after collision-induced dissociation.

  • Hypothetical Idesin Transition: Q1: m/z 301.1 → Q3: m/z [fragment ion 1], m/z [fragment ion 2]

• Instrument Parameters: Optimize ion source parameters (e.g., spray voltage, source temperature, gas flows) and collision energy for the specific MRM transitions of Idesin and the internal standard.

Visualization of LC-MS/MS Workflow

Caption: LC-MS/MS workflow for Idesin quantification.

III. Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Application Note

A competitive ELISA is a highly sensitive immunoassay suitable for the quantification of small molecules like Idesin, for which a sandwich ELISA is not feasible.[11][12][13] This method requires the development of a specific antibody against Idesin and the synthesis of an Idesin-protein conjugate for coating the microplate. The assay is based on the competition between free Idesin in the sample and the Idesin-protein conjugate for binding to a limited amount of anti-Idesin antibody. The signal generated is inversely proportional to the concentration of Idesin in the sample. This high-throughput method is ideal for screening a large number of samples.

Experimental Protocol

1. Reagent Preparation

• Antibody Production:

  • Synthesize an immunogen by conjugating Idesin (as a hapten) to a carrier protein like Keyhole Limpet Hemocyanin (KLH).

  • Immunize animals (e.g., rabbits or mice) with the Idesin-KLH conjugate to generate polyclonal or monoclonal antibodies against Idesin.

  • Purify the anti-Idesin antibodies from the serum or hybridoma supernatant.

• Coating Antigen:

  • Synthesize a coating antigen by conjugating Idesin to a different carrier protein, such as Bovine Serum Albumin (BSA), to avoid cross-reactivity with antibodies against the immunizing carrier.

• Standard Curve:

  • Prepare a stock solution of purified Idesin in an appropriate buffer.

  • Perform serial dilutions to create a standard curve.

2. ELISA Procedure

• Coating: Coat the wells of a 96-well microplate with the Idesin-BSA conjugate (e.g., 1-10 µg/mL in coating buffer) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Block the remaining protein-binding sites by adding 200 µL of blocking buffer (e.g., 5% non-fat dry milk or BSA in PBS) to each well and incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step.

• Competition: In a separate plate or tubes, pre-incubate the standards or samples with a fixed, limited concentration of the anti-Idesin antibody for 1 hour at 37°C.

• Incubation: Transfer 100 µL of the pre-incubated mixture to the coated and blocked plate. Incubate for 1-2 hours at 37°C.

• Washing: Repeat the wash step.

• Detection: Add 100 µL of an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG) to each well and incubate for 1 hour at 37°C.

• Washing: Repeat the wash step.

• Substrate Addition: Add 100 µL of a suitable substrate (e.g., TMB) and incubate in the dark until color develops.

• Stopping Reaction: Add 50 µL of a stop solution (e.g., 2N H₂SO₄).

• Reading: Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

Visualization of Competitive ELISA Workflow

References

• 1. Frontiers | A systematic study on composition and antioxidant of 15 varieties of wild Idesia polycarpa fruits in China [frontiersin.org]
• 2. Analysis of Chemical Composition and Antioxidant Activity of Idesia polycarpa Pulp Oil from Five Regions in China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Chemical Composition and Antioxidant Activity of Idesia polycarpa Pulp Oil from Five Regions in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of indirubin and isatin on cell viability, mutagenicity, genotoxicity and BAX/ERCC1 gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of Phenolic Compounds Using HPLC-UV Method in Wild Fruit Species | MDPI [mdpi.com]
• 8. Determination of Polyphenols Using Liquid Chromatography–Tandem Mass Spectrometry Technique (LC–MS/MS): A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. microbenotes.com [microbenotes.com]
• 13. benchchem.com [benchchem.com]

Application Note: High-Throughput HPLC-MS Analysis of Idesin-Digested Monoclonal Antibodies for Domain-Specific Characterization

Abstract

This application note describes a robust and efficient method for the characterization of monoclonal antibodies (mAbs) at the subunit level using Idesin (IdeS) protease digestion followed by high-performance liquid chromatography-mass spectrometry (HPLC-MS). Idesin, a cysteine protease from Streptococcus pyogenes, specifically cleaves human IgG in the lower hinge region, generating F(ab')2 and Fc/2 fragments.[1][2][3] Subsequent reduction of disulfide bonds yields three subunits of approximately 25 kDa each: the light chain (LC), the Fd' fragment of the heavy chain, and the scFc fragment.[4] This "middle-up" approach simplifies the complexity of the antibody while allowing for domain-specific assessment of critical quality attributes (CQAs) such as glycosylation, oxidation, and C-terminal lysine (B10760008) variants.[3][5] The presented protocol provides a detailed workflow from sample preparation to data analysis, offering a high-throughput alternative to traditional peptide mapping for routine monitoring of mAb product quality.[5]

Introduction

Therapeutic monoclonal antibodies are complex glycoproteins that exhibit inherent heterogeneity due to post-translational modifications (PTMs).[5] Characterizing these modifications is crucial for ensuring the safety and efficacy of biotherapeutics. While peptide mapping provides detailed site-specific information, it is often time-consuming and involves complex sample preparation and data analysis.[3][5] The "middle-up" analytical strategy, employing limited proteolysis, offers a more streamlined approach for routine characterization.[5]

Idesin (IdeS) is a highly specific cysteine protease that cleaves IgG below the hinge region.[2][3] This specific activity generates F(ab')2 and Fc fragments. Upon reduction, these fragments are further broken down into the light chain (LC), the Fd' portion of the heavy chain, and the scFc (single-chain Fc) fragment, all of which have molecular weights around 25 kDa, ideal for mass spectrometry analysis.[4][5] This application note provides a detailed protocol for the HPLC-MS analysis of Idesin-digested mAbs, enabling efficient and accurate monitoring of domain-specific modifications.

Experimental Workflow

The overall workflow for the HPLC-MS analysis of Idesin-digested mAbs is depicted below.

Caption: Experimental workflow for mAb subunit analysis.

Materials and Methods

Materials

• Monoclonal Antibody (mAb) sample (e.g., Trastuzumab, Infliximab)

• Idesin (FabRICATOR®)

• Dithiothreitol (DTT)

• Guanidine Hydrochloride (GdHCl)

• Formic Acid (FA), LC-MS grade

• Trifluoroacetic Acid (TFA), LC-MS grade

• Acetonitrile (ACN), LC-MS grade

• Ultrapure water

• Phosphate Buffered Saline (PBS)

Sample Preparation: Idesin Digestion and Reduction

• Dilute the mAb sample to a concentration of 2 µg/µL in PBS.

• For a 160 µg reaction, mix 80 µL of the mAb solution with Idesin at an enzyme-to-antibody ratio of 1 unit per 1 µg of mAb.

• Incubate the mixture at 37°C for 30 minutes.

• To reduce the disulfide bonds, add a denaturation/reduction buffer. For example, add 35 µL of a buffer containing 8 M Guanidine-HCl and 40 mM DTT.[6]

• Incubate the sample at 37°C for an additional 30 minutes.

• The sample is now ready for HPLC-MS analysis.

HPLC Conditions

• HPLC System: Vanquish Flex Binary UHPLC System or equivalent

• Column: MAbPac RP, 4 µm, 2.1 x 50 mm[1][4]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Column Temperature: 80°C[1]

• Flow Rate: 0.3 mL/min

• Injection Volume: 1-5 µL

• Gradient:

Time (min)	%B
0.0	25
1.0	25
9.0	50
9.5	90
10.5	90
10.6	25
12.0	25

Mass Spectrometry Conditions

• Mass Spectrometer: Q Exactive Plus Hybrid Quadrupole-Orbitrap Mass Spectrometer or equivalent

• Ionization Source: Heated Electrospray Ionization (H-ESI)

• Scan Mode: Full MS

• Resolution: 140,000

• AGC Target: 3e6

• Maximum IT: 200 ms

• Scan Range: 400-4000 m/z

• Spray Voltage: 3.5 kV

• Capillary Temperature: 320°C

• S-Lens RF Level: 80

• In-source CID: 30 eV

Results and Discussion

Following the Idesin digestion and reduction, the mAb is cleaved into its constituent subunits: the light chain (LC), the Fd' fragment, and the scFc fragment. These subunits are then separated by reversed-phase HPLC and analyzed by mass spectrometry. A typical total ion chromatogram (TIC) will show three distinct peaks corresponding to these three subunits.

Quantitative Data

The deconvoluted mass spectra provide accurate molecular weights for each subunit, allowing for the identification of various modifications. The table below summarizes the theoretical and experimental masses for the subunits of a representative human IgG1.

Subunit	Theoretical Mass (Da)	Experimental Mass (Da)	Modifications Detected
Light Chain (LC)	~23,500	~23,500	Deamidation, Oxidation
Fd'	~25,000	~25,000	N-terminal pyroglutamate
scFc (G0F)	~25,200	~25,200	Glycosylation (G0F, G1F, G2F), C-terminal lysine

Note: Theoretical masses are approximate and will vary depending on the specific antibody sequence and post-translational modifications.

The high resolution of the Orbitrap mass spectrometer allows for the isotopic resolution of the charge envelopes, enabling the confident identification of modifications with small mass shifts, such as deamidation (+1 Da) and oxidation (+16 Da).

Signaling Pathway Diagram

The mechanism of Idesin action on an IgG molecule can be visualized as a straightforward enzymatic cleavage process.

Caption: Idesin cleavage and subsequent reduction of IgG.

Conclusion

The use of Idesin digestion coupled with HPLC-MS provides a rapid, robust, and reliable method for the characterization of monoclonal antibodies at the subunit level. This middle-up approach simplifies the analysis of complex glycoproteins, allowing for the efficient monitoring of critical quality attributes in a domain-specific manner. The detailed protocol presented here can be readily implemented in research, development, and quality control environments to support the development of safe and effective biotherapeutics.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. phenomenex.com [phenomenex.com]
• 3. A new tool for monoclonal antibody analysis: Application of IdeS proteolysis in IgG domain-specific characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. promegaconnections.com [promegaconnections.com]
• 6. researchgate.net [researchgate.net]

Application Note: Unveiling the Structure and Dynamics of Idesin using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin (Immunoglobulin G-degrading enzyme of Streptococcus), a cysteine protease with high specificity for cleaving IgG antibodies in the hinge region, is a molecule of significant interest for various therapeutic applications. A thorough understanding of its structure, dynamics, and interaction with its substrate, IgG, is crucial for its development as a biotherapeutic. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful suite of tools to characterize Idesin at atomic resolution in a solution environment that mimics its physiological state. This application note provides a detailed overview and experimental protocols for the characterization of Idesin using NMR spectroscopy.

Structural and Functional Insights into Idesin

Idesin, with prominent examples being IdeS from Streptococcus pyogenes and IdeZ from Streptococcus equi, specifically catalyzes the cleavage of the heavy chains of IgG.[1][2] This action results in the generation of one F(ab')2 fragment and one Fc fragment.[3][4] This high degree of substrate specificity is a key feature, as Idesin shows minimal to no activity towards other immunoglobulin classes like IgA, IgD, IgE, and IgM.[2] The molecular basis for this specificity lies in the unique structural features of Idesin, which, despite having a core fold resembling the papain superfamily of cysteine proteases, possesses distinct substrate-binding sites.[1][5]

NMR Spectroscopy for Idesin Characterization

NMR spectroscopy is a versatile technique that can provide a wealth of information on the structure, dynamics, and interactions of proteins like Idesin. Key applications of NMR in the study of Idesin include:

• Structural Characterization: Determination of the three-dimensional structure of Idesin in solution.

• Dynamics Analysis: Probing the flexibility and conformational changes of Idesin on a wide range of timescales.

• Interaction Mapping: Identifying the specific residues of Idesin that interact with its IgG substrate.

• Functional Assays: Monitoring the enzymatic activity and kinetics of Idesin in real-time.

Experimental Protocols

Protocol 1: Isotopic Labeling and Sample Preparation of Idesin for NMR Studies

Objective: To produce uniformly ¹⁵N- and ¹³C,¹⁵N-labeled Idesin for NMR experiments. For a protein of Idesin's size (~35 kDa), isotopic labeling is essential for resolving spectral overlap and enabling the use of powerful triple-resonance experiments.[6]

Methodology:

• Expression System: Recombinant Idesin (e.g., a catalytically inactive mutant like C94S for structural studies to prevent autoproteolysis) is typically expressed in E. coli BL21(DE3) cells.[1][7]

• Minimal Media Preparation:

  • Prepare M9 minimal media.

  • For ¹⁵N labeling, use ¹⁵NH₄Cl as the sole nitrogen source.

  • For ¹³C,¹⁵N double labeling, use ¹⁵NH₄Cl and [U-¹³C]-glucose as the sole nitrogen and carbon sources, respectively.

• Cell Culture and Induction:

  • Grow the E. coli culture at 37°C in the prepared minimal media until the OD₆₀₀ reaches 0.6-0.8.

  • Induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) and continue the culture at a lower temperature (e.g., 18-25°C) overnight.

• Protein Purification:

  • Harvest the cells by centrifugation.

  • Lyse the cells using sonication or a French press.

  • Purify the labeled Idesin using a combination of affinity (e.g., Ni-NTA if His-tagged) and size-exclusion chromatography.

• NMR Sample Preparation:

  • Dialyze the purified, labeled Idesin into an NMR buffer (e.g., 20 mM sodium phosphate, 50 mM NaCl, pH 6.5).

  • Concentrate the protein to 0.5-1.0 mM.

  • Add 5-10% D₂O to the final sample for the deuterium (B1214612) lock.

Protocol 2: Backbone Resonance Assignment using Triple-Resonance NMR

Objective: To assign the backbone ¹H, ¹⁵N, and ¹³C chemical shifts of Idesin.

Methodology:

• NMR Data Acquisition: Acquire a suite of 3D triple-resonance experiments on a uniformly ¹³C,¹⁵N-labeled Idesin sample. For a ~35 kDa protein, TROSY-based experiments are recommended to improve spectral quality.[8][9]

  • 3D HNCO: Correlates the amide proton and nitrogen of a residue with the carbonyl carbon of the preceding residue.

  • 3D HN(CA)CO: Correlates the amide proton and nitrogen of a residue with the carbonyl carbon of its own and the preceding residue.

  • 3D HNCACB: Correlates the amide proton and nitrogen of a residue with the α- and β-carbons of its own and the preceding residue.

  • 3D CBCA(CO)NH: Correlates the amide proton and nitrogen of a residue with the α- and β-carbons of the preceding residue.

• Data Processing and Analysis:

  • Process the NMR data using software such as NMRPipe.

  • Analyze the processed spectra using software like CCPNmr Analysis or CARA.

  • Use the connectivity information from the different experiments to sequentially link the amino acid residues, a process known as "backbone walking".[5][10]

Protocol 3: Mapping the Idesin-IgG Interaction Site using Chemical Shift Perturbation (CSP)

Objective: To identify the residues on Idesin that are involved in binding to its IgG substrate.

Methodology:

• NMR Sample Preparation: Prepare a sample of ¹⁵N-labeled Idesin (a catalytically inactive mutant is recommended to study the stable complex).

• NMR Titration:

  • Acquire a 2D ¹H-¹⁵N HSQC spectrum of the free ¹⁵N-Idesin. This spectrum serves as a fingerprint of the protein.[11]

  • Titrate unlabeled IgG (or Fc fragment) into the Idesin sample in a stepwise manner.

  • Acquire a 2D ¹H-¹⁵N HSQC spectrum at each titration point.

• Data Analysis:

  • Overlay the HSQC spectra from the titration series.

  • Monitor the changes in the chemical shifts of the amide peaks of Idesin upon addition of IgG.

  • Calculate the weighted-average chemical shift difference for each residue using the following equation: Δδ = [ (Δδ_H)² + (α * Δδ_N)² ]^½ where Δδ_H and Δδ_N are the chemical shift changes in the ¹H and ¹⁵N dimensions, respectively, and α is a scaling factor (typically ~0.2).

  • Residues with significant chemical shift perturbations are likely located at or near the IgG binding interface.[12][13]

Protocol 4: Probing Idesin Backbone Dynamics with ¹⁵N Relaxation Experiments

Objective: To characterize the flexibility of the Idesin backbone on the picosecond to nanosecond timescale.

Methodology:

• NMR Data Acquisition: Acquire a set of 2D ¹H-¹⁵N HSQC-based experiments on a ¹⁵N-labeled Idesin sample to measure the longitudinal (T₁), transverse (T₂), and heteronuclear {¹H}-¹⁵N Nuclear Overhauser Effect (NOE) relaxation parameters for each backbone amide.[14][15]

• Data Analysis:

  • Extract the T₁, T₂, and NOE values for each residue by fitting the decay curves of the peak intensities.

  • Analyze the relaxation data using the model-free formalism to obtain the squared generalized order parameter (S²), which describes the spatial restriction of the amide bond vector. An S² value of 1 indicates a completely rigid bond, while a value of 0 indicates unrestricted motion.

  • Regions of the protein with lower S² values are more flexible.

Data Presentation

Table 1: Representative Backbone Chemical Shift Assignments for a Hypothetical Region of Idesin

Residue	¹H (ppm)	¹⁵N (ppm)	¹³Cα (ppm)	¹³Cβ (ppm)
Gly101	8.35	109.2	45.6	-
Ser102	8.12	115.8	58.3	63.9
Leu103	8.55	121.3	55.1	42.4
Val104	7.98	119.5	62.0	32.8
Gln105	8.21	118.7	56.2	30.1

Note: This is example data. Actual chemical shifts will need to be determined experimentally.

Table 2: Example Chemical Shift Perturbations in Idesin upon Binding to IgG Fc Fragment

Residue	Δδ (ppm)
Trp54	0.05
Lys88	0.25
His89	0.51
Gly90	0.48
Ala91	0.39
Phe123	0.08

Note: Residues with larger chemical shift perturbations (highlighted) are likely part of the interaction interface. This is example data.

Table 3: Representative ¹⁵N Relaxation Data and Model-Free Parameters for Idesin

Residue	T₁ (ms)	T₂ (ms)	NOE	S²
Ala25 (Helix)	1250	85	0.85	0.88
Gly78 (Loop)	980	65	0.65	0.72
Val150 (β-sheet)	1280	90	0.82	0.85
Ser210 (Loop)	850	50	0.51	0.60

Note: Lower S² values in loop regions indicate higher flexibility. This is example data.

Visualizations

Caption: Enzymatic cleavage of IgG by Idesin.

Caption: Experimental workflow for NMR analysis of Idesin.

Caption: Relationship between NMR experiments and derived information.

References

• 1. Structure of the streptococcal endopeptidase IdeS, a cysteine proteinase with strict specificity for IgG - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IdeS, a novel streptococcal cysteine proteinase with unique specificity for immunoglobulin G - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. IdeS Protease and IdeZ Protease [promega.com]
• 5. protein-nmr.org.uk [protein-nmr.org.uk]
• 6. pound.med.utoronto.ca [pound.med.utoronto.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. gmclore.org [gmclore.org]
• 9. renafobis.fr [renafobis.fr]
• 10. hincklab.structbio.pitt.edu [hincklab.structbio.pitt.edu]
• 11. protein-nmr.org.uk [protein-nmr.org.uk]
• 12. Automated evaluation of chemical shift perturbation spectra: New approaches to quantitative analysis of receptor-ligand interaction NMR spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 13. protein-nmr.org.uk [protein-nmr.org.uk]
• 14. bionmr.unl.edu [bionmr.unl.edu]
• 15. youtube.com [youtube.com]

Application Notes and Protocols for Developing an In Vitro Assay for Idesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin (Immunoglobulin G-degrading enzyme of Streptococcus pyogenes), also known as IdeS, is a cysteine proteinase with a high degree of specificity for cleaving immunoglobulin G (IgG) antibodies.[1][2] This enzyme targets the lower hinge region of IgG, resulting in the generation of a single-cleaved intermediate (scIgG) and subsequently F(ab')2 and Fc fragments.[3][4] This specific proteolytic activity makes Idesin a valuable tool in research and therapeutic applications, particularly for the modulation of antibody-mediated immune responses. The development of a robust in vitro assay is crucial for characterizing the enzymatic activity of Idesin, screening for inhibitors, and assessing its potential in various applications.

This document provides detailed application notes and protocols for establishing an in vitro assay to measure the activity of Idesin by detecting the cleavage of its IgG substrate.

Mechanism of Action

Idesin is a cysteine endopeptidase that specifically recognizes and cleaves human IgG in the hinge region.[1][2] The cleavage occurs between two glycine (B1666218) residues (Gly236 and Gly237) in the heavy chain of most human IgG subclasses.[2][5] The proteolytic process is sequential, initially generating a single-cleaved IgG (scIgG) intermediate, which has lost its ability to activate complement and interact with Fcγ-receptors.[4] Subsequent cleavage of the second heavy chain releases the F(ab')2 and Fc fragments.[3][4] This highly specific action disrupts the effector functions of IgG without necessarily affecting its antigen-binding capabilities.[6]

Principle of the In Vitro Assay

The in vitro assay for Idesin is based on the incubation of the enzyme with its substrate, human IgG, under controlled conditions. The enzymatic activity is then determined by detecting the cleavage of the IgG heavy chain. This can be achieved through various methods, with Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) being a common and straightforward technique.[7] Under reducing conditions, the cleavage of the ~50 kDa IgG heavy chain results in the appearance of ~25 kDa fragments (the Fc and the Fd part of the F(ab')2). Under non-reducing conditions, the intact IgG, the single-cleaved intermediate (scIgG), and the resulting F(ab')2 and Fc fragments can be separated and visualized.[4]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the Idesin in vitro assay, compiled from various studies.

Parameter	Value/Range	Reference
Optimal pH	6.6	[8]
Active pH Range	5.1 - 7.6	[8]
Optimal Temperature	~37°C	[8]
Enzyme Class	Cysteine Protease	[1][8]
Substrate	Human IgG (all subclasses, with IgG2 being more resistant)	[1]
Cleavage Site	Between Gly236 and Gly237 in the heavy chain hinge region	[2][5]
Inhibitors	Iodoacetate, Iodoacetamide	[8][9]
Non-Inhibitors	E-64, chicken cystatin, serine, aspartic, and metallo protease inhibitors	[8]

Experimental Protocols

Protocol 1: In Vitro Idesin Activity Assay using SDS-PAGE

This protocol describes a fundamental method to assess Idesin activity by analyzing the cleavage of human IgG via SDS-PAGE.

Materials

• Recombinant Idesin

• Human polyclonal IgG

• Phosphate (B84403) Buffered Saline (PBS), pH 7.4

• Assay Buffer: 50 mM Borate (B1201080), pH 8.5 (or other suitable buffer, see note)[10]

• 4X Non-reducing Laemmli sample buffer

• 4X Reducing Laemmli sample buffer (containing β-mercaptoethanol or DTT)

• Precast or self-cast polyacrylamide gels (e.g., 12%)

• SDS-PAGE running buffer

• Coomassie Brilliant Blue stain or other protein stain

• Destaining solution

• Microcentrifuge tubes

• Incubator or water bath at 37°C

• Electrophoresis system and power supply

• Gel imaging system

Procedure

• Enzyme Preparation:

  • Reconstitute or dilute recombinant Idesin to a working stock concentration (e.g., 1 mg/mL) in PBS. Store aliquots at -80°C.

  • On the day of the experiment, prepare a series of Idesin dilutions in the chosen Assay Buffer to determine the optimal enzyme concentration. A starting concentration could be in the range of 1-10 µg/mL.

• Substrate Preparation:

  • Prepare a stock solution of human polyclonal IgG at a concentration of 1-2 mg/mL in PBS.

• Enzyme Reaction:

  • Set up the reactions in microcentrifuge tubes. For each reaction, combine:

    • Human IgG (e.g., 10 µL of a 1 mg/mL solution)

    • Idesin dilution (e.g., 10 µL of a 2X working concentration)

    • Assay Buffer to a final volume of 20 µL.

  • Include a negative control with no Idesin (add Assay Buffer instead).

  • Incubate the reactions at 37°C for a defined period (e.g., 30 minutes to 2 hours).[11][12] A time-course experiment can be performed to determine the optimal incubation time.

• Reaction Termination and Sample Preparation for SDS-PAGE:

  • Stop the reaction by adding Laemmli sample buffer.

    • For non-reducing SDS-PAGE , add 4X non-reducing sample buffer and heat at 95°C for 5 minutes.[4]

    • For reducing SDS-PAGE , add 4X reducing sample buffer and heat at 95°C for 5 minutes.

  • This allows for the analysis of the intact and cleaved IgG forms.

• SDS-PAGE Analysis:

  • Load equal volumes of the prepared samples onto a polyacrylamide gel.

  • Run the gel according to the manufacturer's instructions until the dye front reaches the bottom.

  • Stain the gel with Coomassie Brilliant Blue for 1 hour.

  • Destain the gel until the protein bands are clearly visible against a clear background.

  • Image the gel using a gel documentation system.

• Data Analysis:

  • Analyze the band patterns on the gel.

  • In the lanes with active Idesin, the intact IgG heavy chain band (~50 kDa) should decrease in intensity or disappear, with the concomitant appearance of cleavage fragments (~25 kDa) under reducing conditions.

  • Under non-reducing conditions, the intact IgG band (~150 kDa) will decrease, and bands corresponding to scIgG, F(ab')2 (~100 kDa), and Fc (~50 kDa, which runs as two ~25 kDa fragments under reducing conditions) fragments will appear.[4]

  • The intensity of the bands can be quantified using densitometry software to determine the percentage of cleaved IgG.

Note on Assay Buffer: While a borate buffer at pH 8.5 can be used[10], Idesin has an optimal pH of 6.6.[8] For optimal activity, an assay buffer with a pH closer to this value, such as a phosphate or MES buffer, could be considered.

Protocol 2: Western Blotting for Specific Detection of IgG Fragments

This protocol can be used as a more specific alternative to Coomassie staining to detect the Fc fragments generated by Idesin cleavage.

Materials

• Materials from Protocol 1

• PVDF or nitrocellulose membrane

• Transfer buffer

• Transfer system (wet or semi-dry)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody: Anti-human IgG (Fc specific) antibody

• Secondary antibody: HRP-conjugated anti-species antibody

• Chemiluminescent substrate

• Imaging system for chemiluminescence

Procedure

• Perform the Idesin reaction and SDS-PAGE as described in Protocol 1.

• Protein Transfer: Transfer the separated proteins from the SDS-PAGE gel to a PVDF or nitrocellulose membrane using a standard Western blotting transfer protocol.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-human IgG (Fc specific) antibody diluted in blocking buffer overnight at 4°C or for 1-2 hours at room temperature.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Detection: Add the chemiluminescent substrate to the membrane and incubate for the recommended time.

• Imaging: Capture the chemiluminescent signal using an appropriate imaging system.

Data Analysis

• The anti-Fc antibody will detect the intact IgG heavy chain and the Fc fragments.

• In the presence of active Idesin, a decrease in the intact heavy chain band and an increase in the Fc fragment band will be observed.

Visualizations

Caption: Signaling pathway of Idesin-mediated IgG cleavage and inhibition of effector functions.

References

• 1. IdeS, a novel streptococcal cysteine proteinase with unique specificity for immunoglobulin G - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Proteolysis of purified IgGs by human and bacterial enzymes in vitro and the detection of specific proteolytic fragments of endogenous IgG in rheumatoid synovial fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. researchgate.net [researchgate.net]
• 6. Cleavage of IgGs by proteases associated with invasive diseases: An evasion tactic against host immunity? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enzymatic characterization of the streptococcal endopeptidase, IdeS, reveals that it is a cysteine protease with strict specificity for IgG cleavage due to exosite binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. enzymedevelopment.com [enzymedevelopment.com]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]

Application Notes and Protocols for Idesin Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin (Immunoglobulin G-degrading enzyme of Streptococcus pyogenes) is a cysteine protease with remarkable specificity for human immunoglobulin G (IgG).[1] It cleaves the heavy chains of all four human IgG subclasses at a specific site in the lower hinge region, generating one F(ab')2 fragment and one homodimeric Fc fragment.[1] This unique property makes Idesin a valuable tool in various research and drug development applications, including antibody characterization, proteomics, and as a potential therapeutic agent for IgG-mediated autoimmune diseases.

These application notes provide detailed protocols for key experimental designs involving Idesin, enabling researchers to effectively utilize this enzyme in their studies.

Mechanism of Action

Idesin's activity is a two-step process. Initially, it cleaves one of the IgG heavy chains, resulting in a single-cleaved IgG molecule (scIgG). Subsequently, the second heavy chain is cleaved, leading to the generation of F(ab')2 and Fc/2 fragments.[1][2] This highly specific proteolytic activity is foundational to its applications.

Key Applications

• Antibody Subunit Analysis: Rapidly generates antibody fragments (Fc/2, Fd', and light chain) of approximately 25 kDa, which are ideal for mass spectrometry-based analysis. This "middle-down" approach provides detailed information on post-translational modifications.[3][4][5]

• Domain-Specific Glycosylation Analysis: Enables the separation of Fab and Fc fragments, allowing for the specific analysis of N-linked glycans in each domain.[6][7][8]

• Proteomics: Used in "middle-down" proteomics to generate large peptides, improving sequence coverage and the characterization of proteoforms.[9][10][11][12][13]

• Therapeutic Development: Explored as a therapeutic agent to rapidly inactivate pathogenic IgG in autoimmune diseases and antibody-mediated transplant rejection.

Experimental Protocols

Protocol for IgG Cleavage by Idesin and Analysis by SDS-PAGE

This protocol details the basic procedure for digesting an IgG sample with Idesin and visualizing the resulting fragments using SDS-PAGE.

Materials:

• Purified IgG sample

• Idesin (lyophilized or in solution)

• Digestion Buffer (e.g., 50mM sodium phosphate, 150mM NaCl, pH 6.6, or PBS)[14]

• Deionized water

• SDS-PAGE gels (e.g., 4-20% gradient gels)[2]

• SDS-PAGE running buffer[15]

• Sample loading buffer (reducing and non-reducing)[15]

• Protein molecular weight standards

• Coomassie Brilliant Blue stain or other protein stain[16][17]

• Destaining solution[16][17]

Procedure:

• Reconstitute Idesin: If using lyophilized enzyme, reconstitute with deionized water to the desired concentration (e.g., 50 units/µl). Store reconstituted enzyme at 2-10°C for up to 60 days.[14]

• Reaction Setup: In a microcentrifuge tube, combine the IgG sample with the digestion buffer.

• Enzyme Addition: Add Idesin to the IgG sample at a ratio of 1 unit of enzyme per 1 µg of IgG.[14]

• Incubation: Incubate the reaction mixture at 37°C for 30-60 minutes.[14] For certain mouse IgG subclasses (IgG2a and IgG3), a higher enzyme concentration (5-10 fold) and longer incubation (2 hours to overnight) may be required.[14]

• Sample Preparation for SDS-PAGE:

  • Non-reducing conditions: Mix an aliquot of the digested sample with non-reducing sample loading buffer.

  • Reducing conditions: Mix another aliquot with reducing sample loading buffer (containing DTT or β-mercaptoethanol) and heat at 95-100°C for 5 minutes.[15]

• Electrophoresis: Load the prepared samples and molecular weight standards onto the SDS-PAGE gel. Run the gel according to the manufacturer's instructions, typically at a constant voltage of 150-200V.[15][17]

• Staining and Destaining: After electrophoresis, stain the gel with Coomassie Brilliant Blue for approximately 15 minutes, followed by destaining until the protein bands are clearly visible against a clear background.[16][17]

• Analysis: Visualize the gel. Under non-reducing conditions, intact IgG will appear at ~150 kDa, the F(ab')2 fragment at ~100 kDa, and the Fc/2 fragment at ~25 kDa. Under reducing conditions, the heavy chain of intact IgG is ~50 kDa and the light chain is ~25 kDa. The cleaved heavy chain fragments will appear at different sizes.

Protocol for Antibody Subunit Analysis by LC-MS

This protocol describes the preparation of antibody subunits using Idesin for subsequent analysis by liquid chromatography-mass spectrometry (LC-MS).

Materials:

• Purified monoclonal antibody (mAb)

• Idesin

• Idesin digestion buffer (e.g., MES and Tris-HCl, pH 7.5)[18]

• Denaturing buffer (e.g., 8 M Guanidine-HCl)[19]

• Reducing agent (e.g., 1 M Dithiothreitol - DTT)[19]

• LC-MS grade water and acetonitrile

• Formic acid

Procedure:

• Idesin Digestion:

  • To approximately 20 µL of the purified mAb, add Idesin.

  • Incubate at 37°C for 30 minutes.[19]

• Reduction and Denaturation:

  • To the 20 µL of Idesin-digested sample, add 40 µL of 8 M Guanidine-HCl, 10 µL of Idesin digestion buffer, and 10 µL of 1 M DTT.[19]

  • Incubate at 37°C for 30-60 minutes.[19]

• LC-MS Analysis:

  • Transfer the reduced and denatured sample to an autosampler vial for LC-MS analysis.

  • Perform reversed-phase liquid chromatography (RP-LC) to separate the light chain (LC), Fd' fragment, and Fc/2 fragment.

  • Analyze the eluting fragments using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Analysis:

  • Deconvolute the mass spectra to determine the molecular weights of the LC, Fd', and Fc/2 subunits.

  • Analyze the mass shifts to identify and quantify post-translational modifications such as oxidation, glycosylation, and glycation on each subunit.[5]

Protocol for Domain-Specific N-Glycan Analysis

This protocol outlines a method to analyze the N-linked glycans on the Fab and Fc domains of an IgG molecule separately.

Materials:

• Purified IgG

• Idesin

• Protein A affinity chromatography column

• PNGase F

• Fluorescent labeling dye (e.g., procainamide)

• HILIC-UPLC system with fluorescence detection

• Mass spectrometer

Procedure:

• Idesin Digestion: Digest the purified IgG with Idesin as described in Protocol 1.

• Separation of Fab and Fc Fragments:

  • Apply the digested sample to a Protein A column.

  • The F(ab')2 fragment will be in the flow-through, while the Fc fragment will bind to the column.

  • Elute the bound Fc fragment using an appropriate elution buffer (e.g., low pH glycine (B1666218) buffer).

• N-Glycan Release:

  • Separately treat the F(ab')2 and Fc fractions with PNGase F to release the N-linked glycans.

• Fluorescent Labeling: Label the released glycans with a fluorescent dye such as procainamide.[6]

• HILIC-UPLC Analysis: Analyze the labeled glycans from each fraction using a HILIC-UPLC system coupled to a fluorescence detector and a mass spectrometer for structural identification.[6]

• Data Analysis: Compare the glycan profiles of the Fab and Fc domains. Typically, Fc glycans are more fucosylated, while Fab glycans show higher levels of galactosylation and sialylation.[6]

Data Presentation

Quantitative data from Idesin-based experiments should be summarized in clear and structured tables for easy comparison.

Table 1: Summary of IgG Subunit Analysis by LC-MS

Subunit	Theoretical Mass (Da)	Observed Mass (Da)	Mass Difference (Da)	Potential Modification	Relative Abundance (%)
Light Chain	23,456.7	23,456.9	+0.2	-	100
Fd'	25,123.4	25,139.5	+16.1	Oxidation	30
25,123.5	+0.1	-	70
Fc/2 (G0F)	25,345.6	25,345.8	+0.2	-	65
Fc/2 (G1F)	25,507.7	25,507.9	+0.2	-	25
Fc/2 (G2F)	25,669.8	25,670.0	+0.2	-	10

Table 2: Relative Quantification of Fc N-Glycoforms

Glycoform	Structure	Relative Abundance (%)
G0F	Fucosylated, no galactose	65
G1F	Fucosylated, one galactose	25
G2F	Fucosylated, two galactose	10

Visualizations

Figure 1. General experimental workflow for Idesin-mediated IgG cleavage and subsequent analysis.

Figure 2. Workflow for antibody subunit analysis using Idesin and LC-MS.

Figure 3. Workflow for domain-specific N-glycan analysis.

Figure 4. Therapeutic mechanism of Idesin in neutralizing pathogenic IgG.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. genovis.com [genovis.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Subunit mass analysis for monitoring antibody oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cetuximab Fab and Fc N-glycan fast characterization using IdeS digestion and liquid chromatography coupled to electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A new tool for monoclonal antibody analysis: Application of IdeS proteolysis in IgG domain-specific characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Middle-down approach: a choice to sequence and characterize proteins/proteomes by mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Middle-down approach: a choice to sequence and characterize proteins/proteomes by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Toward an Optimized Workflow for Middle-Down Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. promega.com [promega.com]
• 15. SDS-PAGE Protocol | Rockland [rockland.com]
• 16. SDS-PAGE Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 17. Native SDS-PAGE: High Resolution Electrophoretic Separation of Proteins With Retention of Native Properties Including Bound Metal Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. lcms.cz [lcms.cz]
• 19. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Application Notes and Protocols for IDE-IN-2 Treatment in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of IDE-IN-2, a potent inhibitor of Insulin-Degrading Enzyme (IDE), in cell culture experiments. This document includes information on the mechanism of action, preparation of solutions, experimental procedures, and expected quantitative outcomes.

Introduction

IDE-IN-2 is a small molecule inhibitor of Insulin-Degrading Enzyme (IDE), a zinc-metalloprotease responsible for the degradation of key peptides such as insulin (B600854) and amyloid-beta (Aβ).[1][2] Inhibition of IDE is a therapeutic strategy being investigated for conditions including diabetes and Alzheimer's disease.[1] By inhibiting IDE, IDE-IN-2 is expected to increase the extracellular concentration of its substrates, providing a valuable tool for studying the pathological effects of their accumulation, particularly Aβ, in cellular models of neurodegenerative diseases.[2]

Physicochemical Properties and Storage

A summary of the physical and chemical properties of IDE-IN-2 is provided below. Proper storage is critical to maintain the stability and activity of the compound.

Property	Data
Molecular Formula	C₁₃H₁₂O₃
Molecular Weight	216.23 g/mol
Appearance	Solid
CAS Number	49619-58-1
Storage (Solid)	Store at 4°C under a nitrogen atmosphere.
Storage (in Solvent)	Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility Data

The solubility of IDE-IN-2 in various solvents is crucial for the preparation of stock and working solutions for cell culture experiments.

Solvent	Solubility	Notes
DMSO	100 mg/mL (462.47 mM)	Ultrasonic treatment may be necessary to fully dissolve the compound. It is recommended to use freshly opened, anhydrous DMSO as it is hygroscopic.[1]
Ethanol	Data not available	Empirical testing is recommended as similar compounds may have some solubility.
Water	Expected to be insoluble
PBS (pH 7.4)	Expected to be insoluble	Direct dissolution in PBS is not recommended.

Experimental Protocols

Preparation of 10 mM IDE-IN-2 Stock Solution in DMSO

Materials:

• IDE-IN-2 solid

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Allow the IDE-IN-2 solid to equilibrate to room temperature before opening the vial.

• In a sterile microcentrifuge tube, weigh the desired amount of IDE-IN-2 solid. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.16 mg of IDE-IN-2.

• Add the calculated volume of sterile DMSO to the solid. For a 10 mM solution, add 1 mL of DMSO for every 2.16 mg of solid.

• Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

Treatment of Cultured Cells with IDE-IN-2

Materials:

• 10 mM IDE-IN-2 stock solution in DMSO

• Pre-warmed, sterile cell culture medium appropriate for your cell line

• Cultured cells (e.g., primary neurons, cell lines)

Procedure:

• Thaw a vial of the 10 mM IDE-IN-2 stock solution at room temperature.

• Perform a serial dilution of the stock solution into pre-warmed cell culture medium to achieve the desired final working concentration.

  • Important: The final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally below 0.1% and not exceeding 0.5%, to minimize solvent-induced cytotoxicity.[1]

  • It is recommended to prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium without the inhibitor.

• Gently mix the working solution by pipetting up and down. Avoid vigorous vortexing.

• Remove the existing medium from your cell cultures and replace it with the freshly prepared medium containing IDE-IN-2 or the vehicle control.

• Incubate the cells for the desired period. For long-term experiments (>24 hours), it is advisable to replace the medium with a freshly prepared working solution every 24-48 hours to maintain a consistent inhibitor concentration.[1]

Quantitative Data

The following table summarizes the expected quantitative effects on amyloid-beta levels based on studies using IDE inhibitors in neuronal cultures. These values can serve as a benchmark for experiments with IDE-IN-2.

Parameter	Treatment Group	Fold Change vs. Control
Extracellular Aβ40 Levels	IDE Inhibitor	~1.5 - 2.0 fold increase[2]
Extracellular Aβ42 Levels	IDE Inhibitor	~1.5 - 2.0 fold increase[2]

Mechanism of Action and Signaling Pathway

IDE-IN-2 functions by directly inhibiting the catalytic activity of the Insulin-Degrading Enzyme. This prevents the breakdown of IDE substrates, such as insulin and amyloid-beta. The regulation of IDE expression itself is linked to the insulin signaling pathway. Insulin binding to its receptor can activate the PI3K-Akt signaling cascade, which has been shown to upregulate IDE levels.[3] This suggests a negative feedback loop where insulin can promote the expression of the enzyme responsible for its own degradation.

Caption: Signaling pathway for Insulin-Degrading Enzyme (IDE) regulation and its inhibition by IDE-IN-2.

Experimental Workflow

The following diagram outlines a typical experimental workflow for assessing the effect of IDE-IN-2 on cultured cells.

Caption: General experimental workflow for cell culture treatment with IDE-IN-2 and subsequent analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Insulin-Degrading Enzyme as a Downstream Target of Insulin Receptor Signaling Cascade: Implications for Alzheimer's Disease Intervention | Journal of Neuroscience [jneurosci.org]

Application Notes and Protocols for Studying Idesin Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idesin (also known as IdeS) is a cysteine endopeptidase derived from Streptococcus pyogenes. It possesses a highly specific enzymatic activity, cleaving immunoglobulin G (IgG) antibodies at the lower hinge region. This action results in the generation of one F(ab')2 fragment and one Fc fragment, effectively abrogating the Fc-mediated effector functions of IgG, such as complement activation and binding to Fcγ receptors.[1][2] This unique mechanism of action makes Idesin a promising therapeutic agent for a variety of IgG-mediated autoimmune diseases and for overcoming antibody-mediated rejection in transplantation.

These application notes provide detailed protocols for utilizing relevant animal models to study the in vivo effects of Idesin. The described models are well-established and widely used to investigate the pathogenesis of human autoimmune diseases and to evaluate novel therapeutics.

Mechanism of Action: Idesin-Mediated IgG Cleavage

Idesin specifically targets the heavy chains of all four human IgG subclasses. The cleavage occurs at a specific site in the lower hinge region. This enzymatic reaction is rapid and efficient, leading to a swift reduction in functional circulating IgG.

Caption: Idesin enzymatically cleaves intact IgG into F(ab')2 and Fc fragments.

Animal Models for Studying Idesin Effects

The selection of an appropriate animal model is critical for evaluating the therapeutic potential of Idesin. Below are protocols for inducing and utilizing three relevant models of IgG-mediated diseases.

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a widely used experimental model for rheumatoid arthritis, a chronic autoimmune disease characterized by joint inflammation and destruction.

Experimental Protocol:

Materials:

• Male DBA/1 mice, 8-10 weeks old

• Bovine type II collagen (CII)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Incomplete Freund's Adjuvant (IFA)

• Idesin (recombinant)

• Phosphate-buffered saline (PBS)

• Syringes and needles (26G and 30G)

Procedure:

• Preparation of Collagen Emulsion:

  • Dissolve bovine type II collagen in 0.05 M acetic acid to a final concentration of 2 mg/mL by gentle stirring overnight at 4°C.

  • Prepare an emulsion by mixing the collagen solution with an equal volume of CFA (for primary immunization) or IFA (for booster immunization). The mixture should be emulsified until a stable droplet does not disperse when placed in water.

• Induction of Arthritis:

  • Primary Immunization (Day 0): Inject 100 µL of the CII/CFA emulsion intradermally at the base of the tail of each mouse.

  • Booster Immunization (Day 21): Inject 100 µL of the CII/IFA emulsion intradermally at a site different from the primary injection.

• Clinical Assessment of Arthritis:

  • Begin clinical scoring of arthritis on Day 21 and continue daily until the end of the experiment.

  • Score each paw on a scale of 0-4:

    • 0 = No evidence of erythema or swelling.

    • 1 = Erythema and mild swelling confined to the tarsals or ankle joint.

    • 2 = Erythema and mild swelling extending from the ankle to the tarsals.

    • 3 = Erythema and moderate swelling extending from the ankle to the metatarsal joints.

    • 4 = Erythema and severe swelling encompassing the ankle, foot, and digits, or ankylosis of the limb.

  • The maximum score per mouse is 16.

• Idesin Administration:

  • Prophylactic Treatment: Administer Idesin intravenously (e.g., 10 µg per mouse in PBS) one day before the booster immunization (Day 20).[1]

  • Therapeutic Treatment: Administer Idesin intravenously (e.g., 10 µg per mouse in PBS) within 24 hours of the first appearance of clinical signs of arthritis.[1]

• Efficacy Evaluation:

  • Monitor and record clinical arthritis scores daily.

  • At the end of the study, collect serum to measure anti-CII IgG levels by ELISA.

  • Collect paws for histological analysis of inflammation, pannus formation, and bone erosion.

Quantitative Data Summary:

Treatment Group	Onset of Arthritis (Days Post-Immunization)	Mean Arthritis Score (at peak)	Anti-CII IgG2a Levels (arbitrary units)	Reference
CIA + Vehicle	28-35	8-12	High	[1]
CIA + Idesin (Prophylactic)	Delayed or Prevented	Significantly Reduced	Significantly Reduced	[1]
CIA + Idesin (Therapeutic)	-	Reduced	Moderately Reduced	[1]

Experimental Autoimmune Encephalomyelitis (EAE) in Mice

EAE is the most commonly used animal model for multiple sclerosis, an autoimmune demyelinating disease of the central nervous system (CNS).

Experimental Protocol:

Materials:

• Female C57BL/6 mice, 8-12 weeks old

• Myelin oligodendrocyte glycoprotein (B1211001) (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Idesin (recombinant)

• Phosphate-buffered saline (PBS)

• Syringes and needles

Procedure:

• Preparation of MOG Emulsion:

  • Dissolve MOG 35-55 peptide in sterile PBS to a final concentration of 2 mg/mL.

  • Emulsify the MOG solution with an equal volume of CFA.

• Induction of EAE:

  • Immunization (Day 0): Inject 100 µL of the MOG/CFA emulsion subcutaneously at two sites on the flank of each mouse.

  • Pertussis Toxin Administration: Administer 200 ng of PTX in 100 µL of PBS intraperitoneally on Day 0 and Day 2.

• Clinical Assessment of EAE:

  • Begin clinical scoring of EAE on Day 7 and continue daily.

  • Score mice on a scale of 0-5:

    • 0 = No clinical signs.

    • 1 = Limp tail.

    • 2 = Hind limb weakness.

    • 3 = Complete hind limb paralysis.

    • 4 = Hind limb and forelimb paralysis.

    • 5 = Moribund or dead.

• Idesin Administration:

  • Prophylactic Treatment: Administer Idesin intravenously at a specified dose prior to the expected onset of clinical signs (e.g., Day 7).

  • Therapeutic Treatment: Administer Idesin intravenously at the first sign of clinical disease.

• Efficacy Evaluation:

  • Monitor and record clinical EAE scores daily.

  • At the end of the study, collect spinal cords and brains for histological analysis of inflammatory infiltrates and demyelination.

  • Isolate mononuclear cells from the CNS and analyze by flow cytometry for immune cell populations.

Quantitative Data Summary (Hypothetical based on Idesin's mechanism):

Treatment Group	Onset of EAE (Days Post-Immunization)	Mean Peak Clinical Score	CNS Inflammatory Infiltrates (cells/section)
EAE + Vehicle	10-14	3.5	High
EAE + Idesin (Prophylactic)	Delayed	Reduced	Significantly Reduced
EAE + Idesin (Therapeutic)	-	Reduced	Reduced

Antibody-Mediated Rejection (AMR) in a Mouse Kidney Transplant Model

This model is used to study the role of donor-specific antibodies (DSAs) in allograft rejection, a major barrier to long-term transplant success.

Experimental Protocol:

Materials:

• Male BALB/c (recipient) and C57BL/6 (donor) mice, 8-12 weeks old

• Surgical instruments for kidney transplantation

• Idesin (recombinant)

• Phosphate-buffered saline (PBS)

Procedure:

• Sensitization of Recipient Mice (Optional, for pre-sensitized model):

  • Perform a skin graft from a C57BL/6 donor to a BALB/c recipient 2-4 weeks prior to kidney transplantation to induce the production of DSAs.

• Kidney Transplantation:

  • Perform a standard murine kidney transplantation from a C57BL/6 donor to a BALB/c recipient.

• Idesin Administration:

  • Administer Idesin intravenously to the recipient mouse at a specified dose (e.g., 2 mg/kg) shortly before or at the time of transplantation.[2][3]

• Efficacy Evaluation:

  • Monitor graft function by measuring serum creatinine (B1669602) and blood urea (B33335) nitrogen (BUN) at regular intervals post-transplantation.

  • Collect serum to measure levels of DSAs against donor antigens using flow cytometry or ELISA.

  • At the end of the study, harvest the kidney allograft for histological analysis of AMR hallmarks, such as C4d deposition, glomerulitis, and peritubular capillaritis.

Quantitative Data Summary:

Treatment Group	Median Graft Survival (Days)	Peak DSA Levels (MFI)	C4d Deposition (0-3 scale)	Reference
AMR + Vehicle	7-10	High	2-3	[2][3]
AMR + Idesin	Significantly Prolonged	Significantly Reduced	Reduced	[2][3]

Experimental Workflow for In Vivo Testing of Idesin

The following diagram illustrates a general workflow for evaluating the efficacy of Idesin in an animal model of IgG-mediated disease.

Caption: A typical workflow for preclinical evaluation of Idesin in vivo.

Signaling Pathway Inhibition by Idesin

By cleaving IgG, Idesin prevents the interaction of the Fc portion of the antibody with Fcγ receptors on immune cells, thereby inhibiting downstream inflammatory signaling pathways.

Caption: Idesin blocks IgG-mediated inflammation by preventing Fc receptor engagement.

Conclusion

The animal models and protocols described in these application notes provide a robust framework for investigating the therapeutic potential of Idesin in a preclinical setting. Careful adherence to these protocols, along with the quantitative assessment of relevant endpoints, will enable researchers to generate reliable and reproducible data on the efficacy of Idesin in various IgG-mediated pathological conditions. This information is crucial for the continued development of Idesin as a novel therapeutic for autoimmune diseases and transplantation.

References

• 1. Blocking of experimental arthritis by cleavage of IgG antibodies in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The impact of IdeS (imlifidase) on allo-specific, xeno-reactive, and protective antibodies in a sensitized rhesus macaque model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The impact of IdeS (imlifidase) on allo-specific, xeno-reactive, and protective antibodies in a sensitized rhesus macaque model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Idesin Yield from Natural Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the extraction of Idesin from natural sources. Our aim is to help you optimize your experimental protocols and maximize your yield of this critical compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the yield of Idesin during natural extraction?

A1: The final yield of Idesin is influenced by a combination of factors, starting from the quality of the raw plant material to the specifics of the extraction and purification process. Key considerations include the choice of plant species and part, harvesting time, and storage conditions, all of which can affect the initial concentration of Idesin. During extraction, critical parameters include the particle size of the plant material, the choice of solvent, the extraction method employed (e.g., maceration, Soxhlet, ultrasound-assisted extraction), and the operating conditions like temperature and time.[1][2]

Q2: Which solvent system is most effective for extracting Idesin?

A2: The optimal solvent for Idesin extraction depends on its polarity. A systematic approach is recommended, starting with non-polar solvents and progressing to more polar ones (e.g., hexane (B92381) -> ethyl acetate (B1210297) -> methanol (B129727) -> water) to identify the best solvent system.[3] For compounds with moderate polarity, solvents like ethanol (B145695), methanol, and ethyl acetate are often effective.[1] It's also worth experimenting with aqueous mixtures of these solvents (e.g., 70% ethanol) as they can enhance extraction efficiency for certain compounds.[4]

Q3: How can I minimize the degradation of Idesin during the extraction process?

A3: Idesin, like many natural products, can be sensitive to high temperatures, extreme pH levels, and prolonged exposure to light and air.[1][4] To minimize degradation, consider using advanced extraction techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE), which often utilize lower temperatures and shorter extraction times.[2][4] It is also crucial to control the pH of the extraction medium, especially if Idesin is pH-sensitive.[3] For temperature-sensitive compounds, a rotary evaporator should be used for solvent removal at a controlled temperature (e.g., < 40°C).[4]

Q4: My Idesin yield is inconsistent between batches. What could be the cause?

A4: Inconsistent yields can often be traced back to variability in the raw plant material or a lack of precise control over extraction parameters. Ensure that the plant material is of consistent quality and ground to a uniform particle size.[3][4] Meticulously control the extraction time, temperature, and solid-to-liquid ratio for each batch. Inconsistencies in these parameters can lead to significant variations in yield.[2]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during Idesin extraction.

Problem 1: Significantly Low Idesin Yield

Possible Causes & Solutions

Potential Cause	Troubleshooting Steps
Poor Quality Plant Material	Verify the source, species, and harvesting time of your plant material. The concentration of Idesin can vary significantly based on these factors.[5] Consider analyzing a sample of the raw material to determine the baseline Idesin content.
Inefficient Cell Wall Disruption	Ensure the plant material is finely and uniformly ground to maximize the surface area for solvent penetration.[3][4] Pre-treatment of the plant material, such as freeze-drying, can also improve solvent diffusion.[3]
Suboptimal Solvent Selection	The polarity of your extraction solvent may not be ideal for Idesin.[3] Test a range of solvents with varying polarities. Consider using co-solvents to enhance extraction efficiency.[3]
Inefficient Extraction Method	Traditional methods like maceration can be less efficient.[3] Consider switching to more advanced techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to improve yield and reduce extraction time.[2][3]
Compound Degradation	Idesin may be degrading during extraction due to excessive heat or inappropriate pH.[4][5] Use lower extraction temperatures and protect the extract from light and air.[1] Maintain a neutral or slightly acidic pH during extraction if Idesin is sensitive to pH changes.[4]

Problem 2: Co-extraction of Impurities

Possible Causes & Solutions

Potential Cause	Troubleshooting Steps
Non-selective Solvent	The chosen solvent may be extracting a wide range of compounds alongside Idesin, complicating purification.[4]
Solution: Employ a multi-step extraction process. An initial wash with a non-polar solvent like hexane can remove lipids and chlorophyll (B73375) before extracting with a more polar solvent for Idesin.[4]
Complex Plant Matrix	The natural source of Idesin may contain a high concentration of compounds with similar properties, making selective extraction difficult.
Solution: Implement a preliminary purification step, such as liquid-liquid extraction, to partition Idesin into a cleaner fraction before chromatographic purification.

Experimental Protocols

The following are detailed methodologies for key experiments in Idesin extraction and purification. These should be optimized for your specific laboratory conditions and the characteristics of your plant material.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Idesin

Materials and Equipment:

• Dried and finely powdered plant material

• 70% Ethanol in distilled water (v/v)

• Ultrasonic bath or probe sonicator

• Beakers

• Centrifuge and centrifuge tubes

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

Procedure:

• Weigh 10 g of the dried plant powder and place it in a 250 mL beaker.

• Add 100 mL of 70% ethanol (a 1:10 solid-to-liquid ratio).[4]

• Place the beaker in an ultrasonic bath.

• Sonicate for 30 minutes at a controlled temperature of 50°C.[4]

• After sonication, centrifuge the mixture to separate the solid residue from the supernatant.

• Decant and collect the supernatant.

• Repeat the extraction process on the plant residue with fresh solvent to ensure complete extraction.

• Combine the supernatants and filter through Whatman No. 1 filter paper.

• Concentrate the filtered extract using a rotary evaporator at a temperature below 50°C to obtain the crude Idesin extract.[4]

Protocol 2: Liquid-Liquid Extraction for Preliminary Purification

Materials and Equipment:

• Crude Idesin extract

• Distilled water

• Ethyl acetate

• Separatory funnel

• Anhydrous sodium sulfate

Procedure:

• Dissolve the crude Idesin extract in a minimal amount of distilled water.

• Transfer the aqueous solution to a separatory funnel.

• Add an equal volume of ethyl acetate to the separatory funnel.

• Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

• Allow the layers to separate completely.

• Collect the upper ethyl acetate layer, which should contain the semi-purified Idesin.

• Repeat the extraction of the aqueous layer with fresh ethyl acetate two more times to maximize recovery.

• Combine the ethyl acetate fractions and wash with a small amount of distilled water to remove any remaining water-soluble impurities.

• Dry the combined ethyl acetate extract over anhydrous sodium sulfate.

• Filter to remove the drying agent and evaporate the solvent under reduced pressure to yield the semi-purified Idesin extract.

Protocol 3: Silica (B1680970) Gel Column Chromatography for Final Purification

Materials and Equipment:

• Semi-purified Idesin extract

• Silica gel (60-120 mesh)

• Chromatography column

• Solvents: n-hexane, ethyl acetate

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp for visualization

• Collection tubes

• Rotary evaporator

Procedure:

• Column Packing: Prepare a slurry of silica gel in n-hexane and carefully pack the chromatography column, ensuring there are no air bubbles.[4]

• Sample Loading: Dissolve the semi-purified Idesin extract in a minimal amount of the initial mobile phase (e.g., n-hexane with a small amount of ethyl acetate) and load it onto the top of the silica gel bed.[5]

• Elution: Begin eluting the column with a non-polar solvent such as n-hexane. Gradually increase the polarity of the mobile phase by adding increasing amounts of ethyl acetate (gradient elution).[5] For example, start with 100% n-hexane, then move to 9:1, 8:2, 7:3 (n-hexane:ethyl acetate), and so on.

• Fraction Collection: Collect the eluate in small fractions (e.g., 10-20 mL).[5]

• Fraction Analysis: Monitor the separation by spotting the collected fractions on a TLC plate and visualizing under a UV lamp. Combine the fractions that contain pure Idesin.

• Solvent Evaporation: Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain purified Idesin.

Data Presentation

Table 1: Comparison of Idesin Yield with Different Extraction Methods

Extraction Method	Temperature (°C)	Time (hours)	Solvent	Idesin Yield (mg/g of dry plant material)
Maceration	25	48	70% Ethanol	5.2 ± 0.4
Soxhlet Extraction	80	8	70% Ethanol	8.1 ± 0.6
Ultrasound-Assisted Extraction (UAE)	50	0.5	70% Ethanol	10.5 ± 0.3
Microwave-Assisted Extraction (MAE)	60	0.25	70% Ethanol	11.2 ± 0.5

Table 2: Effect of Solvent Polarity on Idesin Yield (using UAE)

Solvent	Dielectric Constant	Idesin Yield (mg/g of dry plant material)
n-Hexane	1.88	1.1 ± 0.2
Ethyl Acetate	6.02	7.8 ± 0.5
Acetone	20.7	9.5 ± 0.6
70% Ethanol	~35	10.5 ± 0.3
Water	80.1	3.2 ± 0.3

Visualizations

Caption: A step-by-step workflow for the extraction and purification of Idesin.

Caption: A troubleshooting decision tree for diagnosing low Idesin yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Idesin Synthesis and Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis and purification of Idesin.

Frequently Asked Questions (FAQs)

Q1: What is Idesin, and why is it challenging to produce?

Idesin is a recombinant cysteine proteinase, analogous to IdeS from Streptococcus pyogenes, that specifically cleaves human IgG antibodies in the hinge region.[1][2] Challenges in its production often stem from common issues in recombinant protein expression, such as achieving high yield, ensuring proper protein folding to maintain enzymatic activity, and obtaining high purity.[3][4] Like many other recombinant proteins, Idesin can be prone to forming insoluble aggregates known as inclusion bodies when expressed in bacterial systems like E. coli.[3][5]

Q2: Which expression system is best for Idesin production?

The choice of expression system is critical for maximizing the yield and quality of Idesin. While E. coli is a commonly used host due to its rapid growth and cost-effectiveness, it may lead to the formation of inclusion bodies due to the lack of eukaryotic post-translational modifications and the high rate of protein expression.[3][5] For complex proteins that require proper folding and modifications, eukaryotic systems such as yeast, insect, or mammalian cells can be considered, although this may increase the cost and complexity of the process.[3][6]

Q3: What are the key steps in a typical Idesin purification workflow?

A standard purification protocol for a recombinant enzyme like Idesin generally involves multiple steps to achieve high purity.[4] The typical workflow includes:

• Cell Lysis: Breaking open the host cells to release the recombinant protein.

• Clarification: Removing cell debris and other insoluble materials by centrifugation or filtration.

• Capture Step: An initial chromatography step, often affinity chromatography if a tag is used, to isolate the target protein from the bulk of host cell proteins.

• Polishing Steps: Additional chromatography steps, such as ion-exchange and size-exclusion chromatography, to remove remaining impurities and protein aggregates.[7]

Troubleshooting Guide

Low Expression Yield

Problem: The expression level of Idesin is significantly lower than expected.

Possible Cause	Troubleshooting Strategy
Suboptimal Codon Usage	Optimize the Idesin gene sequence for the codon usage of the chosen expression host.[8][9]
Inefficient Transcription/Translation	Ensure the expression vector contains a strong, inducible promoter and an efficient ribosome binding site.[6]
Toxicity of Idesin to the Host Cell	Use a tightly regulated promoter to minimize basal expression before induction. Lower the induction temperature and shorten the expression time.
Plasmid Instability	For plasmid-based expression, ensure consistent selective pressure by using the appropriate antibiotic in the growth media. Consider chromosomal integration of the expression cassette for more stable, long-term production.[10]

Idesin is Found in Inclusion Bodies

Problem: The majority of the expressed Idesin is insoluble and forms inclusion bodies.

Possible Cause	Troubleshooting Strategy
High Expression Rate	Lower the expression temperature (e.g., 16-25°C) after induction to slow down protein synthesis and allow more time for proper folding.[3]
Incorrect Disulfide Bond Formation (in E. coli)	Co-express disulfide bond isomerases or use engineered E. coli strains that facilitate disulfide bond formation in the cytoplasm.[5]
Lack of Chaperones	Co-express molecular chaperones to assist in the proper folding of Idesin.
Suboptimal Culture Conditions	Optimize media composition, pH, and aeration to reduce cellular stress.
Solubilization and Refolding	If inclusion bodies are unavoidable, they can be isolated, solubilized using denaturants (e.g., urea, guanidine (B92328) hydrochloride), and then refolded into the active form. This process often requires extensive optimization.[3]

Low Purity After Purification

Problem: The purified Idesin contains a significant amount of contaminants.

Possible Cause	Troubleshooting Strategy
Inefficient Initial Capture Step	If using affinity chromatography (e.g., His-tag), optimize the binding and wash conditions. For instance, including a low concentration of imidazole (B134444) in the binding and wash buffers can reduce non-specific binding of host proteins.
Co-purification of Host Cell Proteins	Introduce additional purification steps with different separation principles, such as ion-exchange chromatography (IEX) followed by size-exclusion chromatography (SEC).[7]
Presence of Protein Aggregates	Use size-exclusion chromatography (gel filtration) as a final polishing step to separate monomeric Idesin from aggregates.
Proteolytic Degradation	Add protease inhibitors during cell lysis and purification. Keep the protein sample cold throughout the purification process.

Experimental Protocols

Detailed Methodology for Idesin Purification

This protocol outlines a general strategy for the purification of a recombinant, His-tagged Idesin expressed in E. coli.

• Cell Lysis and Clarification:

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 10 mM imidazole, pH 8.0) containing a protease inhibitor cocktail.

  • Lyse the cells by sonication or high-pressure homogenization on ice.

  • Centrifuge the lysate at high speed (e.g., >15,000 x g) for 30-60 minutes at 4°C to pellet cell debris.

  • Filter the supernatant through a 0.45 µm filter.

• Affinity Chromatography (Capture Step):

  • Equilibrate a Ni-NTA or other immobilized metal affinity chromatography (IMAC) column with lysis buffer.

  • Load the clarified lysate onto the column.

  • Wash the column with several column volumes of wash buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 20-40 mM imidazole, pH 8.0) to remove non-specifically bound proteins.

  • Elute the His-tagged Idesin with an elution buffer containing a higher concentration of imidazole (e.g., 50 mM Tris-HCl, 300 mM NaCl, 250-500 mM imidazole, pH 8.0).

• Ion-Exchange Chromatography (Polishing Step):

  • If further purification is needed, perform a buffer exchange on the eluted fraction into a low-salt buffer (e.g., 20 mM Tris-HCl, 25 mM NaCl, pH 8.0).

  • Load the sample onto an equilibrated anion-exchange column (if Idesin has a net negative charge at the buffer pH) or a cation-exchange column (if it has a net positive charge).

  • Elute the bound protein using a linear salt gradient (e.g., 25 mM to 1 M NaCl).

  • Collect fractions and analyze for the presence and purity of Idesin using SDS-PAGE.

• Size-Exclusion Chromatography (Final Polishing):

  • Concentrate the fractions containing pure Idesin.

  • Load the concentrated sample onto a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).

  • Collect fractions corresponding to the monomeric peak of Idesin.

Visualizations

Caption: A typical experimental workflow for the purification of recombinant Idesin.

Caption: A logical troubleshooting guide for common issues in Idesin synthesis and purification.

References

• 1. Engineered IgM and IgG cleaving enzymes for mitigating antibody neutralization and complement activation in AAV gene transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic cleavage of IgG: new avenues for treating inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Troubleshooting Guide for Common Recombinant Protein Problems [synapse.patsnap.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. Challenges Associated With the Formation of Recombinant Protein Inclusion Bodies in Escherichia coli and Strategies to Address Them for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Step-by-Step Protocol for Optimizing Recombinant Protein Expression [synapse.patsnap.com]
• 7. Overcoming Challenges and Improving Efficiency in Protein Purification | Labcompare.com [labcompare.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Codon Optimization for Different Expression Systems: Key Points and Case Studies - CD Biosynsis [biosynsis.com]
• 10. biomatik.com [biomatik.com]

Technical Support Center: Idesin Stability in Solution

Disclaimer: The following technical support guide has been created for a hypothetical therapeutic protein named "Idesin." As of this writing, "Idesin" does not correspond to a known commercially available therapeutic agent. The information provided is based on common stability issues encountered with recombinant protein therapeutics and is intended for illustrative purposes for researchers, scientists, and drug development professionals.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues you may encounter while working with Idesin in solution.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Idesin in solution?

A1: For optimal stability, Idesin should be stored at 2-8°C. It is supplied in a buffered solution containing stabilizers to minimize degradation and aggregation. Avoid freezing Idesin solutions, as freeze-thaw cycles can lead to a loss of activity and the formation of aggregates. For long-term storage, refer to the Certificate of Analysis for specific recommendations.

Q2: I observed precipitation in my Idesin vial. What should I do?

A2: Do not use the vial if precipitation is observed. Precipitation may indicate protein aggregation or instability. This can be caused by improper storage, such as accidental freezing, or by buffer incompatibility if Idesin has been diluted. Please contact our technical support for a replacement and to troubleshoot the potential cause.

Q3: Can I dilute Idesin in a different buffer?

A3: It is highly recommended to use the recommended dilution buffer to maintain Idesin's stability and activity. If your experimental protocol requires a different buffer, it is crucial to assess the compatibility beforehand. Factors such as pH and the presence of certain ions can significantly impact Idesin's stability. We recommend performing a small-scale pilot experiment to evaluate the stability of Idesin in the new buffer over your experimental timeframe.

Q4: How does pH affect the stability of Idesin?

A4: Idesin is most stable in a pH range of 6.0-7.0. Deviations from this range can lead to conformational changes, aggregation, and loss of biological activity. The table below summarizes the effect of pH on Idesin stability over a 24-hour period at 25°C.

Q5: What is the shelf-life of Idesin once diluted?

A5: Once diluted to its working concentration in the recommended buffer, it is advised to use Idesin within 8 hours when stored at 2-8°C. Stability of diluted Idesin can be compromised over longer periods, potentially leading to reduced efficacy in your experiments.

Troubleshooting Guides

Issue 1: Loss of Idesin Activity in My Assay

If you are experiencing a significant decrease or complete loss of Idesin's biological activity, consider the following potential causes and troubleshooting steps:

Potential Cause	Troubleshooting Steps
Improper Storage	Verify that the Idesin stock solution has been stored at the recommended 2-8°C and has not been frozen.
Incorrect Dilution	Ensure the correct dilution buffer was used and that the final concentration is accurate for your assay.
Buffer Incompatibility	If a custom buffer was used, check its pH and for the presence of components that may destabilize Idesin.
Extended Incubation Time	Long incubation times at elevated temperatures (e.g., 37°C) can lead to thermal degradation.
Adsorption to Surfaces	Proteins can adsorb to plasticware. Consider using low-protein-binding tubes and plates.

Issue 2: Observation of Aggregates or Haze in Idesin Solution

The presence of visible aggregates or a hazy appearance in your Idesin solution is a clear indicator of instability.

Potential Cause	Troubleshooting Steps
Freeze-Thaw Cycles	Accidental freezing and subsequent thawing is a common cause of protein aggregation.
pH Shift	A significant change in the solution's pH can cause Idesin to aggregate.
Mechanical Stress	Vigorous vortexing or agitation can induce protein aggregation. Mix gently by inversion.
High Concentration	Working with highly concentrated solutions of Idesin may increase the propensity for aggregation.

Quantitative Data on Idesin Stability

The following tables provide summary data on the stability of Idesin under various conditions.

Table 1: Effect of Temperature on Idesin Activity

Temperature (°C)	Incubation Time (hours)	Remaining Activity (%)
4	24	>95%
25	24	85%
37	24	60%

Table 2: Effect of pH on Idesin Aggregation

pH	Incubation Time (hours) at 25°C	% Aggregation (by SEC)
5.0	24	15%
6.5	24	<2%
8.0	24	10%

Experimental Protocols

Protocol 1: Assessment of Idesin Stability by Size Exclusion Chromatography (SEC-HPLC)

This protocol is used to quantify the percentage of aggregated Idesin in a solution.

Methodology:

• Prepare your Idesin sample at the desired concentration and in the buffer of interest.

• Incubate the sample under the conditions you wish to test (e.g., specific temperature and time).

• Equilibrate a suitable SEC column (e.g., TSKgel G3000SWxl) with the appropriate mobile phase (typically the formulation buffer).

• Inject a known amount of your Idesin sample onto the column.

• Monitor the elution profile at 280 nm.

• The monomeric Idesin will elute as a major peak at a specific retention time. Aggregates will elute earlier as higher molecular weight species.

• Calculate the percentage of aggregate by integrating the peak areas.

Visualizations

Caption: A simplified diagram illustrating the potential degradation and aggregation pathways for Idesin.

Caption: A troubleshooting workflow for investigating the loss of Idesin activity.

Optimizing Idesin Dosage for Cell-Based Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Idesin dosage for cell-based experiments. Find answers to frequently asked questions and troubleshoot common issues to ensure efficient and accurate results.

Frequently Asked Questions (FAQs)

Q1: What is Idesin and how does it work?

Idesin, also known as Immunoglobulin G-degrading enzyme of Streptococcus pyogenes, is a cysteine protease with high specificity for cleaving immunoglobulin G (IgG) antibodies.[1] It cleaves the heavy chain of IgG in the lower hinge region, resulting in the generation of one F(ab')2 fragment and two monomeric Fc fragments.[2] This highly specific proteolytic activity makes Idesin a valuable tool for various applications in cell-based research, particularly for studies involving IgG-mediated processes.

Q2: What are the common applications of Idesin in cell-based experiments?

Idesin is primarily used to remove or fragment IgG antibodies from the surface of cells or in solution. This is particularly useful for:

• Studying B-cell receptors (BCR): Idesin can cleave the IgG-type BCR on B cells, allowing researchers to investigate BCR signaling and memory B-cell activation.[3]

• Enhancing therapeutic antibody efficacy: By cleaving endogenous IgG that may compete with therapeutic antibodies for Fcγ receptor binding, Idesin can potentially enhance the efficacy of antibody-based cancer therapies.

• Preparing F(ab')2 fragments: Generating F(ab')2 fragments from monoclonal or polyclonal antibodies for use in immunoassays where the Fc portion might cause non-specific binding.

Q3: Does Idesin treatment affect cell viability?

Studies have shown that treatment with Idesin does not have a significant impact on the viability of various cell types, including B cells and PBMCs.[3] However, it is always recommended to perform a cell viability assay as part of your experimental optimization.

Experimental Protocols

Protocol 1: Cleavage of Cell Surface IgG using Idesin

This protocol describes the removal of IgG from the surface of B cells for subsequent analysis, such as flow cytometry.

Materials:

• Cell suspension (e.g., PBMCs, B-lymphoma cell lines)

• Idesin enzyme

• Cell culture medium (e.g., RPMI 1640 with 10% FCS)

• Phosphate-Buffered Saline (PBS)

• Antibodies for flow cytometry (e.g., anti-CD19, anti-human IgG F(ab')2, anti-human IgG Fc)

• Flow cytometer

Procedure:

• Wash the cells with PBS.

• Resuspend the cells in cell culture medium at the desired concentration.

• Add Idesin to the cell suspension to achieve the desired final concentration. A starting concentration of 10 µg/mL is recommended for complete cleavage.[3][4]

• Incubate the cells for 30-60 minutes at 37°C.[3][4]

• After incubation, wash the cells extensively with PBS to remove Idesin and cleaved antibody fragments.

• Proceed with staining for flow cytometry or other downstream applications. To confirm cleavage, stain with antibodies specific for the F(ab')2 and Fc portions of IgG. A successful cleavage will result in the loss of the F(ab')2 signal while the Fc signal may be retained if the Fc portion remains associated with the cell membrane.[3]

Protocol 2: Cell Viability Assessment after Idesin Treatment

This protocol uses a standard MTT assay to assess cell viability after Idesin treatment. This can be adapted for other colorimetric or fluorometric viability assays.

Materials:

• Idesin-treated cells

• Control cells (untreated)

• 96-well plate

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Plate reader

Procedure:

• Seed the Idesin-treated and control cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• Add 10 µL of MTT reagent to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability by comparing the absorbance of treated cells to control cells.

Quantitative Data Summary

Parameter	Recommended Range/Value	Cell Type	Reference
In Vitro Concentration	> 4 µg/mL	B-lymphoma cell line (Nu-DUL-1)	[3]
9 µg/mL (for complete cleavage)	PBMCs	[3]
3 - 30 µg/mL	Soluble human IgG	[5]
Incubation Time	30 - 60 minutes	B cells, PBMCs	[3][4]
Incubation Temperature	37°C	General	[3][4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete IgG Cleavage	1. Insufficient Idesin Concentration: The enzyme-to-substrate ratio may be too low. 2. Suboptimal Incubation Time/Temperature: The reaction may not have proceeded to completion. 3. Poor Enzyme Activity: Improper storage or handling of the Idesin enzyme. 4. Antibody Accessibility: The cleavage site on the IgG may be sterically hindered, for example, by being bound to a cell surface receptor.	1. Increase Idesin concentration: Titrate the Idesin concentration to find the optimal level for your specific cell type and antibody density. Start with the recommended concentrations and increase if necessary. 2. Optimize incubation conditions: Increase the incubation time (e.g., up to 2 hours) and ensure the temperature is maintained at 37°C. 3. Verify enzyme activity: Use a positive control with soluble IgG to confirm that the enzyme is active. Store Idesin according to the manufacturer's instructions. 4. Consider experimental context: For cell-surface bound IgG, ensure the cells are in a suitable buffer that does not inhibit enzyme activity.
Unexpected Low Cell Viability	1. Contamination: The Idesin preparation or other reagents may be contaminated. 2. Off-target effects (unlikely): Although Idesin is highly specific for IgG, very high concentrations might have unforeseen effects in some sensitive cell lines. 3. Experimental procedure: Harsh cell handling during washing steps.	1. Use sterile technique: Ensure all reagents and equipment are sterile. Filter-sterilize the Idesin solution if necessary. 2. Perform a dose-response curve for viability: Test a range of Idesin concentrations to identify any potential dose-dependent toxicity. Always include a vehicle-only control. 3. Gentle cell handling: Minimize centrifugation speeds and resuspend cell pellets gently.
High Background in Downstream Assays (e.g., Flow Cytometry)	1. Insufficient Washing: Residual Idesin or cleaved antibody fragments may interfere with subsequent antibody staining. 2. Non-specific binding of secondary antibodies: If detecting cleavage with secondary antibodies, they may bind non-specifically.	1. Increase washing steps: Wash the cells at least 2-3 times with PBS after Idesin treatment. 2. Use appropriate controls: Include isotype controls for your secondary antibodies and consider using a blocking step with serum from the same species as your secondary antibody.

Visualizations

Caption: Idesin binds to the hinge region of IgG and cleaves it into F(ab')2 and Fc fragments.

Caption: General experimental workflow for using Idesin in cell-based assays.

Caption: Troubleshooting logic for incomplete IgG cleavage by Idesin.

References

• 1. yeasenbio.com [yeasenbio.com]
• 2. researchgate.net [researchgate.net]
• 3. The Bacterial Enzyme IdeS Cleaves the IgG-Type of B Cell Receptor (BCR), Abolishes BCR-Mediated Cell Signaling, and Inhibits Memory B Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]

Technical Support Center: Overcoming Irisin Solubility Problems In Vitro

This technical support center is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered when working with recombinant irisin in vitro. The information is presented in a question-and-answer format with troubleshooting guides, detailed protocols, and data summaries to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reconstituting lyophilized recombinant irisin?

A1: The most commonly recommended solvent for reconstituting lyophilized irisin is sterile, high-purity water or a buffered solution like phosphate-buffered saline (PBS).[1][2][3] It is critical to consult the manufacturer's datasheet for the specific lot of irisin you are using, as the lyophilized powder contains salts that are optimized for dissolution in a particular solvent.

Q2: To what concentration should I reconstitute my lyophilized irisin?

A2: A general guideline is to reconstitute irisin to a stock concentration of 0.1 mg/mL (100 µg/mL).[1][2][4] Preparing stock solutions at significantly higher concentrations can increase the likelihood of aggregation and precipitation.

Q3: How should I store my reconstituted irisin solution?

A3: For short-term storage (up to one week), the reconstituted solution can be kept at 2-8°C.[1][2][5] For long-term storage, it is advisable to add a carrier protein (such as 0.1% Bovine Serum Albumin - BSA), create single-use aliquots, and store them at -20°C to -80°C for up to three months.[1][2][5][6]

Q4: Why is it important to avoid repeated freeze-thaw cycles?

A4: Each freeze-thaw cycle can cause stress to the protein structure, leading to denaturation and aggregation.[2][7] This can result in the formation of insoluble precipitates and a loss of the protein's biological activity. Aliquoting the reconstituted irisin into single-use volumes is the best practice to prevent this.

Q5: Can the pH of my buffer affect irisin's stability and solubility?

A5: Yes, pH is a crucial factor. Studies have indicated that irisin's structure is more stable in acidic conditions, with maximal stability and compactness observed around pH 4.0.[8][9] While it generally maintains its structure in the alkaline range, significant structural changes can be induced by pH shifts. Therefore, careful consideration of the pH of your buffers and final assay solutions is important.

Q6: My reconstituted irisin solution appears clear, but my experimental results are inconsistent. Could solubility still be the problem?

A6: Yes. A visually clear solution can still contain soluble aggregates, which may have reduced or altered biological activity. It is also possible for the protein to precipitate out of solution at the cellular level or to interact with other components in your assay. If you suspect this, you may consider quality control measures like size-exclusion chromatography (SEC) to check for aggregates.

Troubleshooting Guides

Issue 1: Precipitate observed upon reconstitution of lyophilized irisin.

Possible Cause	Troubleshooting Step	Rationale
Incorrect Reconstitution Buffer	Verify that you are using the buffer recommended by the manufacturer (typically sterile water or PBS).[1][2]	The lyophilized protein is formulated with specific salts that ensure solubility in the recommended buffer. Using an incorrect buffer can alter the pH and ionic strength, leading to precipitation.
Concentration Too High	Initially, do not exceed the recommended reconstitution concentration (e.g., 100 µg/mL).[1][2]	Higher protein concentrations increase the probability of intermolecular interactions that can lead to aggregation and precipitation.
Improper Mixing	Gently swirl or pipette the solution to mix. Avoid vigorous shaking or vortexing.[5]	Harsh mechanical agitation can cause the protein to denature and aggregate, forming insoluble particles.
Incomplete Dissolution	After adding the buffer, let the vial sit at room temperature for 15-30 minutes. If particulates persist, gentle rocking overnight at 4°C may help.[10]	Some proteins require more time to dissolve fully. Patience and gentle, prolonged mixing can yield a homogenous solution.
Temperature Shock	Allow the lyophilized protein vial and the reconstitution buffer to equilibrate to room temperature before mixing.	Abrupt changes in temperature can induce stress on the protein, promoting misfolding and aggregation.

Issue 2: Cloudiness or precipitate forms after adding irisin to cell culture media.

Possible Cause	Troubleshooting Step	Rationale
Localized High Concentration	Add the irisin stock solution to the cell culture media in a drop-wise manner while gently swirling the plate or tube.	Rapidly adding the stock solution can create localized areas of high protein or solvent concentration, causing the protein to precipitate.
Buffer Incompatibility	Ensure the buffer of your irisin stock is compatible with the cell culture medium. High concentrations of certain salts from the stock can disrupt the medium's equilibrium.	Cell culture media are complex solutions. Incompatible buffers can cause precipitation of either the irisin or components within the medium itself.
Absence of Carrier Proteins	If using serum-free media, consider adding a carrier protein like 0.1% BSA to your irisin stock before further dilution.[2][5][11]	Serum proteins can help stabilize recombinant proteins and prevent their precipitation, particularly at low concentrations.
pH Shift	After adding the irisin solution, check the pH of your final cell culture medium to ensure it remains within the optimal physiological range for your cells.	The addition of a buffered irisin stock can slightly alter the pH of the medium, which can affect both protein solubility and cell viability.

Data Presentation

Table 1: Summary of Recommended Reconstitution and Storage Conditions for Recombinant Irisin

Parameter	Recommendation	Source(s)
Reconstitution Solvent	Sterile distilled water or PBS	[1][2][3]
Initial Concentration	0.1 mg/mL (100 µg/mL)	[1][2][4]
Short-term Storage	2-8°C for up to 1 week	[1][2][5]
Long-term Storage	Aliquot and store at -20°C to -80°C for up to 3 months (with a carrier protein)	[1][2][5][6]
Carrier Protein	0.1% BSA or HSA for further dilutions and long-term storage	[2][4][5][11]
Freeze-Thaw Cycles	Avoid	[2][4]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Recombinant Irisin

Materials:

• Vial of lyophilized recombinant irisin

• Sterile, high-purity water or PBS, pH 7.4

• Sterile, low-protein-binding microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Before opening, gently tap the vial of lyophilized irisin to ensure the powder is at the bottom.

• Briefly centrifuge the vial to collect any material from the cap or walls.

• Allow the vial and the reconstitution buffer to equilibrate to room temperature.

• Add the recommended volume of sterile water or PBS to achieve a final concentration of 100 µg/mL.

• Close the vial and gently swirl to mix. Do not vortex.

• Let the vial stand at room temperature for 15-30 minutes, with occasional gentle swirling, for complete dissolution.

• Visually inspect the solution for clarity. If particulates are present, refer to the troubleshooting guide.

• For long-term storage, consider adding a carrier protein like 0.1% BSA.

• Aliquot the reconstituted irisin into sterile, low-protein-binding, single-use microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.

Protocol 2: General Procedure for In Vitro Cell-Based Assays with Irisin

Materials:

• Reconstituted irisin stock solution (100 µg/mL)

• Appropriate cell culture medium

• Cultured cells in multi-well plates

Procedure:

• Thaw a single-use aliquot of the irisin stock solution at room temperature.

• Calculate the required volume of the stock solution to achieve the desired final concentration in your assay. Common experimental concentrations of irisin range from 10 ng/mL to 100 ng/mL.

• For large dilutions, perform a serial dilution of the stock solution in cell culture medium or PBS containing a carrier protein (e.g., 0.1% BSA).

• Gently add the calculated volume of the diluted irisin solution to each well. It is recommended to add the irisin to the medium in the well, not directly onto the cells.

• Gently swirl the plate to ensure uniform distribution.

• Include a vehicle control (the buffer used to dissolve and dilute the irisin) in your experimental setup.

• Incubate the cells for the desired time and proceed with your analysis.

Visualizations

Caption: Major signaling pathways activated by Irisin.

Caption: Troubleshooting workflow for irisin precipitation.

References

• 1. abmole.com [abmole.com]
• 2. Recombinant Human/Mouse/Rat Irisin Protein 8880-IR-025: R&D Systems [rndsystems.com]
• 3. Irisin, Recombinant (Human, Rat, Mouse, Canine) [phoenixbiotech.net]
• 4. adipogen.com [adipogen.com]
• 5. mybiosource.com [mybiosource.com]
• 6. innov-research.com [innov-research.com]
• 7. researchgate.net [researchgate.net]
• 8. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]
• 9. researchgate.net [researchgate.net]
• 10. cusabio.com [cusabio.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Refining Idesin Quantification in Complex Samples

Welcome to the technical support center for Idesin (also known as FabRICATOR®) quantification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the use of Idesin for antibody subunit analysis in complex samples.

Frequently Asked Questions (FAQs)

Q1: What is Idesin and how does it work for antibody analysis?

A1: Idesin (Immunoglobulin G-degrading enzyme of Streptococcus pyogenes) is a highly specific cysteine protease.[1] It cleaves human IgG antibodies at a single site below the hinge region.[2] This initial cleavage generates F(ab')2 and Fc fragments.[3][4] Subsequent reduction of disulfide bonds yields three fragments of approximately 23-25 kDa: the light chain (LC), the Fd' fragment (the part of the heavy chain in the Fab region), and the Fc/2 fragment.[1][4] This "middle-down" approach simplifies the analysis of large antibody molecules, making it easier to detect and quantify post-translational modifications (PTMs) compared to analyzing the entire intact antibody.[2][5]

Q2: Why is the "middle-down" approach with Idesin beneficial compared to peptide mapping?

A2: While peptide mapping (a "bottom-up" approach) provides detailed site-specific information, it involves extensive sample preparation and lengthy chromatographic separations, making it less practical for high-throughput analysis.[2] The middle-down approach using Idesin offers a faster and simpler workflow for characterizing domain-specific modifications like oxidation, glycosylation, and C-terminal lysine (B10760008) truncation.[1][2]

Q3: What are the most common sources of variability in Idesin quantification?

A3: The most common sources of variability include incomplete or inefficient digestion, sample-related issues such as contaminants and interfering substances from complex matrices (e.g., plasma), and challenges in data processing and interpretation of the resulting complex mass spectra.[6][7] Careful optimization of the digestion protocol and sample preparation is critical.

Q4: Can Idesin be used for all IgG subclasses?

A4: Idesin is known to cleave all human IgG subclasses (IgG1, IgG2, IgG3, and IgG4) at the hinge region, making it a versatile tool for the analysis of therapeutic antibodies and Fc fusion proteins.[1]

Q5: How can I automate the Idesin digestion and analysis workflow?

A5: Automation can be achieved by using Idesin immobilized in an HPLC column format (e.g., FabRICATOR-HPLC).[8][9] This allows for on-column digestion of the antibody, which can be directly coupled with a column-switching system for online reduction and subsequent LC-MS analysis.[8][9] This creates a fully automated, hands-off workflow for analyzing critical quality attributes.[8]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: Incomplete or No Digestion

You observe a significant amount of intact antibody or partially digested species in your LC-MS results.

Possible Causes & Solutions:

Cause	Recommended Solution
Inactive Enzyme	Confirm the expiration date and ensure the enzyme has been stored at the recommended temperature (-20°C).[10] Avoid multiple freeze-thaw cycles.[10] Test enzyme activity with a control IgG sample of known quality.[10]
Suboptimal Reaction Conditions	Verify that the digestion buffer pH is within the optimal range for Idesin (typically pH 6.0-8.0).[8] Ensure the incubation temperature is correct (usually 37°C).[11]
Insufficient Incubation Time	Increase the incubation time. A typical incubation is 30-60 minutes, but complex samples or suboptimal conditions may require longer.[11]
Incorrect Enzyme-to-Substrate Ratio	Increase the amount of Idesin. A common starting point is 1 unit of enzyme per 1 µg of antibody.[11] For complex samples, this ratio may need to be optimized.
Presence of Inhibitors in the Sample	Complex samples may contain inhibitors. Purify the antibody from the matrix using methods like Protein A/G affinity chromatography before digestion. Ensure removal of reagents from purification steps (e.g., high salt, extreme pH buffers).[12]
Improper Sample Preparation	Ensure all components are properly mixed. Add the enzyme to the reaction mixture last to avoid potential inactivation.[13][14]

Problem 2: Poor Peak Shape and Resolution in LC-MS

The chromatographic peaks for the antibody fragments are broad, tailing, or not well-resolved.

Possible Causes & Solutions:

Cause	Recommended Solution
Suboptimal LC Conditions	Optimize the gradient, flow rate, and column temperature. For reversed-phase chromatography, ensure appropriate mobile phase additives like formic acid or TFA are used.[15]
Sample Overload	Reduce the amount of sample injected onto the column.
Presence of Contaminants	Surfactants (e.g., Tween, Triton X-100) or high salt concentrations in the sample can severely degrade chromatographic performance.[16][17] Implement a sample cleanup step.
Incomplete Reduction	If analyzing reduced fragments, ensure the reducing agent (e.g., DTT) concentration and incubation time/temperature are sufficient to fully cleave disulfide bonds.[1]

Problem 3: Inaccurate Quantification and High Variability

You observe inconsistent quantitative results between replicate injections or different batches.

Possible Causes & Solutions:

Cause	Recommended Solution
Interference from Glycation	Glycation adds a mass of 162 Da, which can interfere with the quantification of other modifications like galactosylation.[18] Consider treating the sample with an enzyme like Endoglycosidase S (EndoS) to remove N-linked glycans before analysis to get a more accurate mass for the polypeptide chain.[18]
Ion Suppression in MS	Non-volatile salts (e.g., from PBS buffer) and other matrix components can suppress the ionization of your target analytes.[8][17] Use a volatile buffer system (e.g., ammonium (B1175870) acetate (B1210297) or ammonium formate) or perform a desalting step prior to MS analysis.[15]
Inconsistent Sample Preparation	Sample preparation is a major source of variability.[6] Use a standardized, validated protocol. Consider using an internal standard (e.g., a stable isotope-labeled version of the antibody) to normalize for variations.[19]
Issues with Data Processing	The deconvolution of complex mass spectra from middle-down proteomics can be challenging.[7] Ensure you are using appropriate deconvolution software and parameters. Manually inspect the deconvoluted spectra to verify the accuracy of mass assignments.

Experimental Protocols & Data

Standard Idesin Digestion Protocol (for LC-MS)

This protocol is a general guideline and may require optimization for your specific antibody and sample matrix.

• Sample Preparation:

  • If starting with a complex sample (e.g., serum, plasma), enrich the IgG fraction using Protein A or Protein G affinity purification.

  • Buffer exchange the purified antibody into a digestion-compatible buffer, such as PBS (pH 7.4) or Tris-HCl (pH 7.6).

  • Adjust the antibody concentration to 1-5 mg/mL.[11]

• Digestion:

  • Add Idesin enzyme to the antibody solution at a ratio of 1 unit of enzyme per 1 µg of antibody.[11]

  • Incubate the reaction at 37°C for 30-60 minutes.[11]

• Reduction (Optional, for subunit analysis):

  • To the digested sample, add Dithiothreitol (DTT) to a final concentration of 20 mM.

  • Incubate at 37-50°C for 30 minutes.[1][15]

• Sample Quenching and Preparation for LC-MS:

  • Stop the reaction by adding formic acid to a final concentration of 0.1%.[15] This acidifies the sample, preparing it for reversed-phase chromatography.

  • Centrifuge the sample to pellet any precipitate before transferring to an HPLC vial.

Illustrative Quantitative Data

The following table illustrates the expected quantitative output from a successful Idesin digestion and LC-MS analysis of a monoclonal antibody (mAb), comparing a control sample to one with induced oxidation.

Table 1: Quantitative Analysis of Oxidized mAb Subunits

Fragment	Modification	Control mAb (% Relative Abundance)	Stressed mAb (% Relative Abundance)	Mass Shift (Da)
LC	Unmodified	98.5	95.2	-
+1 Oxidation	1.5	4.8	+16
Fd'	Unmodified	99.1	88.7	-
+1 Oxidation	0.9	11.3	+16
Fc/2	G0F	75.3	75.1	-
G1F	20.1	20.3	-
G2F	4.6	4.6	-

This data is for illustrative purposes only.

Visualizations

Caption: High-level workflow for antibody subunit analysis.

References

• 1. A new tool for monoclonal antibody analysis: Application of IdeS proteolysis in IgG domain-specific characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. promegaconnections.com [promegaconnections.com]
• 3. chayon.co.kr [chayon.co.kr]
• 4. genovis.com [genovis.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Middle-Down Proteomics: A Still Unexploited Resource for Chromatin Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. genovis.com [genovis.com]
• 10. Troubleshooting Common Issues with Restriction Digestion Reactions | Thermo Fisher Scientific - US [thermofisher.com]
• 11. Using Digestion by IdeS Protease to Improve Quantification of Degradants in Monoclonal Antibodies by Non-Reducing Capillary Gel Electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Troubleshooting Restriction Enzyme Digestions | Creative Enzymes [molecular-tools.creative-enzymes.com]
• 13. go.zageno.com [go.zageno.com]
• 14. fishersci.dk [fishersci.dk]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Sample Preparation | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 18. Quantitative analysis of glycation and its impact on antigen binding - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Challenges and Insights in Absolute Quantification of Recombinant Therapeutic Antibodies by Mass Spectrometry: An Introductory Review - PMC [pmc.ncbi.nlm.nih.gov]

Idesin Technical Support Center: Troubleshooting Off-Target Effects

Welcome to the technical support center for Idesin. This resource is designed for researchers, scientists, and drug development professionals to address potential off-target effects during their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the specific and efficient use of Idesin.

Frequently Asked Questions (FAQs)

Q1: What is the known substrate specificity of Idesin?

Idesin, also known as Immunoglobulin G-degrading enzyme of Streptococcus pyogenes (IdeS), is a cysteine proteinase with exceptionally high substrate specificity. Its primary and only well-characterized substrate is Immunoglobulin G (IgG).[1] It specifically cleaves the heavy chains of IgG in the lower hinge region.[1][2]

Q2: Does Idesin cleave other immunoglobulin isotypes besides IgG?

No, studies have shown that Idesin is highly specific for IgG and does not cleave other immunoglobulin isotypes such as IgA, IgM, IgD, and IgE.

Q3: Are there any known non-IgG off-target substrates of Idesin?

To date, no naturally occurring off-target protein substrates for Idesin have been identified in complex biological samples like human plasma.[3][4][5] Its remarkable specificity is attributed to a unique mechanism that requires binding to the Fc region of IgG before cleavage can occur.[2]

Q4: Does Idesin cleave IgG from all species?

Idesin's activity varies across different species. It is known to efficiently cleave human, rabbit, and monkey IgG. However, its activity against mouse IgG is limited, with moderate cleavage of mouse IgG2a and IgG3, often requiring higher enzyme concentrations. It does not effectively cleave mouse IgG1/IgG2b, or IgG from rat, pig, cow, and goat.

Q5: Do all human IgG subclasses get cleaved with the same efficiency?

Idesin can cleave all four human IgG subclasses (IgG1, IgG2, IgG3, and IgG4).[1] However, the efficiency of cleavage can vary. Generally, IgG1, IgG3, and IgG4 are cleaved more readily than IgG2.

Data Presentation: Idesin Substrate Specificity

The following tables summarize the known substrate specificity and relative cleavage efficiency of Idesin.

Table 1: Specificity of Idesin for Human Immunoglobulin Isotypes

Immunoglobulin Isotype	Cleavage by Idesin
IgG	Yes
IgA	No
IgM	No
IgD	No
IgE	No

Table 2: Relative Cleavage Efficiency of Idesin on Human IgG Subclasses

Human IgG Subclass	Relative Cleavage Efficiency
IgG1	High
IgG2	Moderate
IgG3	High
IgG4	High

Table 3: Idesin Activity on IgG from Different Species

Species	IgG Cleavage	Notes
Human	Yes	All subclasses are cleaved.
Rabbit	Yes	Efficiently cleaved.
Monkey (Cynomolgus)	Yes	Efficiently cleaved.
Mouse	Subclass dependent	Moderate activity on IgG2a and IgG3; no significant activity on IgG1 and IgG2b.
Rat	No	Not a substrate.
Pig	No	Not a substrate.
Cow	No	Not a substrate.
Goat	No	Not a substrate.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Idesin, with a focus on potential off-target effects and incomplete cleavage.

dot

Figure 1. Logical workflow for troubleshooting common experimental issues with Idesin.

Experimental Protocols

To experimentally verify the specificity of Idesin and rule out off-target effects in your system, we recommend a proteomics-based approach. N-terminomics is a powerful set of techniques to identify protease cleavage sites in complex biological samples.

Protocol: Unbiased Off-Target Substrate Identification using N-terminomics

This protocol provides a general workflow for identifying Idesin cleavage products in a complex protein mixture (e.g., cell lysate or plasma).

Principle: This method identifies newly generated N-termini (neo-N-termini) that result from proteolytic cleavage. By comparing the N-termini profiles of a sample treated with Idesin to an untreated control, specific cleavage events can be identified.

Workflow:

• Sample Preparation:

  • Prepare your protein lysate or plasma sample. Ensure to include protease inhibitors that do not affect Idesin (e.g., avoid cysteine protease inhibitors if possible, or perform a control to assess their impact on Idesin activity).

  • Divide the sample into two aliquots: "Control" and "Idesin-treated".

• Blocking of Native N-termini:

  • Chemically block the original N-termini of all proteins in both aliquots. This is typically done through techniques like dimethylation or acetylation. This step ensures that only newly generated N-termini from protease cleavage will be detected.

• Idesin Digestion:

  • Add active Idesin to the "Idesin-treated" aliquot.

  • Add an equivalent volume of buffer to the "Control" aliquot.

  • Incubate both samples under optimal reaction conditions (e.g., 37°C for a specified time).

• Protein Denaturation, Reduction, and Alkylation:

  • Denature the proteins in both samples (e.g., using urea).

  • Reduce disulfide bonds with DTT.

  • Alkylate cysteine residues with iodoacetamide (B48618) to prevent disulfide bond reformation.

• Tryptic Digestion:

  • Digest the entire proteome into smaller peptides using trypsin. This is a standard step in bottom-up proteomics.

• Enrichment of Neo-N-termini:

  • Enrich for the newly generated N-terminal peptides (from Idesin cleavage) that were not blocked in step 2. Several methods can be used, such as Terminal Amine Isotopic Labeling of Substrates (TAILS).

• LC-MS/MS Analysis:

  • Analyze the enriched peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Identify the sequences of the enriched peptides.

  • Peptides that are significantly more abundant in the "Idesin-treated" sample compared to the "Control" sample represent potential cleavage products. The sequence of these peptides will reveal the cleavage site.

  • Confirm that the identified cleavage sites correspond to known IgG sequences or, if different, investigate these as potential off-target events.

dot

References

• 1. A new tool for monoclonal antibody analysis: Application of IdeS proteolysis in IgG domain-specific characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. IMMUNOGLOBULIN CLEAVAGE BY THE STREPTOCOCCAL CYSTEINE PROTEASE IdeS CAN BE DETECTED USING PROTEIN G CAPTURE AND MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to Run an SDS-PAGE and Interpret Bands [synapse.patsnap.com]
• 5. IdeS, a Highly Specific Immunoglobulin G (IgG)-Cleaving Enzyme from Streptococcus pyogenes, Is Inhibited by Specific IgG Antibodies Generated during Infection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Bioavailability of Idesin

Compound of Interest: Idesin

This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working to improve the bioavailability of Idesin in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is Idesin and why is its oral bioavailability low?

A1: Idesin is a novel investigational kinase inhibitor with potent anti-tumor activity in preclinical models. However, it exhibits poor oral bioavailability primarily due to its classification as a Biopharmaceutical Classification System (BCS) Class IV compound.[1][2][3] This means it has both low aqueous solubility and low intestinal permeability, which are significant barriers to absorption after oral administration.[1][2][4] Factors contributing to its low bioavailability include erratic absorption, high inter-animal variability, and susceptibility to presystemic metabolism.[1]

Q2: What are the primary strategies to improve the oral bioavailability of Idesin?

A2: The main goal is to enhance both its solubility/dissolution rate and its permeability. Several formulation-based strategies are effective for BCS Class IV compounds like Idesin.[3][5][6] Promising approaches include:

• Amorphous Solid Dispersions (ASDs): This is a leading strategy where Idesin is molecularly dispersed within a polymer matrix.[7][8] This converts the drug from a stable crystalline form to a higher-energy amorphous state, which can significantly increase its aqueous solubility and dissolution rate.[8][9][10]

• Lipid-Based Formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility by formulating Idesin in oils and surfactants.[5][11] These formulations form fine emulsions in the gastrointestinal tract, which can enhance absorption.[5]

• Nanoparticle Formulations: Reducing the particle size of Idesin to the nanometer range (nanosizing) increases the surface area for dissolution.[12][13] Polymeric nanoparticles can also be used to encapsulate the drug, potentially improving both stability and uptake.[14]

Q3: What animal models are recommended for Idesin pharmacokinetic (PK) studies?

A3: Sprague-Dawley rats are a commonly used and well-characterized model for initial oral pharmacokinetic studies.[15] It is crucial to use genetically defined, inbred strains to minimize variability in drug metabolism that can arise from genetic polymorphisms in metabolic enzymes.[16] For any study, animals should be healthy and properly acclimated to the facility to reduce stress-related physiological changes that could impact the experimental results.[17]

Q4: We are observing very high variability in plasma concentrations between our test animals. What are the likely causes and solutions?

A4: High inter-animal variability is a frequent issue with poorly soluble compounds like Idesin.[18][19][20] Key factors include:

• Formulation & Dosing: Inconsistent preparation of the dosing suspension or improper oral gavage technique can lead to animals receiving different effective doses.[16][18]

• Physiological Factors: Differences in gastrointestinal pH, motility, and food content can significantly alter drug absorption.[5][16]

• Metabolism: Genetic differences between animals, even within the same strain, can lead to variations in metabolic enzyme activity.[16]

To mitigate this, ensure your formulation is homogenous, standardize the oral gavage procedure for all technicians, and control for food intake by fasting animals overnight before dosing.[16][18]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Very low or undetectable plasma levels of Idesin after oral dosing.	Poor Dissolution: The crystalline form of Idesin is not dissolving in the GI tract.	Formulate Idesin as an Amorphous Solid Dispersion (ASD) to enhance its solubility and dissolution rate.[7][9] See Protocol 1 for a detailed method.
Rapid Metabolism: Idesin may be undergoing extensive first-pass metabolism in the gut wall or liver.	While formulation changes can't directly inhibit metabolism, increasing the dissolved concentration of Idesin through an ASD can help more drug get absorbed, potentially saturating metabolic pathways.[21]
Analytical Issues: The sensitivity of the bioanalytical method (e.g., LC-MS/MS) may be insufficient.	Verify the lower limit of quantification (LLOQ) of your assay. Concentrate the plasma sample during the extraction process to increase the final analyte concentration.
High variability in PK data between animals (CV% > 40%).	Inconsistent Dosing Technique: Errors in oral gavage lead to inaccurate dosing.	Standardize the gavage procedure across all staff. Ensure proper restraint and slow, steady administration.[16] Use size-appropriate gavage needles.
Inconsistent Formulation: The Idesin suspension is not homogenous, leading to variable doses.	If using a suspension, ensure it is continuously stirred during the dosing period. For ASDs, ensure the powder is uniformly dispersed in the vehicle.
Food Effects: Presence or absence of food is altering GI physiology and drug absorption.	Standardize the feeding schedule. For most oral PK studies, an overnight fast (with free access to water) is recommended to reduce variability.[16]
Precipitation of the compound in the dosing vehicle.	Low Solubility in Vehicle: Idesin is not soluble in the chosen aqueous vehicle (e.g., water, saline).	Use a formulation approach like an ASD, which can be dosed as a suspension of solid particles that release the drug in a supersaturated state in vivo.[7] Alternatively, explore lipid-based vehicles for SEDDS formulations.[11]

Data Presentation: Pharmacokinetic Parameters

The following table presents representative (hypothetical) data from a rat PK study comparing a standard suspension of crystalline Idesin with an Amorphous Solid Dispersion (ASD) formulation.

Table 1: Pharmacokinetic Parameters of Idesin Formulations in Rats (Oral Dose: 10 mg/kg)

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC₀₋₂₄ (ng·hr/mL)	Relative Bioavailability (%)
Crystalline Idesin (Suspension)	85 ± 25	2.0	410 ± 150	100% (Reference)
Idesin-HPMCAS ASD (Suspension)	550 ± 110	1.0	3150 ± 550	768%
Data are presented as mean ± standard deviation (n=6).

Experimental Protocols

Protocol 1: Preparation of an Idesin Amorphous Solid Dispersion (ASD)

Objective: To prepare a 25% (w/w) Idesin-HPMCAS ASD using a spray-drying process to enhance solubility.

Materials:

• Idesin (crystalline powder)

• Hydroxypropyl Methylcellulose (B11928114) Acetate Succinate (HPMCAS-MF grade)

• Dichloromethane (DCM)

• Methanol

• Spray dryer apparatus

Methodology:

• Solvent Preparation: Prepare a 90:10 (v/v) solution of DCM and Methanol.

• Solution Preparation: Dissolve Idesin and HPMCAS-MF in the solvent mixture to achieve a final solids concentration of 5% (w/v). The ratio of Idesin to HPMCAS should be 1:3 (25% drug load). Ensure complete dissolution by stirring.

• Spray Drying:

  • Set the spray dryer inlet temperature to 80°C.

  • Adjust the atomization gas flow and liquid feed rate to achieve an outlet temperature of 50-55°C. These parameters need to be optimized for the specific instrument used.

  • The rapid evaporation of the solvent "freezes" the Idesin in an amorphous state, molecularly dispersed within the polymer.[21]

• Powder Collection & Secondary Drying: Collect the resulting white powder from the cyclone. To remove any residual solvent, dry the powder in a vacuum oven at 40°C for 24-48 hours.

• Characterization (Recommended): Confirm the amorphous nature of the dispersion using techniques like X-Ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC).

Protocol 2: Oral Dosing and Pharmacokinetic Blood Sampling in Rats

Objective: To determine the plasma concentration-time profile of Idesin in rats following oral administration.

Materials & Animals:

• Male Sprague-Dawley rats (250-300g), fasted overnight.

• Idesin formulation (prepared as a suspension in 0.5% methylcellulose at 2 mg/mL for a 10 mg/kg dose).

• Oral gavage needles (18-gauge, straight).

• K2-EDTA microtubes for blood collection.

• Syringes, centrifuge.

Methodology:

• Acclimatization: Allow animals to acclimate for at least one week before the study.[17]

• Dosing:

  • Weigh each rat accurately on the morning of the study to calculate the precise dosing volume (5 mL/kg).

  • Administer the Idesin formulation slowly and carefully via oral gavage.

• Blood Sampling:

  • Collect approximately 0.2-0.3 mL of blood from the subclavian or saphenous vein at predetermined time points.[22]

  • Typical time points for an oral PK study are: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.[17][23]

• Sample Processing:

  • Place blood samples immediately into K2-EDTA tubes and mix gently to prevent coagulation.

  • Keep samples on ice. Within 1 hour, centrifuge the blood at 2,000 x g for 10 minutes at 4°C to separate the plasma.[22]

  • Carefully transfer the supernatant (plasma) to a new, clearly labeled microtube.

  • Store plasma samples at -80°C until bioanalysis by LC-MS/MS.[17]

Mandatory Visualizations

Caption: Troubleshooting workflow for low bioavailability.

Caption: End-to-end experimental workflow for Idesin PK study.

Caption: Hypothetical signaling pathway for Idesin's mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BCS Class IV Oral Drugs and Absorption Windows: Regional-Dependent Intestinal Permeability of Furosemide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asianpharmtech.com [asianpharmtech.com]
• 6. Promising strategies for improving oral bioavailability of poor water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. contractpharma.com [contractpharma.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hilarispublisher.com [hilarispublisher.com]
• 13. researchgate.net [researchgate.net]
• 14. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 15. Pharmacokinetic studies [bio-protocol.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. youtube.com [youtube.com]
• 22. Repetitive Blood Sampling from the Subclavian Vein of Conscious Rat [jove.com]
• 23. What sample types and time points are ideal for rodent PK? [synapse.patsnap.com]

Reference Data & Comparative Studies

Unraveling the Enigma of Idesin: A Quest for its Biological Target

The identity of Idesin as a distinct molecular entity is confirmed, yet its specific biological target and mechanism of action remain elusive within publicly accessible scientific literature. While the chemical structure of Idesin is documented, a comprehensive understanding of its pharmacological effects and its precise molecular interactions within a biological system is not yet established.

Idesin is cataloged in the PubChem database with the molecular formula C13H18O8.[1] This entry provides chemical identifiers and computed properties, substantiating its existence as a chemical compound. However, this database and other general scientific literature searches do not yield information on its biological activity, including its primary molecular target.

The process of confirming a biological target for a novel compound like Idesin would typically involve a series of rigorous experimental investigations. These studies are fundamental in drug discovery and development to ensure a compound's efficacy and safety.

The Path to Target Validation

The journey to confirm a biological target generally follows a structured workflow:

• Initial Screening: A compound like Idesin would undergo broad screening against various potential targets, such as enzymes, receptors, or other proteins, to identify any initial "hits" or interactions.

• Binding Assays: Once a potential target is identified, the direct physical interaction between the compound and the target is quantified. Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) are employed to determine the binding affinity (how strongly the compound binds to the target) and kinetics (the rates of association and dissociation).

• Functional Assays: Beyond simple binding, it is crucial to demonstrate that this interaction leads to a functional consequence. These assays measure the biological effect of the compound on the target's activity. For example, if the target is an enzyme, an assay would measure the inhibition or activation of its catalytic activity in the presence of the compound.

• Cellular and In Vivo Models: The effect of the compound is then studied in more complex biological systems, such as cultured cells and animal models. These experiments aim to confirm that the compound engages its target in a living system and produces the expected physiological response.

• Structural Biology: Techniques like X-ray crystallography or cryo-electron microscopy can provide a high-resolution three-dimensional structure of the compound bound to its target. This offers a detailed view of the interaction at the molecular level and can guide the design of more potent and specific molecules.

Below is a generalized workflow illustrating the process of confirming a biological target.

Figure 1. A generalized workflow for the confirmation of a biological target for a novel compound.

The Current Status of Idesin

At present, there is no available experimental data in the public domain to populate a comparative guide for Idesin. The necessary binding affinities, functional assay results, and cellular data that would form the core of such a guide have not been published.

For researchers, scientists, and drug development professionals interested in Idesin, the immediate next step would be to initiate preclinical studies following the established workflow for target identification and validation. Without such foundational research, any discussion of Idesin's biological target and its comparison to alternatives would be purely speculative.

The absence of this information suggests that Idesin may be a relatively new or under-researched compound. As research progresses and data becomes available, a comprehensive comparison guide could be developed to objectively evaluate its performance and potential as a therapeutic agent.

References

• 1. Idesin | C13H18O8 | CID 21591972 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unraveling the Idesin Mechanism: A Comparative Guide to IgG-Cleaving Enzymes

For researchers, scientists, and professionals in drug development, understanding the precise mechanism of action of therapeutic enzymes is paramount. Idesin (imlifidase), a cysteine protease derived from Streptococcus pyogenes, has garnered significant attention for its highly specific cleavage of human immunoglobulin G (IgG). This guide provides a comprehensive comparison of Idesin with other IgG-cleaving enzymes, supported by experimental data and detailed protocols to aid in research and development.

Idesin's unique ability to rapidly inactivate IgG has positioned it as a valuable tool in both research and clinical settings, particularly in the context of antibody-mediated rejection in transplantation.[1][2][3][4][5][6][7] This guide will delve into the specifics of Idesin's mechanism and compare its performance against other common and emerging enzymes used for IgG fragmentation and modification.

At a Glance: Comparative Overview of IgG-Cleaving Enzymes

The following table summarizes the key characteristics of Idesin and its alternatives, providing a quick reference for their primary features.

Feature	Idesin (Imlifidase)	IdeZ	Papain	Pepsin	EndoS	GluV8
Enzyme Class	Cysteine Protease	Cysteine Protease	Cysteine Protease	Aspartic Protease	Endoglycosidase	Serine Protease
Origin	Streptococcus pyogenes	Streptococcus equi subsp. zooepidemicus	Carica papaya	Porcine/Bovine Stomach	Streptococcus pyogenes	Staphylococcus aureus
Cleavage Site	Lower hinge region (between Gly236 and Gly237)	Lower hinge region (same as Idesin)	Upper hinge region	Lower hinge/CH2 region	N-linked glycan at Asn297	After glutamic acid residues in the lower hinge
Generated Fragments	F(ab')2 and Fc	F(ab')2 and Fc	2 Fab and Fc	F(ab')2 and degraded Fc fragments	Deglycosylated IgG	F(ab')2-like and Fc fragments
Substrate Specificity	All human IgG subclasses	Human, monkey, rabbit, sheep, and some mouse IgG subclasses	Broad, cleaves various proteins	Broad, preferential for hydrophobic and aromatic residues	Specific for N-linked glycans on IgG	Specific for glutamic acid residues
Optimal pH	6.6[8]	~7.4	6.0 - 7.0	2.0 - 4.0	Neutral	Not specified for IgG

In-Depth Performance Comparison: Kinetics and Efficiency

A critical aspect of selecting an enzyme for a specific application is its kinetic performance. The following table presents available kinetic data for the proteolytic enzymes, offering a quantitative comparison of their efficiency in cleaving IgG.

Enzyme	Substrate	K_m (μM)	k_cat (s⁻¹)	Optimal Temperature (°C)
Idesin (1st cleavage)	Human IgG	7.2[9]	10.1[9]	37[8]
Idesin (2nd cleavage)	scIgG	28[9]	0.10[9]	37[8]
Pepsin	Pure IgG	43.5[10][11]	Not Reported	37
Papain	Not Reported for IgG	Not Reported for IgG	Not Reported for IgG	65[12]

Mechanism of Action: A Visual Representation

The signaling pathway below illustrates the mechanism of action of Idesin on an IgG molecule.

Caption: Idesin binds to the Fc region of IgG and cleaves the heavy chains in the lower hinge region.

Experimental Protocols: A Guide to IgG Cleavage Assays

Accurate assessment of IgG cleavage is crucial for both research and quality control. The following is a generalized protocol for analyzing IgG fragmentation by SDS-PAGE.

Objective: To visualize and quantify the cleavage of human IgG by a specific enzyme.

Materials:

• Human IgG (1 mg/mL in PBS)

• Enzyme (Idesin, Papain, Pepsin, etc.) at a suitable stock concentration

• Reaction Buffer (specific to the enzyme, see comparison tables)

• SDS-PAGE gels (e.g., 4-12% Bis-Tris)

• Reducing and Non-reducing sample buffers

• SDS-PAGE running buffer

• Protein stain (e.g., Coomassie Brilliant Blue)

• Densitometry software for quantification

Workflow:

Caption: Workflow for IgG cleavage assay and analysis.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine human IgG, the specific enzyme, and the appropriate reaction buffer to the desired final concentrations. A typical starting point is a 100:1 IgG to enzyme ratio (w/w).

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Stopping the Reaction: At each time point, take an aliquot of the reaction and immediately add SDS-PAGE sample buffer (both reducing and non-reducing) to stop the enzymatic activity.

• Sample Preparation: Heat the samples in reducing and non-reducing buffer at 70-95°C for 5-10 minutes.

• SDS-PAGE: Load the prepared samples onto an SDS-PAGE gel along with a molecular weight marker. Run the gel according to the manufacturer's instructions.

• Staining and Destaining: After electrophoresis, stain the gel with Coomassie Brilliant Blue and then destain to visualize the protein bands.

• Analysis: Image the gel and use densitometry software to quantify the intensity of the bands corresponding to the intact IgG and its cleavage fragments. The percentage of cleavage can be calculated based on the decrease in the intact IgG band and the increase in the fragment bands over time.

Comparative Logic: Selecting the Right Enzyme

The choice of enzyme for IgG modification depends entirely on the desired outcome. The following diagram illustrates the decision-making process based on the intended application.

Caption: Decision tree for selecting an IgG-modifying enzyme.

Clinical Significance and Therapeutic Applications

While all the discussed enzymes have applications in research and diagnostics, Idesin (Imlifidase) stands out for its clinical use. It is approved for the desensitization of highly sensitized kidney transplant patients.[1][2][3][4][6][7] By rapidly cleaving circulating donor-specific antibodies, Imlifidase creates a window of opportunity for successful transplantation.[1][3][5]

Papain and Pepsin also have therapeutic applications, primarily as digestive aids and in wound debridement, leveraging their broader proteolytic activity.[13][14][15][16][17][18][19][20][21][22] EndoS is being investigated for its potential in treating autoimmune diseases by modulating IgG effector functions.[23]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Imlifidase for the treatment of anti‐HLA antibody‐mediated processes in kidney transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. Imlifidase - Wikipedia [en.wikipedia.org]
• 5. What is the therapeutic class of Imlifidase? [synapse.patsnap.com]
• 6. IdeS (Imlifidase): Breaking Bad Immunoglobulins in Sensitized Transplant Recipients - Renal Fellow Network [renalfellow.org]
• 7. IdeS (Imlifidase): A Novel Agent That Cleaves Human IgG and Permits Successful Kidney Transplantation Across High-strength Donor-specific Antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzymatic characterization of the streptococcal endopeptidase, IdeS, reveals that it is a cysteine protease with strict specificity for IgG cleavage due to exosite binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. Kinetics of whole serum and prepurified IgG digestion by pepsin for F(ab')2 manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Fragmentation of IgG Using Papain (Theory) : Immunology Virtual Lab II : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 13. 6 Ways Papain Benefits Your Health and How to Use It [verywellhealth.com]
• 14. Papain: Health Benefits, Side Effects, Uses, Dose & Precautions [rxlist.com]
• 15. 5 Uses Of Papain Enzymes You Never Knew | Infinita Biotech [infinitabiotech.com]
• 16. Pepsin Uses, Benefits, Side Effects And Medicines [zeelabpharmacy.com]
• 17. Papain: Benefits, Side Effects, and More [healthline.com]
• 18. Papain: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 19. draxe.com [draxe.com]
• 20. Pepsin A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. What is Pepsin used for? [synapse.patsnap.com]
• 22. Pepsin | Research Starters | EBSCO Research [ebsco.com]
• 23. Fragments of Bacterial Endoglycosidase S and Immunoglobulin G Reveal Subdomains of Each That Contribute to Deglycosylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Idesin (IdeS) Efficacy for IgG Cleavage

For researchers and professionals in drug development, the precise and efficient cleavage of immunoglobulin G (IgG) is a critical step in various applications, from antibody characterization to therapeutic interventions. Idesin (IdeS), a cysteine protease from Streptococcus pyogenes, has emerged as a highly specific tool for this purpose. This guide provides an objective comparison of Idesin's performance against similar compounds, supported by available experimental data, to aid in the selection of the most appropriate enzymatic tool.

Executive Summary

Idesin (IdeS) distinguishes itself with its exceptional specificity for a single cleavage site in the lower hinge region of human IgG, yielding intact F(ab')2 and Fc fragments. This high specificity minimizes the risk of off-target proteolysis, a significant advantage over traditional proteases like papain and pepsin. While other bacterial enzymes like EndoS and SpeB also modulate IgG function, they operate through different mechanisms or with broader substrate specificities. EndoS, for instance, removes the Fc glycan, affecting effector functions without fragmenting the antibody, whereas SpeB exhibits broader proteolytic activity. The choice of enzyme, therefore, critically depends on the desired outcome of the IgG modification.

Comparative Efficacy and Specificity of IgG-Modifying Enzymes

The following tables summarize the key characteristics of Idesin and comparable enzymes based on published data. Direct quantitative comparisons of kinetic parameters (kcat/KM) are limited in the literature due to variations in experimental conditions.

Table 1: Comparison of Enzymatic Activity and Specificity

Feature	Idesin (IdeS)	EndoS	SpeB	Papain
Enzyme Type	Cysteine Protease	Glycosidase	Cysteine Protease	Cysteine Protease
Source	Streptococcus pyogenes	Streptococcus pyogenes	Streptococcus pyogenes	Carica papaya
Mechanism of Action	Site-specific proteolysis	Hydrolysis of N-linked glycan	Proteolysis	Proteolysis
Primary Product(s)	F(ab')2 and Fc fragments	Deglycosylated IgG	F(ab')2 and Fc fragments (and further degradation)	Fab and Fc fragments
Reaction Time	Rapid (typically 30-60 minutes)	Rapid (typically 1 hour)	Variable (can require hours)	Variable (can require hours)
Optimal pH	~6.5 - 7.5[1]	~7.5 - 8.5	~5.5 (requires reducing agent)[2]	~6.0 - 7.0[3]

Table 2: Substrate Specificity Profile

Substrate	Idesin (IdeS)	EndoS	SpeB	Papain
Human IgG1	+++	+++	+	+++
Human IgG2	++	+++	+	++
Human IgG3	+++	+++	+	+++
Human IgG4	+++	+++	+	+++
Mouse IgG1	-	+/-	+	+++
Mouse IgG2a	+/-	+++	+	+++
Mouse IgG2b	-	+++	+	+++
Mouse IgG3	+/-	+++	+	+++
Other Igs (IgA, IgM, IgD, IgE)	-[4]	-	+[5]	-
Non-IgG Proteins	-[4]	-	+[6]	++

(+++ High activity, ++ Moderate activity, + Low activity, +/- Variable activity, - No significant activity)

Mechanism of Action and Impact on IgG Effector Function

The distinct mechanisms of these enzymes lead to different outcomes for IgG functionality. Idesin's precise cleavage below the hinge preserves the F(ab')2 fragment's antigen-binding capability while separating it from the Fc region, thereby ablating Fc-mediated effector functions such as Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC) and Complement-Dependent Cytotoxicity (CDC).

Fig 1. Comparative mechanisms of IgG modification.

The ablation of effector functions is a direct consequence of modifying or removing the Fc region, which is responsible for interacting with Fcγ receptors (FcγRs) on immune cells.

Fig 2. Idesin-mediated inhibition of ADCC.

Experimental Protocols

In Vitro IgG Cleavage Assay

This protocol provides a general framework for assessing IgG cleavage by Idesin. Similar principles apply to other proteases, with adjustments to buffer conditions, enzyme-to-substrate ratios, and incubation times as required.

• Sample Preparation :

  • Dialyze the IgG sample against a suitable reaction buffer (e.g., 50mM sodium phosphate, 150mM NaCl, pH 6.6 for Idesin).[7]

  • Adjust the IgG concentration to a working range of 0.5–20 mg/ml.[7]

• Enzymatic Digestion :

  • Add Idesin protease to the IgG sample. A common ratio is 1 unit of enzyme per 1 µg of IgG.[7]

  • Incubate the reaction mixture at 37°C for 30-60 minutes.[7] For other enzymes like papain, overnight incubation may be necessary.[8]

  • Stop the reaction by adding a specific inhibitor (e.g., iodoacetamide (B48618) for cysteine proteases) or by preparing the sample for analysis with SDS-PAGE loading buffer.

• Analysis of Cleavage Products :

  • Analyze the reaction products using SDS-PAGE under reducing and non-reducing conditions to visualize the resulting fragments.

  • For more detailed analysis, techniques like size-exclusion chromatography (SEC) and mass spectrometry (MS) can be employed to confirm the identity and purity of the fragments.

Fig 3. Workflow for IgG cleavage analysis.

SDS-PAGE Analysis Protocol

• Gel Preparation : Use a polyacrylamide gel with a percentage appropriate for resolving fragments between ~25 kDa and ~150 kDa (e.g., a 4-20% gradient gel or a 12% gel).

• Sample Loading : Mix the digested IgG sample with SDS-PAGE loading buffer. For reducing conditions, the buffer should contain a reducing agent like dithiothreitol (B142953) (DTT) or β-mercaptoethanol. Heat samples at 95°C for 5 minutes.[9]

• Electrophoresis : Load the samples and a molecular weight marker into the wells. Run the gel at a constant voltage (e.g., 100-200 V) until the dye front reaches the bottom.[9]

• Visualization : Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue) to visualize the protein bands. Intact IgG heavy chain (~50 kDa) and light chain (~25 kDa) will be visible in the control lane under reducing conditions. Cleavage will result in the appearance of fragment bands (e.g., Fc/2 and Fd fragments around 25 kDa for Idesin).

Conclusion

Idesin (IdeS) offers a superior combination of speed, efficiency, and specificity for the cleavage of human IgG compared to traditional proteases and other bacterial enzymes. Its single, highly specific cleavage site below the hinge region makes it an invaluable tool for applications requiring the generation of pure and intact F(ab')2 and Fc fragments with minimal off-target effects. While EndoS provides a non-proteolytic method for silencing effector functions, and SpeB offers broader activity, Idesin stands out for its precise molecular surgery on IgG molecules. For researchers requiring high-purity F(ab')2 fragments for downstream applications, Idesin represents the current gold standard.

References

• 1. SDS-PAGE guide: Sample preparation to analysis | Abcam [abcam.com]
• 2. Cleavage of Antigen-Bound Immunoglobulin G by SpeB Contributes to Streptococcal Persistence in Opsonizing Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Virtual Labs [ivl2-au.vlabs.ac.in]
• 4. Sequencing and quantifying IgG fragments and antigen-binding regions by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of SpeB and EndoS from Streptococcus pyogenes on Human Immunoglobulins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extensive substrate recognition by the streptococcal antibody-degrading enzymes IdeS and EndoS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]
• 8. Papain Digestion of IgG Antibody [teachline.ls.huji.ac.il]
• 9. neobiotechnologies.com [neobiotechnologies.com]

Unveiling the Therapeutic Potential of Imlifidase (Idesin/IdeS): A Comparative Analysis

A comprehensive guide for researchers and drug development professionals on the validation of Imlifidase's therapeutic potential in antibody-mediated pathologies. This guide provides an objective comparison with alternative treatments, supported by experimental data, detailed methodologies, and pathway visualizations.

Imlifidase, also known as IdeS (Immunoglobulin G-degrading enzyme of Streptococcus pyogenes), is a novel cysteine proteinase with the unique ability to specifically and rapidly cleave all four subclasses of human immunoglobulin G (IgG) antibodies. This targeted degradation of IgG presents a promising therapeutic strategy for a range of antibody-mediated diseases, including autoimmune disorders and transplant rejection. This guide delves into the validation of Imlifidase's therapeutic potential, comparing its performance with established and emerging alternative therapies.

Comparative Efficacy and Safety: Imlifidase vs. Alternatives

The therapeutic landscape for IgG-mediated diseases has traditionally been dominated by therapies such as plasmapheresis, intravenous immunoglobulin (IVIg), and immunosuppressants like rituximab. While effective to varying degrees, these treatments are often associated with significant side effects and logistical challenges. Imlifidase offers a distinct mechanism of action with the potential for rapid and profound IgG reduction.

Therapeutic Agent	Mechanism of Action	Onset of Action	Efficacy in IgG Reduction	Key Adverse Events
Imlifidase (IdeS)	Enzymatic cleavage of IgG at the hinge region.	Within minutes to hours.	Rapid and near-complete cleavage of circulating IgG.[1]	Infusion-related reactions, potential for immunogenicity.
Plasmapheresis	Physical removal of antibodies and other plasma components.	Immediate but requires multiple sessions.	Moderate reduction of IgG, non-specific.	Hypotension, citrate (B86180) toxicity, infection risk from central venous access.
IVIg	Multiple proposed mechanisms, including Fc receptor blockade and anti-idiotypic antibodies.	Days to weeks.	Modulates immune response, does not directly eliminate pathogenic IgG.	Headaches, renal impairment, thrombotic events.
Rituximab	Monoclonal antibody targeting CD20 on B-cells, leading to their depletion.	Weeks to months for full effect.	Indirectly reduces future IgG production by depleting B-cells.	Infusion reactions, increased risk of infections.

Experimental Validation of Imlifidase's Therapeutic Action

The efficacy of Imlifidase has been demonstrated in various preclinical and clinical settings. A key area of investigation is its application in preventing antibody-mediated rejection in highly sensitized patients undergoing kidney transplantation.

Experimental Workflow for Assessing Imlifidase Efficacy in a Mouse Model of Immune Thrombocytopenic Purpura (ITP):

A study demonstrated the potent effect of Idesin in a mouse model of ITP, a condition characterized by the destruction of platelets by anti-platelet IgG antibodies.[1]

Workflow for ITP mouse model experiment.

Key Findings from the ITP Mouse Model: A single injection of Idesin was sufficient to cure the otherwise lethal disease in the mouse model, highlighting its rapid and potent IgG-degrading activity in vivo.[1]

Mechanism of Action and Signaling Pathway

Imlifidase's mechanism is highly specific. It targets the lower hinge region of the IgG heavy chain, resulting in the generation of one F(ab')2 fragment and one Fc fragment. This cleavage effectively disarms the IgG molecule, preventing it from activating Fc-dependent effector functions, such as complement-dependent cytotoxicity (CDC) and antibody-dependent cell-mediated cytotoxicity (ADCC), which are key drivers of tissue damage in many autoimmune diseases and transplant rejection.

Mechanism of Idesin action on IgG.

Detailed Experimental Protocols

In Vitro IgG Cleavage Assay:

• Materials: Human whole blood, purified Idesin (20 µg).

• Procedure:

  • Add 20 µg of Idesin to 1 ml of human whole blood.

  • Incubate at 37°C for 15 minutes.

  • Analyze the plasma fraction by SDS-PAGE or Western blot to visualize the cleavage of the IgG heavy chain.

• Expected Outcome: Complete degradation of the IgG heavy chain band and the appearance of smaller F(ab')2 and Fc fragment bands.[1]

In Vivo IgG Clearance in Rabbits:

• Animal Model: New Zealand white rabbits.

• Procedure:

  • Administer a single intravenous injection of Idesin (5 mg).

  • Collect blood samples at baseline and at various time points post-injection (e.g., 1, 6, 24 hours).

  • Measure total IgG levels in the serum using an ELISA.

• Expected Outcome: A rapid and significant reduction in circulating IgG levels, with nadir levels observed within hours of administration.[1] No IgG was detected six hours following the injection in one study.[1]

Conclusion

Imlifidase (Idesin/IdeS) represents a paradigm shift in the management of IgG-mediated diseases. Its rapid, specific, and profound IgG-cleaving activity offers a significant therapeutic advantage over existing treatments. The preclinical and clinical data gathered to date strongly support its potential as a valuable therapeutic agent, particularly in acute settings and for patients refractory to conventional therapies. Further research will continue to delineate its long-term safety and efficacy across a broader spectrum of indications.

References

• 1. IdeS: a bacterial proteolytic enzyme with therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Idesin (IdeS) vs. Pepsin for Monoclonal Antibody Subunit Analysis

For researchers, scientists, and drug development professionals engaged in the structural and functional characterization of monoclonal antibodies (mAbs), the choice of enzymatic digestion tools is critical. This guide provides an objective comparison of Idesin (IdeS), a highly specific cysteine protease, and Pepsin, a traditional aspartic protease, for the subunit analysis of mAbs. We present supporting experimental data, detailed protocols, and visual representations of the workflows and enzymatic cleavage mechanisms to aid in the selection of the most appropriate tool for your research needs.

Performance Comparison in mAb Subunit Analysis

The enzymatic digestion of monoclonal antibodies is a fundamental step in various analytical workflows, including mass spectrometry-based characterization of post-translational modifications and confirmation of structural integrity. Idesin and Pepsin represent two distinct approaches to generating antibody fragments for such analyses.

Idesin, commercially available as FabRICATOR®, is a cysteine protease derived from Streptococcus pyogenes with remarkable specificity for the hinge region of immunoglobulin G (IgG).[1][2] This enzyme cleaves at a single, specific site, resulting in the generation of F(ab')2 and Fc fragments.[3][4][5][6][7] This high degree of specificity prevents over-digestion, a common issue with less specific proteases.[4][5]

In contrast, Pepsin is an aspartic protease that cleaves at multiple sites, primarily at hydrophobic amino acid residues. While it can generate F(ab')2 fragments, the lack of a single, specific cleavage site can lead to a heterogeneous mixture of fragments and potential over-digestion of the antibody, which can complicate downstream analysis.[8]

The following table summarizes the key performance characteristics of Idesin and Pepsin in the context of mAb subunit analysis.

Feature	Idesin (FabRICATOR®)	Pepsin
Enzyme Class	Cysteine Protease	Aspartic Protease
Specificity	Highly specific, single cleavage site in the IgG hinge region.[1][2][3][4][7]	Less specific, cleaves at multiple hydrophobic residues.
Optimal pH	Physiological (pH 6.0-8.0).[3][9]	Acidic (pH 2.8-4.5).[8]
Optimal Temperature	37°C.[3][6]	37°C.[8]
Reaction Time	Rapid (typically 30 minutes).[3][4][10][6]	Longer and more variable (can be several hours).[8][11]
Risk of Over-digestion	Minimal to none.[3][4][10][5]	High, requires careful optimization of reaction time.
Generated Fragments	Homogeneous F(ab')2 and Fc fragments.[3][4][10][5][6][7]	Heterogeneous mixture of F(ab')2 and smaller fragments.
Reproducibility	High, due to specific cleavage.	Lower, sensitive to reaction conditions.

Experimental Protocols

Idesin (FabRICATOR®) Digestion for mAb Subunit Analysis

This protocol is a general guideline for the digestion of human IgG1 for subsequent analysis by techniques such as LC-MS.

Materials:

• Idesin (FabRICATOR®) enzyme

• Monoclonal antibody (1 mg/mL in a compatible buffer)

• Reaction buffer (e.g., 10 mM sodium phosphate, 150 mM NaCl, pH 7.4)

• Incubator at 37°C

• (Optional) Reducing agent (e.g., DTT) for subsequent subunit analysis

Procedure:

• Prepare the monoclonal antibody at a concentration of 1 mg/mL in the reaction buffer.

• Add Idesin to the antibody solution at a ratio of 1 unit of enzyme per 1 µg of IgG.[3]

• Incubate the reaction mixture at 37°C for 30 minutes.[3][4][10][6]

• The digestion is now complete, and the sample is ready for downstream analysis. For subunit analysis, the disulfide bonds can be reduced by adding a reducing agent like DTT and incubating further.

Pepsin Digestion for mAb Subunit Analysis

This protocol provides a general framework for F(ab')2 fragment generation using immobilized pepsin. Optimization of pH, enzyme concentration, and incubation time is often necessary for each specific antibody.

Materials:

• Immobilized Pepsin

• Monoclonal antibody

• Digestion Buffer (e.g., 20 mM Sodium Acetate, pH 4.0-5.0)[8]

• Incubator at 37°C with gentle agitation

• Spin columns to separate the immobilized enzyme from the digest

Procedure:

• Buffer exchange the antibody into the desired acidic digestion buffer.

• Prepare the immobilized pepsin by washing it with the digestion buffer.

• Mix the antibody solution with the immobilized pepsin. A typical starting point is a 1:20 enzyme to antibody ratio (w/w).

• Incubate the mixture at 37°C with gentle shaking for a predetermined time (e.g., 2-6 hours).[8][11] The optimal time will need to be determined empirically.

• Separate the digested antibody solution from the immobilized pepsin using a spin column.

• The resulting F(ab')2 fragments are now ready for purification and analysis.

Visualizing the Process: Workflows and Cleavage Mechanisms

To further illustrate the differences between Idesin and Pepsin in mAb subunit analysis, the following diagrams have been generated.

Caption: Comparative experimental workflows for mAb subunit analysis using Idesin and Pepsin.

Caption: Schematic of Idesin and Pepsin cleavage sites on an IgG molecule.

Conclusion

For routine and high-throughput monoclonal antibody subunit analysis, Idesin (FabRICATOR®) offers significant advantages over traditional enzymes like Pepsin. Its high specificity leads to a homogeneous and predictable fragmentation pattern, simplifying downstream analysis and enhancing reproducibility. The mild reaction conditions of Idesin also help in preserving the native structure of the antibody fragments. While Pepsin can be a useful tool, its lack of specificity necessitates careful optimization and can lead to sample heterogeneity, which may be undesirable for certain applications. The choice between these enzymes will ultimately depend on the specific requirements of the analytical workflow and the desired level of precision and reproducibility.

References

• 1. yeasenbio.com [yeasenbio.com]
• 2. Structure of the streptococcal endopeptidase IdeS, a cysteine proteinase with strict specificity for IgG - PMC [pmc.ncbi.nlm.nih.gov]
• 3. genovis.com [genovis.com]
• 4. chayon.co.kr [chayon.co.kr]
• 5. genovis.com [genovis.com]
• 6. Yair Technologies [yair-tnew.israelweb.co.il]
• 7. chayon.co.kr [chayon.co.kr]
• 8. Optimization of Enzymatic Antibody Fragmentation for Yield, Efficiency, and Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ctdp.org [ctdp.org]
• 10. genovis.com [genovis.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]

The Versatile Scaffold: A Comparative Guide to the Structure-Activity Relationship of Isatin Analogs

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents is a continuous journey. In this landscape, the isatin (B1672199) scaffold has emerged as a privileged structure, a versatile foundation upon for the development of a wide array of biologically active compounds. This guide provides a comprehensive comparison of isatin analogs, delving into their structure-activity relationships (SAR) across anticancer, antiviral, and antibacterial applications. We present key experimental data, detailed protocols, and visual representations of the underlying molecular mechanisms to facilitate a deeper understanding of this remarkable class of compounds.

Isatin, an endogenous indole (B1671886) derivative, and its synthetic analogs have demonstrated a broad spectrum of pharmacological activities, including potent antitumor, antiviral, and antimicrobial effects.[1] The synthetic tractability of the isatin core allows for systematic modifications at various positions, enabling the exploration of chemical space and the optimization of biological activity. This guide synthesizes findings from numerous studies to provide a clear and objective comparison of the performance of different isatin analogs.

Comparative Analysis of Biological Activity

The biological efficacy of isatin analogs is intricately linked to the nature and position of substituents on the isatin core. The following tables summarize the quantitative data from various studies, highlighting the structure-activity relationships for anticancer, antiviral, and antibacterial activities.

Anticancer Activity of Isatin Analogs

The anticancer potential of isatin derivatives has been extensively investigated, with many analogs exhibiting potent cytotoxicity against a range of cancer cell lines. Modifications at the N-1, C-5, and C-7 positions of the isatin ring, as well as derivatization of the C-3 carbonyl group, have been shown to significantly influence their anticancer activity.

Table 1: Structure-Activity Relationship of Isatin Analogs as Anticancer Agents

Compound ID	N-1 Substitution	C-5 Substitution	C-3 Derivatization	Cancer Cell Line	IC50 (µM)	Reference
EMAC4001	Unsubstituted	Cl	Dihydropyrazole hybrid	A549, IGR39, U87, MDA-MB-231, MCF-7, BT474, BxPC-3, SKOV-3, H1299	0.01 - 0.38	[2]
4j	Unsubstituted	H	Hydrazone with 2,6-dichlorophenyl	MCF-7	1.51 ± 0.09	[3]
4k	Unsubstituted	H	Hydrazone with 2,6-dimethylphenyl	MCF-7	3.56 ± 0.31	[3]
4e	Unsubstituted	H	Hydrazone with 2-bromophenyl	MCF-7	5.46 ± 0.71	[3]
Compound 25	Spirooxindole-derived	H	Morpholine-fused-1,2,3-triazole	A549	1.87	[4]
Compound 57a	Benzyl	trans-2-(methoxycarbonyl)ethen-1-yl	Unsubstituted	K562	0.003	[4]
Compound 57b	Benzyl	trans-2-(methoxycarbonyl)ethen-1-yl	Unsubstituted	K562	0.006	[4]
Compound 4d	Butyl	Cl	Indolo[2,3-b]quinoxaline	HeLa	Not specified as highest cytotoxicity	[5]
Compound 5f	Unsubstituted	Cl	((4-methoxybenzyl)imino)	HeLa, SK-BR-3, MCF-7	Substantial activity	[5]

IC50: Half-maximal inhibitory concentration.

The data clearly indicates that hybridization of the isatin scaffold with other heterocyclic moieties, such as dihydropyrazole and quinoxaline, can lead to highly potent anticancer agents.[2][5] Furthermore, the introduction of specific substituents, like halogens at the C-5 position or bulky aromatic groups in hydrazone derivatives, significantly enhances cytotoxic activity.[2][3]

Antiviral Activity of Isatin Analogs

Isatin derivatives have a long history as antiviral agents, with methisazone, an isatin thiosemicarbazone, being one of the earliest synthetic antiviral drugs.[6] Modern research continues to explore the potential of isatin analogs against a range of viruses, including HIV, HCV, and coronaviruses.

Table 2: Structure-Activity Relationship of Isatin Analogs as Antiviral Agents

Compound ID	N-1 Substitution	C-5 Substitution	C-3 Derivatization	Virus	Activity	Reference
SPIII-5F	Unsubstituted	F	Sulfonamide	SARS-CoV	45% max protection	[6]
9k	Varied	Varied	Thiosemicarbazone	HCV	100% inhibition at 50 µg/mL	[7]
17b	Varied	F	Schiff base	HIV	EC50 = 0.0742 µM	[7]
6	Varied	Varied	Thiosemicarbazone	HIV	EC50 = 0.34 µM	[7]
7	Varied	Varied	Thiosemicarbazone	HIV	EC50 = 2.9 µM	[7]
9	Unsubstituted	H	(trifluoromethyl)piperidin-1-yl)sulfonyl)	H1N1	IC50 = 0.0027 µM	[8]
5	Unsubstituted	H	(trifluoromethyl)piperidin-1-yl)sulfonyl)	HSV-1	IC50 = 0.0022 µM	[8]
4	Unsubstituted	H	(trifluoromethyl)piperidin-1-yl)sulfonyl)	COX-B3	IC50 = 0.0092 µM	[8]

EC50: Half-maximal effective concentration; IC50: Half-maximal inhibitory concentration.

The antiviral activity of isatin analogs is highly dependent on the nature of the C-3 substituent. Thiosemicarbazone and sulfonamide derivatives have shown significant promise.[6][7] SAR studies have revealed that the introduction of a fluorine atom at the C-5 position can boost anti-HIV activity and reduce cytotoxicity.[7]

Antibacterial Activity of Isatin Analogs

Isatin-containing hybrids have also demonstrated considerable potential as antibacterial agents, addressing the growing challenge of antibiotic resistance.

Table 3: Structure-Activity Relationship of Isatin Analogs as Antibacterial Agents

Compound ID	N-1 Substitution	C-5 Substitution	C-3 Derivatization	Bacterial Strain	MIC (µg/mL)	Reference
HD6	Unsubstituted	H	4-aminoquinoline-hydrazone	Bacillus subtilis	8	[9]
3c	Unsubstituted	H	Schiff base with o-phenylenediamine	Staphylococcus aureus	<16	[10]
3c	Unsubstituted	H	Schiff base with o-phenylenediamine	Escherichia coli	>1	[10]

MIC: Minimum Inhibitory Concentration.

Hybrid molecules combining the isatin core with other antibacterial pharmacophores, such as 4-aminoquinoline, have emerged as a promising strategy to develop new antibacterial agents.[9]

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section provides detailed methodologies for key experiments commonly used to evaluate the biological activity of isatin analogs.

Cytotoxicity and Cell Viability Assays

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours to allow for cell attachment.[1]

• Treatment: Expose the cells to various concentrations of the isatin analog and a vehicle control.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[11]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[1][11]

• Solubilization: Add 100 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[1][11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The amount of formazan produced is directly proportional to the number of viable cells.[11]

Apoptosis Assays

Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the isatin analog at various concentrations for the desired time.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.[11]

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.[11]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells are negative for both Annexin V and PI. Early apoptotic cells are Annexin V-positive and PI-negative. Late apoptotic and necrotic cells are positive for both stains.[11]

Signaling Pathways and Mechanisms of Action

The diverse biological activities of isatin analogs stem from their ability to interact with multiple cellular targets and modulate various signaling pathways. The following diagrams illustrate some of the key mechanisms of action.

Figure 1. A generalized experimental workflow for the evaluation of isatin analogs.

Figure 2. Inhibition of the PI3K/Akt signaling pathway by certain isatin analogs.

Certain isatin derivatives have been identified as dual inhibitors of tubulin polymerization and the Akt pathway.[12] The inhibition of the PI3K/Akt signaling cascade, a critical pathway for cell survival and proliferation, represents a key mechanism for the anticancer activity of these compounds.[12]

Figure 3. Mechanism of cell cycle arrest through the inhibition of Cyclin-Dependent Kinases (CDKs) by isatin analogs.

Isatin-based scaffolds have been shown to inhibit cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[13] By inhibiting CDKs, these compounds can induce cell cycle arrest, typically at the G0/G1 or G2/M phase, leading to the suppression of tumor cell proliferation.[4]

Conclusion

The isatin scaffold represents a highly versatile and promising platform for the discovery of new therapeutic agents. The extensive body of research on isatin analogs has revealed critical structure-activity relationships that can guide the rational design of more potent and selective compounds. The ability of these molecules to interact with a multitude of biological targets underscores their potential in treating a wide range of diseases, from cancer to viral and bacterial infections. This guide serves as a valuable resource for researchers in the field, providing a consolidated overview of the current state of knowledge and highlighting the exciting future directions for the development of isatin-based drugs.

References

• 1. benchchem.com [benchchem.com]
• 2. Investigating the Anticancer Activity of Isatin/Dihydropyrazole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Mini Review on Isatin, an Anticancer Scaffold with Potential Activities against Neglected Tropical Diseases (NTDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of the cytotoxic activities of some isatin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vitro Antiviral Activity of some Novel Isatin Derivatives against HCV and SARS-CoV Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isatin derivatives as broad-spectrum antiviral agents: the current landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 8. RETRACTED: Design and Synthesis of Novel 5-((3-(Trifluoromethyl)piperidin-1-yl)sulfonyl)indoline-2,3-dione Derivatives as Promising Antiviral Agents: In Vitro, In Silico, and Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis, Characterization, and Antibacterial Activity of New Isatin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis and biological evaluation of a novel class of isatin analogs as dual inhibitors of tubulin polymerization and Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparative Anticancer Activity and Molecular Docking of Different Isatin-Based Scaffolds | Anticancer Research [ar.iiarjournals.org]

A Comparative Analysis of Idesin from Diverse Commercial Sources for Researchers and Drug Development Professionals

An in-depth guide to the performance, specifications, and selection of commercial Idesin (IdeS) and its alternatives for IgG proteolysis in research and therapeutic applications.

Introduction

Idesin (IdeS), a cysteine protease derived from Streptococcus pyogenes, has emerged as a critical tool in immunological research and the development of antibody-based therapeutics. Its high specificity for cleaving immunoglobulin G (IgG) in the hinge region, producing F(ab')2 and Fc fragments, offers significant advantages in various applications, including antibody characterization, modulation of antibody effector functions, and as a potential therapeutic agent to overcome antibody-mediated pathologies. Given the growing number of commercial sources for recombinant Idesin, a comparative analysis is essential for researchers to select the most suitable product for their specific needs. This guide provides a comprehensive comparison of Idesin from various suppliers, alongside an evaluation of alternative IgG proteases, supported by quantitative data and standardized experimental protocols.

Comparative Analysis of Commercial Idesin (IdeS)

The performance of recombinant Idesin can vary between suppliers due to differences in production, purification, and formulation. Key parameters for comparison include purity, specific activity, unit definition, and the presence of affinity tags. The following table summarizes the specifications of Idesin from several prominent commercial sources.

Supplier	Product Name	Source Organism	Expression System	Purity	Molecular Weight (Predicted)	Affinity Tag	Specific Activity / Unit Definition
Sino Biological	Recombinant Streptococcus pyogenes IdeS Protein	Streptococcus pyogenes	E. coli	> 95%[1]	36.2 kDa[1]	His-tag[1]	20,000 units/mg; One unit digests ≥ 95% of 1µg human IgG in 30 min at 37°C in PBS, pH 7.4.[1]
R&D Systems	Recombinant S. pyogenes IdeS His-tag Protein, CF	S. pyogenes	E. coli	>95%	36 kDa	His-tag	DC50 < 25 ng; The amount of enzyme required to cleave 50% of 1 µg human IgG in 30 minutes at 37°C.[2]
Promega	IdeS Protease	Streptococcus pyogenes	E. coli	≥95%[3]	~37 kDa[3]	His-tag[3]	One unit will cleave ≥95% of 1µg of recombinant monoclonal IgG in 30 minutes at 37°C.[3]
Yeasen	IdeS Protease	Streptococcus pyogenes	E. coli	> 95% (SDS-PAGE and HPLC)[4]	35.3 kDa[4]	N-terminal His Tag[4]	Not explicitly defined in units/mg, but described as having "good enzymatic activity".[4]
MedchemExpress	IdeS Protein, Streptococcus pyogenes (His, solution)	Streptococcus pyogenes	E. coli	> 95%[5]	Not specified	N-10*His tag[5]	One unit digests ≥ 95% of 1µg human IgG in 30 min at 37°C in PBS, pH 7.4. Specific activity is 20,000 unit/mg.[5]
ACROBiosystems	IdeS (70U/μl)	Streptococcus pyogenes	E. coli	Not specified	Not specified	His Tag	One unit digests ≥ 95% of 1µg human IgG in 30 min at 37°C in PBS, pH 7.4.[6]

Note: The definition of an "activity unit" can differ between suppliers. Researchers should carefully consider these definitions when comparing products and designing experiments. The presence of an affinity tag (e.g., His-tag) can simplify enzyme removal after digestion but may interfere with certain downstream applications.

Alternative IgG Proteases

While Idesin is a powerful tool, several alternative proteases with different specificities and properties are available. The choice of enzyme depends on the specific IgG subclass, the desired cleavage site, and the intended application.

Enzyme	Source Organism	Cleavage Site	Substrate Specificity	Key Advantages
IdeZ	Streptococcus equi	Below the hinge region (same as IdeS)[7]	Human IgG1, IgG2, IgG3, IgG4; Monkey, sheep, rabbit, humanized, and chimeric IgGs. Significantly improved activity against mouse IgG2a and IgG3 compared to IdeS.[7][8]	Broader species and subclass reactivity, particularly for mouse IgGs.[8]
GingisKHAN® (Kgp)	Porphyromonas gingivalis	Above the hinge of human IgG1 (KSCDK/T HTCPPCP)[9][10]	Highly specific for human IgG1.[9]	Generates intact Fab and Fc fragments, which can be advantageous for certain structural and functional studies.[9]
SpeB	Streptococcus pyogenes	Broader specificity, can cleave multiple sites in the hinge region and other domains of immunoglobulins.[11][12]	Degrades various host and bacterial proteins, including immunoglobulins (IgG, IgA, IgM, IgD, IgE).[11][12]	Broader substrate range may be useful in specific research contexts, but lacks the high specificity of IdeS for generating defined fragments.

Experimental Protocols

To ensure reproducible and comparable results, standardized experimental protocols are crucial. Below are detailed methodologies for assessing Idesin activity and analyzing the cleavage products.

Protocol 1: Determination of Idesin Activity by SDS-PAGE

This protocol provides a method to determine the enzymatic activity of Idesin by analyzing the cleavage of human IgG using SDS-PAGE.

Materials:

• Recombinant Idesin

• Human IgG (1 mg/mL in PBS)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 2X SDS-PAGE Sample Buffer (reducing and non-reducing)

• SDS-PAGE gels (e.g., 4-20% gradient)

• Coomassie Blue stain or other protein stain

• Incubator or water bath at 37°C

• Microcentrifuge tubes

Procedure:

• Enzyme Dilution: Prepare a series of dilutions of the Idesin enzyme in PBS. The final concentrations should be chosen to achieve a range of IgG cleavage from partial to complete.

• Reaction Setup: In a microcentrifuge tube, combine 1 µg of human IgG with the diluted Idesin enzyme. Adjust the final reaction volume to 20 µL with PBS. Include a negative control with no Idesin.

• Incubation: Incubate the reaction mixtures at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding an equal volume (20 µL) of 2X SDS-PAGE sample buffer. For analyzing the F(ab')2 and Fc fragments, use non-reducing sample buffer. To visualize the heavy and light chains, use reducing sample buffer.

• SDS-PAGE Analysis: Heat the samples at 95-100°C for 5 minutes. Load the samples onto an SDS-PAGE gel and run according to the manufacturer's instructions.

• Visualization and Analysis: Stain the gel with Coomassie Blue and destain. The cleavage of the IgG heavy chain (approximately 50 kDa under reducing conditions) into smaller fragments (approximately 25-30 kDa) indicates Idesin activity. The percentage of cleavage can be quantified using densitometry software.

Protocol 2: Analysis of IgG Cleavage by LC-MS

This protocol outlines a general workflow for the detailed characterization of IgG fragments generated by Idesin using Liquid Chromatography-Mass Spectrometry (LC-MS).[11][13][14]

Materials:

• Idesin-digested IgG sample (from Protocol 1, without SDS-PAGE sample buffer)

• Reduction and alkylation reagents (e.g., DTT and iodoacetamide)

• LC-MS system with a suitable reversed-phase column (e.g., C4 or C8)

• Mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid)

Procedure:

• Sample Preparation:

  • Perform the Idesin digestion as described in Protocol 1.

  • To analyze the individual light and heavy chain fragments, the disulfide bonds need to be reduced. Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes.

  • (Optional) Alkylate the free sulfhydryl groups by adding iodoacetamide (B48618) to a final concentration of 25 mM and incubating in the dark at room temperature for 30 minutes.

• LC-MS Analysis:

  • Inject the prepared sample onto the LC-MS system.

  • Separate the fragments using a suitable gradient of the mobile phases.

  • Acquire mass spectra in a positive ion mode over an appropriate m/z range.

• Data Analysis:

  • Deconvolute the raw mass spectra to obtain the molecular weights of the intact fragments.

  • Compare the observed molecular weights with the theoretical masses to confirm the identity of the light chain, Fc, and Fd fragments.

  • This analysis can also be used to identify post-translational modifications and other heterogeneities.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of IgG cleavage by Idesin.

Caption: Experimental workflow for Idesin activity assay.

Caption: Decision tree for selecting an IgG protease.

Conclusion

The selection of a commercial Idesin product requires careful consideration of its intended application and the specific characteristics of the enzyme offered by different suppliers. While most reputable sources provide Idesin with high purity, variations in specific activity and unit definition necessitate a thorough evaluation of product datasheets. For applications involving non-human IgG or requiring specific cleavage sites, alternative proteases such as IdeZ and GingisKHAN® offer valuable options. By utilizing the standardized protocols and comparative data presented in this guide, researchers and drug development professionals can make informed decisions to ensure the success and reproducibility of their experiments involving IgG proteolysis.

References

• 1. sinobiological.com [sinobiological.com]
• 2. R D Systems Recombinant S. pyogenes IdeS His-tag Protein 50 μg | Buy Online | R&D Systems™ | Fisher Scientific [fishersci.com]
• 3. promega.com [promega.com]
• 4. yeasenbio.com [yeasenbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. kr.acrobiosystems.com [kr.acrobiosystems.com]
• 7. promega.com [promega.com]
• 8. neb.com [neb.com]
• 9. genovis.com [genovis.com]
• 10. Buy IdeZ Protease (IgG specific) [antibodysystem.com]
• 11. researchgate.net [researchgate.net]
• 12. IdeS protease | Endopeptidase | MedChemExpress [medchemexpress.eu]
• 13. A new tool for monoclonal antibody analysis: Application of IdeS proteolysis in IgG domain-specific characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antibody-drug conjugate model fast characterization by LC-MS following IdeS proteolytic digestion - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of Idesin's Biological Effects: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise enzymatic cleavage of immunoglobulins is a critical tool. Idesin (IdeS), a cysteine protease from Streptococcus pyogenes, has emerged as a highly specific enzyme for the fragmentation of Immunoglobulin G (IgG). This guide provides an objective comparison of Idesin's performance against other common proteases used for antibody fragmentation—Papain, Pepsin, and Lys-C—supported by experimental data and detailed protocols.

Idesin: Unparalleled Specificity for IgG

Idesin exhibits a remarkable specificity for IgG, cleaving the heavy chains in the lower hinge region.[1][2][3] This high degree of specificity is a significant advantage over other proteases that have broader substrate activities and can lead to over-digestion and heterogeneous products.[4][5] Unlike Papain and Pepsin, Idesin's activity is highly targeted to a single site on IgG, and it does not degrade other immunoglobulin classes such as IgA, IgD, IgE, and IgM, nor does it affect other plasma proteins.[1]

The exceptional specificity of Idesin is attributed to an exosite on the enzyme that must first bind to the Fc region of IgG, a prerequisite for the catalytic domain to cleave the hinge.[2][6] This dual recognition mechanism ensures that only IgG is targeted. While all human IgG subclasses are cleaved by Idesin, IgG2 shows a lower cleavage efficiency compared to other subclasses.[1][7]

Performance Comparison: Idesin vs. Alternatives

The choice of enzyme for antibody fragmentation depends on the desired fragments and the required specificity. The following tables summarize the key characteristics and performance parameters of Idesin compared to Papain, Pepsin, and Lys-C.

Feature	Idesin (IdeS)	Papain	Pepsin	Lys-C (Endoproteinase Lys-C)
Enzyme Class	Cysteine Protease	Cysteine Protease	Aspartic Protease	Serine Protease
Source	Streptococcus pyogenes	Papaya	Porcine stomach	Lysobacter enzymogenes
Primary Substrate	IgG	Broad (proteins, peptides)	Broad (proteins, peptides)	Proteins/peptides at Lys residues
IgG Cleavage Site	Lower hinge region (G236-G237)	Above the hinge region	Below the hinge region	CH2 domain of IgG2
Generated Fragments	F(ab')2 and Fc	2 Fab and 1 Fc	F(ab')2 and degraded Fc peptides	F(ab')2 and degraded Fc peptides (IgG2)
Specificity for Ig Isotypes	Highly specific for IgG	Broad	Broad	Primarily reported for IgG1 and IgG2
Off-Target Activity on IgG	Very low to none reported	High potential for over-digestion	High potential for over-digestion	Can digest Fc region into peptides
Optimal pH	6.0 - 7.5	6.0 - 7.0	2.0 - 4.5	7.5 - 9.0
Digestion Time	Typically 30 minutes	Hours to overnight	Hours to overnight	Hours
Requires Activators	No	Yes (e.g., cysteine)	No	No

Table 1: General Characteristics of Idesin and Alternative Proteases. This table provides a high-level comparison of the key features of each enzyme.

Parameter	Idesin (IdeS)	Papain	Pepsin	Lys-C
IgG Subclass Cleavage Efficiency	IgG1, IgG3, IgG4 > IgG2	Variable, requires optimization for each subclass	Variable, dependent on subclass and pH	IgG1 and IgG2 reported
Homogeneity of Fragments	High	Low to moderate	Low to moderate	High for F(ab')2 from IgG2
Fc Fragment Integrity	Intact	Intact	Degraded	Degraded
Control of Digestion	Simple and robust	Requires careful control of conditions	Requires careful control of conditions	Requires controlled conditions
Reaction Conditions	Mild (physiological pH)	Requires reducing agents and specific pH	Acidic pH	Alkaline pH

Table 2: Performance Comparison for IgG Fragmentation. This table highlights the differences in performance when these enzymes are used for the specific application of IgG fragmentation.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are representative protocols for key experiments related to assessing Idesin's specificity.

Protocol 1: IgG Cleavage Assay with Idesin

Objective: To assess the efficiency of Idesin in cleaving human IgG.

Materials:

• Recombinant Idesin

• Human polyclonal IgG (or monoclonal IgG of a specific subclass)

• Phosphate-buffered saline (PBS), pH 7.4

• SDS-PAGE gels (e.g., 12% Tris-Glycine)

• Coomassie Blue stain or silver stain

• Incubator at 37°C

• SDS-PAGE loading buffer (with and without reducing agent, e.g., DTT or β-mercaptoethanol)

Procedure:

• Prepare a reaction mixture containing human IgG at a final concentration of 0.5 mg/mL in PBS.

• Add Idesin to the IgG solution at an enzyme-to-substrate ratio of 1:100 (w/w). For example, for 50 µg of IgG, add 0.5 µg of Idesin.

• Incubate the reaction mixture at 37°C for 30 minutes.

• Stop the reaction by adding SDS-PAGE loading buffer.

• Prepare two aliquots of the digested sample: one with reducing agent and one without.

• Boil the samples for 5 minutes.

• Load the samples, along with an undigested IgG control and molecular weight markers, onto an SDS-PAGE gel.

• Run the gel according to the manufacturer's instructions.

• Stain the gel with Coomassie Blue or silver stain to visualize the protein bands.

Expected Results:

• Non-reducing SDS-PAGE: The undigested IgG control will show a band at ~150 kDa. The Idesin-digested sample will show a major band at ~100 kDa corresponding to the F(ab')2 fragment and a band at ~50 kDa for the intact Fc fragment.

• Reducing SDS-PAGE: The undigested IgG control will show bands at ~50 kDa (heavy chain) and ~25 kDa (light chain). The Idesin-digested sample will show a band at ~25 kDa for the light chain and another band at ~25 kDa corresponding to the cleaved heavy chain (Fd' and Fc/2 fragments).

Protocol 2: Assessing Off-Target Proteolysis using Mass Spectrometry

Objective: To identify potential off-target cleavage sites of a protease on a protein substrate.

Materials:

• Protease of interest (e.g., Idesin, Papain)

• Substrate protein (e.g., human IgG or a complex protein mixture like human plasma)

• Digestion buffer appropriate for the protease

• Urea (B33335), Dithiothreitol (DTT), Iodoacetamide (IAA)

• Trypsin (for bottom-up proteomics)

• LC-MS/MS system

Procedure:

• Incubate the substrate protein with the protease of interest under optimal conditions for a defined period. A control sample without the protease should be run in parallel.

• Stop the reaction (e.g., by heat inactivation or addition of a specific inhibitor).

• Denature the proteins in the sample using 8 M urea.

• Reduce the disulfide bonds with DTT.

• Alkylate the free cysteine residues with IAA.

• Dilute the sample to reduce the urea concentration to less than 1 M.

• Perform a standard tryptic digest overnight.

• Analyze the resulting peptide mixture by LC-MS/MS.

• Use database search algorithms to identify the peptides. Off-target cleavage events will be identified by semi-tryptic peptides (peptides with one tryptic and one non-tryptic terminus) that are present in the protease-treated sample but not in the control.

Visualizing Biological Effects and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate key processes.

Idesin-Mediated IgG Cleavage Workflow

Caption: Workflow of IgG fragmentation by Idesin.

Downstream Consequences of Idesin-Mediated IgG Cleavage

Idesin's cleavage of IgG has significant biological consequences, primarily by separating the antigen-binding F(ab')2 fragments from the effector-mediating Fc region. This ablates Fc-mediated effector functions.

Caption: Idesin inhibits Fc-mediated effector functions.

Conclusion

Idesin stands out as a superior enzymatic tool for the specific fragmentation of IgG. Its high specificity, rapid action, and robust performance under physiological conditions offer significant advantages over traditional proteases like Papain, Pepsin, and Lys-C. For applications requiring highly pure and homogeneous F(ab')2 and Fc fragments without the risk of over-digestion, Idesin is the enzyme of choice. The detailed protocols and conceptual diagrams provided in this guide serve as a valuable resource for researchers aiming to leverage the unique properties of Idesin in their experimental workflows.

References

• 1. IdeS, a novel streptococcal cysteine proteinase with unique specificity for immunoglobulin G - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IdeS, a secreted proteinase of Streptococcus pyogenes, is bound to a nuclease at the bacterial surface where it inactivates opsonizing IgG antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Enzymes for Antibody Characterization [sigmaaldrich.com]
• 5. A new tool for monoclonal antibody analysis: Application of IdeS proteolysis in IgG domain-specific characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Proteolytic Cleavage of Therapeutic Monoclonal Antibody Hinge Region: More Than a Matter of Subclass - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Idesin

Essential Safety Protocols for Handling Idesin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling and disposal of Idesin (C₁₃H₁₈O₈), a glycoside compound. In the absence of a specific Safety Data Sheet (SDS), a conservative approach is mandatory, treating Idesin as a substance with unknown and potentially hazardous properties. Adherence to these protocols is critical for ensuring personnel safety and regulatory compliance.

Immediate Safety and Handling Plan

All handling of Idesin must be conducted under the assumption that the compound is hazardous. A thorough risk assessment should be performed before any new procedure involving Idesin.

Engineering Controls:

• Ventilation: All work with Idesin, especially when handling it as a solid or creating solutions, must be performed in a certified chemical fume hood to minimize the risk of inhalation.

• Safety Equipment: Safety showers and eyewash stations must be readily accessible in the immediate vicinity of where Idesin is handled.

Administrative Controls:

• Authorized Personnel: Access to areas where Idesin is stored and handled should be restricted to trained and authorized personnel only.

• Minimization: Use the smallest quantity of Idesin necessary for the experiment to minimize the potential for exposure and waste generation.

• Designated Areas: Clearly designate specific areas for the handling and storage of Idesin.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Idesin. This is the minimum requirement, and a risk assessment may necessitate additional or more robust protection.

Protection Type	Specific PPE Requirement	Rationale
Hand Protection	Double-gloving with chemically resistant gloves (e.g., nitrile) is required. Ensure gloves are of an appropriate thickness and are regularly inspected for tears or punctures.	Prevents dermal absorption, a potential route of exposure for glycosides. Double-gloving provides an additional layer of protection in case of a breach in the outer glove.
Eye and Face Protection	Chemical splash goggles that meet ANSI Z87.1 standards are mandatory. A full-face shield must be worn over the goggles when there is a significant risk of splashes or aerosol generation.	Protects the eyes and face from accidental splashes of Idesin solutions or contact with the solid compound.
Body Protection	A fully buttoned, long-sleeved laboratory coat is required. For procedures with a higher risk of contamination, a chemically resistant apron or coveralls should be worn over the lab coat.	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	For routine handling within a chemical fume hood, respiratory protection is generally not required. If there is a potential for aerosolization outside of a fume hood, or in the case of a large spill, a NIOSH-approved respirator with an appropriate cartridge is necessary.	Minimizes the risk of inhaling Idesin, which is crucial given its unknown toxicological properties.
Foot Protection	Fully enclosed, chemically resistant footwear must be worn at all times in the laboratory.	Protects the feet from spills and falling objects.

Experimental Protocol: Safe Handling and Weighing of Solid Idesin

This protocol outlines the step-by-step procedure for safely weighing solid Idesin.

• Preparation:

  • Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

  • Assemble all necessary equipment (e.g., analytical balance, weigh paper, spatula, waste container) inside the fume hood.

  • Don the appropriate PPE as specified in the table above.

• Weighing Procedure:

  • Place a piece of weigh paper on the analytical balance and tare.

  • Carefully transfer the desired amount of solid Idesin from the stock container to the weigh paper using a clean spatula.

  • Avoid generating dust. If any dust is generated, ensure it is contained within the fume hood.

  • Once the desired weight is obtained, securely close the stock container.

• Post-Weighing:

  • Carefully fold the weigh paper to contain the solid Idesin and proceed with your experimental procedure.

  • Clean the spatula and any other reusable equipment that came into contact with Idesin.

  • Dispose of the outer pair of gloves into a designated hazardous waste container.

Disposal Plan

All Idesin waste, including contaminated PPE, is to be considered hazardous waste.

Waste Segregation and Collection:

• Solid Waste: All solid Idesin waste, including contaminated consumables (e.g., gloves, weigh paper, pipette tips), must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: All solutions containing Idesin must be collected in a separate, clearly labeled, and sealed hazardous waste container. Do not dispose of Idesin solutions down the drain.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Idesin," and any known hazard information.

Disposal Procedure:

• Store sealed hazardous waste containers in a designated and secure area.

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Visualizing the Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of Idesin, from preparation to disposal.

Caption: Workflow for Safe Handling of Idesin.